Selegiline-d5

Core Science & Biosynthesis

Selegiline-d5: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction to Selegiline-d5

Selegiline-d5 is a deuterated form of Selegiline, a potent and irreversible inhibitor of monoamine oxidase B (MAO-B). It is primarily utilized as an internal standard in bioanalytical and pharmacokinetic studies for the accurate quantification of Selegiline in various biological matrices. The substitution of five hydrogen atoms with deuterium (B1214612) atoms results in a molecule that is chemically analogous to Selegiline but possesses a distinct molecular weight, allowing for its differentiation in mass spectrometric analyses. This technical guide provides a comprehensive overview of Selegiline-d5, its chemical properties, and its application in quantitative analysis.

Chemical Structure and Properties

Selegiline-d5 is structurally identical to Selegiline, with the exception of five deuterium atoms incorporated into the phenyl ring. This isotopic labeling minimally affects the physicochemical properties of the molecule, ensuring it behaves similarly to the unlabeled analyte during sample preparation and chromatographic separation.

Chemical Structure of Selegiline-d5:

An In-Depth Technical Guide to the In Vitro Mechanism of Action of Selegiline-d5

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the in vitro mechanism of action of Selegiline (B1681611), with a specific focus on its deuterated analogue, Selegiline-d5. Selegiline is a potent, selective, and irreversible inhibitor of monoamine oxidase B (MAO-B), an enzyme critical in the catabolism of dopamine (B1211576) in the central nervous system. Its primary mechanism involves the inactivation of MAO-B, leading to increased synaptic availability of dopamine. While direct in vitro studies on Selegiline-d5 are not extensively available in public literature, this guide synthesizes the well-established data for Selegiline and provides a scientifically grounded discussion on the potential implications of deuteration. The replacement of five hydrogen atoms with deuterium (B1214612) in Selegiline-d5 is primarily intended to alter its pharmacokinetic profile through the kinetic isotope effect (KIE). However, subtle changes in its in vitro enzyme kinetics may also occur. This document details the core mechanism of MAO-B inhibition, presents quantitative data for Selegiline, outlines relevant experimental protocols, and illustrates key signaling pathways.

Core Mechanism of Action: MAO-B Inhibition

Selegiline's principal mechanism of action is the selective and irreversible inhibition of monoamine oxidase B (MAO-B). MAO-B is a mitochondrial enzyme responsible for the oxidative deamination of monoamine neurotransmitters, most notably dopamine. By inhibiting MAO-B, selegiline reduces the breakdown of dopamine, thereby increasing its concentration in the synaptic cleft. This is the primary therapeutic effect in the treatment of Parkinson's disease.

Selegiline is a mechanism-based inhibitor, also known as a "suicide inhibitor." It acts by covalently binding to the active site of the MAO-B enzyme, leading to its irreversible inactivation. The recovery of MAO-B activity is therefore dependent on the synthesis of new enzyme molecules, a process that can take a considerable amount of time. At lower doses, selegiline is highly selective for MAO-B over MAO-A. However, this selectivity is lost at higher concentrations, where it will also inhibit MAO-A, leading to an increase in serotonin (B10506) and norepinephrine (B1679862) levels.

Implications of Deuteration (Selegiline-d5)

The substitution of hydrogen with deuterium, a heavier isotope, can slow down the rate of chemical reactions in which the cleavage of a carbon-hydrogen bond is the rate-determining step. This is known as the kinetic isotope effect (KIE). While primarily utilized to modify a drug's metabolism (in vivo), the KIE could potentially influence the in vitro interaction of Selegiline-d5 with MAO-B.

The enzymatic oxidation of substrates by MAO involves the abstraction of a hydrogen atom. If the cleavage of a C-H bond that is replaced by a C-D bond in Selegiline-d5 is part of the rate-limiting step of the enzyme inhibition process, a slower rate of inhibition might be observed. However, it is important to note that in vitro studies on other deuterated MAO substrates have shown that the KIE does not always lead to significant changes in enzyme turnover or binding affinity. Without direct experimental data for Selegiline-d5, any potential alteration in its in vitro inhibitory kinetics compared to Selegiline remains speculative.

Quantitative Data: Inhibitory Potency of Selegiline

The inhibitory potency of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. The following table summarizes reported in vitro IC50 values for Selegiline against MAO-A and MAO-B.

Inhibitor	Target Enzyme	Reported IC50 Value (nmol/L)	Source(s)
Selegiline	MAO-B	11.25
Selegiline	MAO-A	>10,000
Desmethyl-selegiline	MAO-B	625.00

Note: IC50 values can vary based on experimental conditions such as substrate concentration, enzyme source, and assay methodology.

Secondary and Off-Target Mechanisms

Beyond its primary role as a MAO-B inhibitor, in vitro studies have revealed that selegiline possesses neuroprotective properties that may be independent of its action on MAO-B. These effects are observed at concentrations that are often lower than those required for significant MAO-B inhibition.

Key secondary mechanisms include:

• Anti-apoptotic Effects: Selegiline has been shown to upregulate the expression of anti-apoptotic proteins such as Bcl-2 and to stabilize the mitochondrial membrane potential, thereby preventing the release of cytochrome c and subsequent caspase activation.

• Neurotrophic Factor Induction: It can stimulate the expression of pro-survival genes and neurotrophic factors, including Glial Cell Line-Derived Neurotrophic Factor (GDNF) and Brain-Derived Neurotrophic Factor (BDNF).

• Dopaminergic Enhancer Effect: Selegiline has been found to stimulate the electrically induced release of dopamine from rat striatal slices, an effect that appears to be independent of MAO-B inhibition and may be related to an agonist effect on the trace amine-associated receptor 1 (TAAR1).

Mandatory Visualizations

Signaling Pathways

An In-depth Technical Guide on the Synthesis and Isotopic Purity of Deuterated Selegiline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of deuterated selegiline. Selegiline, a selective irreversible inhibitor of monoamine oxidase B (MAO-B), is utilized in the management of Parkinson's disease and major depressive disorder. The deuterated form of selegiline, most commonly selegiline-d5, serves as an invaluable internal standard in pharmacokinetic and metabolic studies due to its mass difference from the parent drug, while maintaining nearly identical chemical properties. This guide outlines a plausible synthetic pathway, detailed experimental protocols, and robust analytical methodologies for the determination of isotopic purity.

Introduction to Deuterated Selegiline

Deuterated drugs, where one or more hydrogen atoms are replaced by deuterium (B1214612), have become critical tools in drug development. The kinetic isotope effect, resulting from the stronger carbon-deuterium bond compared to the carbon-hydrogen bond, can lead to altered metabolic profiles, potentially enhancing a drug's pharmacokinetic properties. In the context of bioanalytical studies, deuterated analogues are the gold standard for internal standards in mass spectrometry-based quantification, ensuring high accuracy and precision. Selegiline-d5, with deuterium atoms typically incorporated into the phenyl ring, is a widely used standard for such applications.

Synthesis of Deuterated Selegiline (Selegiline-d5)

A common and logical synthetic route to (R)-selegiline-d5 involves a two-step process starting from the commercially available phenylacetone-d5 (B1625689). This pathway consists of a reductive amination followed by N-propargylation.

Step 1: Reductive Amination to form (R)-N-Desmethylselegiline-d5

The initial step is the reaction of phenylacetone-d5 with methylamine (B109427) in the presence of a reducing agent to form the secondary amine, (R)-N-desmethylselegiline-d5. Chiral resolution or an asymmetric synthesis step is required to obtain the desired (R)-enantiomer. For the purpose of this guide, we will focus on the chemical transformation.

Step 2: N-Propargylation to form (R)-Selegiline-d5

The secondary amine obtained in the first step is then alkylated with propargyl bromide to introduce the propargyl group, yielding the final product, (R)-selegiline-d5.

Experimental Protocols

The following are detailed methodologies for the key experiments in the synthesis and analysis of deuterated selegiline.

Synthesis Protocol: (R)-Selegiline-d5

Materials:

• Phenylacetone-d5

• Methylamine (40% in water or as hydrochloride salt)

• Sodium cyanoborohydride (NaBH₃CN) or another suitable reducing agent

• Methanol

• Acetic acid

• Propargyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (B52724)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

Part A: Synthesis of (R)-N-Desmethylselegiline-d5

• To a solution of phenylacetone-d5 (1.0 eq) in methanol, add methylamine (1.2 eq).

• Adjust the pH of the solution to approximately 6-7 with acetic acid.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium cyanoborohydride (1.5 eq) in portions, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Basify the aqueous residue with a saturated sodium bicarbonate solution to a pH of >9.

• Extract the product with diethyl ether (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude (R)-N-desmethylselegiline-d5.

• Purification can be achieved via column chromatography on silica (B1680970) gel.

Part B: Synthesis of (R)-Selegiline-d5

• Dissolve the crude (R)-N-desmethylselegiline-d5 (1.0 eq) in acetonitrile.

• Add potassium carbonate (2.0 eq) to the solution.

• Add propargyl bromide (1.1 eq) dropwise at room temperature.

• Heat the reaction mixture to 50-60 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield crude (R)-selegiline-d5.

• Further purification can be performed by column chromatography or distillation under reduced pressure.

Isotopic Purity Analysis Protocol

The determination of isotopic purity is crucial and is typically performed using High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

1. High-Resolution Mass Spectrometry (HRMS)

• Objective: To determine the distribution of isotopologues (d0 to d5) and calculate the isotopic purity.

• Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled to a liquid chromatography system (LC-HRMS).

• Sample Preparation: Prepare a solution of the synthesized selegiline-d5 in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 µg/mL.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Full scan from m/z 100-300.

  • Resolution: > 60,000.

• Data Analysis:

  • Extract the ion chromatogram for the protonated molecule [M+H]⁺ of selegiline.

  • From the high-resolution mass spectrum of the chromatographic peak, identify and integrate the intensities of the monoisotopic peaks for each isotopologue (d0 to d5).

  • Calculate the relative abundance of each isotopologue.

  • The isotopic purity is reported as the percentage of the d5 isotopologue relative to the sum of all isotopologues.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the positions of deuteration and provide a semi-quantitative assessment of isotopic enrichment.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized selegiline-d5 in a deuterated solvent (e.g., chloroform-d, CDCl₃).

• ¹H NMR Analysis:

  • Acquire a standard proton NMR spectrum.

  • The absence or significant reduction of signals in the aromatic region (phenyl group) compared to an internal standard or the other proton signals in the molecule confirms successful deuteration at these positions.

• ²H NMR Analysis:

  • Acquire a deuterium NMR spectrum.

  • The presence of signals in the aromatic region confirms the incorporation of deuterium into the phenyl ring.

• ¹³C NMR Analysis:

  • Acquire a proton-decoupled carbon NMR spectrum.

  • The signals for the deuterated carbons in the phenyl ring will appear as multiplets with significantly reduced intensity due to C-D coupling and longer relaxation times.

Data Presentation

The quantitative data regarding the isotopic purity of a synthesized batch of selegiline-d5 should be summarized in a clear and structured format.

Table 1: Representative Isotopic Distribution of Selegiline-d5

Isotopologue	Mass Shift from d0	Theoretical m/z [M+H]⁺	Relative Abundance (%)
d0 (Unlabeled)	M+0	188.1434	< 0.1
d1	M+1	189.1497	0.2
d2	M+2	190.1560	0.5
d3	M+3	191.1622	1.8
d4	M+4	192.1685	7.5
d5 (Fully Labeled)	M+5	193.1748	90.0

Note: The data presented in this table is representative of a high-purity batch and may vary depending on the specific synthesis and purification methods employed.

Table 2: Summary of Analytical Characterization

Parameter	Specification	Analytical Method
Chemical Purity	≥ 98%	HPLC-UV/MS
Isotopic Purity (d5)	≥ 90%	HRMS
Deuterium Incorporation	Phenyl-d5	¹H NMR, ²H NMR, ¹³C NMR

Visualizations

Synthetic Pathway of Selegiline-d5

An In-Depth Technical Guide to the Physical and Chemical Properties of Selegiline-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selegiline-d5 is the deuterated analog of Selegiline, a potent and irreversible inhibitor of monoamine oxidase B (MAO-B). It is primarily used as an internal standard in pharmacokinetic and metabolic studies of Selegiline. The substitution of five hydrogen atoms with deuterium (B1214612) on the phenyl ring provides a distinct mass spectrometric signature, allowing for its differentiation from the unlabeled drug. This guide provides a comprehensive overview of the physical and chemical properties of Selegiline-d5, detailed experimental protocols for its characterization, and insights into its mechanism of action.

Chemical and Physical Properties

The physical and chemical properties of Selegiline-d5 are very similar to those of its non-deuterated counterpart, Selegiline. The primary difference lies in its molecular weight due to the presence of five deuterium atoms.

General Properties

This table summarizes the key identifiers and general properties of Selegiline-d5 and its commonly used hydrochloride salt.

Property	Selegiline-d5 (Free Base)	Selegiline-d5 Hydrochloride
Chemical Name	(R)-N-methyl-N-(1-(phenyl-d5)propan-2-yl)prop-2-yn-1-amine[1]	(R)-N-methyl-N-(1-(phenyl-d5)propan-2-yl)prop-2-yn-1-amine hydrochloride[1]
Synonyms	Deprenyl-d5, (-)-Selegiline-d5	Deprenyl-d5 HCl, (-)-Selegiline-d5 HCl
Molecular Formula	C₁₃H₁₂D₅N[2]	C₁₃H₁₃D₅ClN[1]
Molecular Weight	192.31 g/mol [2]	228.77 g/mol [1]
CAS Number	1217976-51-6[2]	1217705-21-9[1]
Appearance	Likely an oil (based on non-deuterated form)	White to off-white solid
Storage	Store at 2-8°C for long-term storage[1][2]	Store at 2-8°C for long-term storage[1]

Physicochemical Properties

Property	Value (for Selegiline/Selegiline HCl)	Comments
Melting Point	141-142 °C (Hydrochloride)	The melting point of the deuterated form is expected to be very similar.
Boiling Point	92-93 °C @ 0.8 Torr (Free Base)
Solubility	Selegiline HCl: Freely soluble in water and methanol.	The solubility of Selegiline-d5 HCl is expected to be comparable.

Mechanism of Action: MAO-B Inhibition

Selegiline, and by extension Selegiline-d5, acts as a selective and irreversible inhibitor of monoamine oxidase B (MAO-B). MAO-B is a key enzyme in the catabolism of dopamine (B1211576) in the brain. By inhibiting MAO-B, Selegiline increases the synaptic concentration of dopamine, which is beneficial in the treatment of Parkinson's disease.

Mechanism of Selegiline-d5 action in a dopaminergic synapse.

Experimental Protocols

This section details the methodologies for key experiments used in the characterization of Selegiline-d5.

Synthesis of Selegiline-d5

The synthesis of Selegiline-d5 typically involves the reductive amination of phenyl-d5-acetone with methylamine (B109427), followed by propargylation.

General synthetic workflow for Selegiline-d5 Hydrochloride.

Detailed Protocol (Illustrative):

• Reductive Amination: To a solution of phenyl-d5-acetone (1 equivalent) in methanol, add a solution of methylamine (1.2 equivalents) in methanol. The mixture is stirred at room temperature for 1 hour. Sodium borohydride (B1222165) (1.5 equivalents) is then added portion-wise, and the reaction is stirred for an additional 12 hours. The solvent is removed under reduced pressure, and the residue is partitioned between water and diethyl ether. The organic layer is dried over anhydrous sodium sulfate (B86663) and concentrated to yield N-methyl-1-(phenyl-d5)propan-2-amine.

• Propargylation: To a solution of N-methyl-1-(phenyl-d5)propan-2-amine (1 equivalent) and potassium carbonate (2 equivalents) in acetonitrile (B52724), add propargyl bromide (1.2 equivalents) dropwise at 0°C. The reaction mixture is then stirred at room temperature for 24 hours. The solid is filtered off, and the filtrate is concentrated. The residue is purified by column chromatography on silica (B1680970) gel to afford Selegiline-d5 as an oil.

• Salt Formation: The purified Selegiline-d5 is dissolved in diethyl ether, and a solution of hydrogen chloride in diethyl ether is added dropwise until precipitation is complete. The resulting solid is filtered, washed with cold diethyl ether, and dried under vacuum to yield Selegiline-d5 hydrochloride as a white solid.

Characterization Methods

Principle: The melting point is the temperature at which a solid turns into a liquid. For a pure crystalline substance, this occurs over a narrow temperature range.

Apparatus: Capillary melting point apparatus.

Procedure:

• A small amount of the crystalline Selegiline-d5 hydrochloride is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a rapid rate to a temperature approximately 10-15°C below the expected melting point.

• The heating rate is then reduced to 1-2°C per minute.

• The temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes liquid (clear point) are recorded as the melting range.

Principle: The equilibrium solubility is determined by adding an excess of the solid compound to a solvent and measuring the concentration of the dissolved compound after equilibrium has been reached.

Procedure (Shake-Flask Method):

• An excess amount of Selegiline-d5 hydrochloride is added to a known volume of the desired solvent (e.g., water, methanol, ethanol) in a sealed vial.

• The vials are agitated in a temperature-controlled shaker bath (e.g., at 25°C) for a sufficient period to reach equilibrium (typically 24-48 hours).

• After agitation, the samples are allowed to stand to allow undissolved solids to settle.

• An aliquot of the supernatant is carefully removed and filtered through a 0.45 µm filter to remove any remaining solid particles.

• The concentration of Selegiline-d5 in the filtrate is then determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric detection.

Principle: HPLC is a chromatographic technique used to separate, identify, and quantify each component in a mixture.

Illustrative HPLC-UV Method:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile and a buffer (e.g., 0.1% formic acid in water) in an isocratic or gradient elution. A typical starting point could be a 50:50 (v/v) mixture.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection: UV absorbance at a wavelength where Selegiline shows significant absorbance (e.g., 210 nm).

• Quantification: A calibration curve is generated using standard solutions of Selegiline-d5 hydrochloride of known concentrations.

Spectral Analysis

Principle: NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule. For Selegiline-d5, ¹H NMR will show the absence of signals from the phenyl ring, while ¹³C NMR will show signals for the deuterated carbons with characteristic splitting patterns.

¹H NMR (Proton NMR) - Expected Spectrum:

• The aromatic region (typically ~7.2-7.4 ppm for the non-deuterated phenyl group) will be absent.

• Signals corresponding to the other protons in the molecule will be present:

  • A multiplet for the methine proton (-CH-).

  • A doublet for the methyl group adjacent to the chiral center (-CH(CH₃)-).

  • A singlet for the N-methyl group (-N-CH₃).

  • Signals for the propargyl group (-CH₂-C≡CH).

¹³C NMR (Carbon-13 NMR) - Expected Spectrum:

• The signals for the deuterated carbons of the phenyl ring will be observed as multiplets due to carbon-deuterium coupling, and their intensity will be significantly lower compared to protonated carbons.

• Signals for the other carbon atoms in the molecule will be present.

Principle: Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight and elemental composition of a compound.

Expected Mass Spectrum (Electron Ionization - EI):

• Molecular Ion (M⁺): A prominent peak at m/z 192, corresponding to the molecular weight of Selegiline-d5.

• Fragmentation Pattern: The fragmentation pattern will be similar to that of non-deuterated Selegiline, but fragments containing the phenyl-d5 group will have a mass shift of +5 units. For example, the tropylium-d5 ion would appear at m/z 96.

Analytical workflow for the characterization of Selegiline-d5.

Conclusion

Selegiline-d5 is an essential tool for the bioanalytical and pharmacokinetic studies of Selegiline. Its physical and chemical properties are nearly identical to the parent compound, with the key difference being its increased molecular weight. This guide has provided a detailed overview of its properties, a summary of its mechanism of action, and comprehensive, practical protocols for its synthesis and characterization. The provided information is intended to support researchers and drug development professionals in their work with this important deuterated standard.

References

• 1. clearsynth.com [clearsynth.com]
• 2. clearsynth.com [clearsynth.com]

Pharmacological Profile of Selegiline-d5: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selegiline-d5 is a deuterated isotopolog of Selegiline (B1681611), a potent and selective irreversible inhibitor of monoamine oxidase B (MAO-B). Selegiline is utilized in the management of Parkinson's disease and major depressive disorder.[1] The substitution of five hydrogen atoms with deuterium (B1214612) in the phenyl ring of Selegiline is intended to modify its pharmacokinetic profile, primarily by leveraging the kinetic isotope effect (KIE). This alteration is expected to reduce the rate of metabolic breakdown, potentially leading to increased plasma concentrations of the parent drug, a longer half-life, and a modified metabolite profile compared to its non-deuterated counterpart.[2]

This technical guide provides a comprehensive overview of the pharmacological profile of Selegiline-d5, drawing upon the extensive knowledge of Selegiline and the established principles of deuterium substitution in pharmacology. Due to the limited availability of direct comparative studies on Selegiline-d5, this document extrapolates much of its data from Selegiline, with clear indications of where such assumptions are made.

Mechanism of Action

The primary mechanism of action of Selegiline-d5 is identical to that of Selegiline: the selective and irreversible inhibition of MAO-B.[1] MAO-B is a key enzyme in the catabolism of dopamine (B1211576) in the brain.[3] By inhibiting MAO-B, Selegiline-d5 increases the synaptic concentration of dopamine, thereby alleviating the motor symptoms associated with Parkinson's disease.[3] At higher, non-clinical doses, the selectivity for MAO-B is lost, and MAO-A is also inhibited.[4]

Dopaminergic Signaling Pathway

The inhibition of MAO-B by Selegiline-d5 leads to an accumulation of dopamine in the presynaptic neuron and an increased release into the synaptic cleft, enhancing dopaminergic neurotransmission.

Dopaminergic signaling pathway and the inhibitory action of Selegiline-d5.

Neuroprotective Signaling Pathways

Beyond its primary mechanism, Selegiline has been shown to exert neuroprotective effects through various signaling pathways. These effects are likely retained by Selegiline-d5. Selegiline has been demonstrated to upregulate the expression of anti-apoptotic proteins like Bcl-2 and neurotrophic factors such as Brain-Derived Neurotrophic Factor (BDNF) and Glial Cell Line-Derived Neurotrophic Factor (GDNF).[5][6]

Neuroprotective signaling pathways influenced by Selegiline-d5.

Pharmacokinetics

The primary rationale for the development of Selegiline-d5 is the alteration of its pharmacokinetic profile through the kinetic isotope effect. Deuteration is expected to slow the rate of metabolism, leading to higher systemic exposure and a longer half-life of the parent compound. The following tables summarize the known pharmacokinetic parameters of Selegiline. It is anticipated that Selegiline-d5 will exhibit a higher Cmax and AUC, and a longer t1/2.

Pharmacokinetic Parameters of Selegiline (Oral Administration)

Parameter	Single Dose (10 mg)	Multiple Dose (10 mg/day)	Reference(s)
Cmax (ng/mL)	0.84 - 2.2	1.59 - 2.33	[4][7]
Tmax (h)	0.5 - 1.5	Not Reported	[4][8]
AUC (ng·h/mL)	1.26 - 2.17	6.92 - 7.84	[4]
Half-life (t1/2) (h)	1.2 - 3.5	7.7 - 9.7	[4][9]
Bioavailability (%)	4 - 10	Not Applicable	[4]

Note: Data for Selegiline-d5 is not currently available in published literature. The values for Selegiline are provided for comparative context.

Metabolism

Selegiline is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2B6, to three main metabolites: N-desmethylselegiline, L-methamphetamine, and L-amphetamine.[3][4] Deuteration of the phenyl ring in Selegiline-d5 is expected to slow the rate of metabolism at this site, potentially altering the relative concentrations of these metabolites.

Metabolite Profile of Selegiline

Metabolite	Cmax (ng/mL) after 10 mg oral Selegiline	Half-life (t1/2) (h)	Reference(s)
N-desmethylselegiline	~7.4 (steady state)	2.2 - 9.5	[3][9]
L-methamphetamine	~14.7 - 19 (steady state)	14 - 21	[3][4]
L-amphetamine	~6.5 - 7.5 (steady state)	16 - 18	[3][4]

Note: Specific metabolite concentration data for Selegiline-d5 is not available. It is hypothesized that the concentrations of metabolites resulting from phenyl ring metabolism would be reduced.

Proposed metabolic pathway of Selegiline-d5.

Experimental Protocols

Detailed experimental protocols for the direct study of Selegiline-d5 are not widely published. However, standard methodologies for pharmacokinetic and metabolic studies of deuterated compounds can be applied.

In Vivo Pharmacokinetic Study in Rodents

Objective: To determine and compare the pharmacokinetic profiles of Selegiline and Selegiline-d5.

Workflow:

Workflow for an in vivo pharmacokinetic study.

Methodology:

• Animal Model: Male Sprague-Dawley rats (n=6 per group).

• Dosing: Administer a single oral gavage dose of Selegiline or Selegiline-d5 (e.g., 5 mg/kg) in a suitable vehicle (e.g., 0.5% methylcellulose).

• Blood Sampling: Collect blood samples (approx. 200 µL) via the tail vein at pre-dose, and at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into EDTA-containing tubes.

• Sample Processing: Centrifuge blood samples at 4000 rpm for 10 minutes at 4°C to separate plasma. Store plasma samples at -80°C until analysis.

• Bioanalysis:

  • Sample Preparation: Perform protein precipitation by adding acetonitrile (B52724) (containing a deuterated internal standard for selegiline, and a corresponding non-deuterated internal standard for Selegiline-d5 analysis) to the plasma samples. Vortex and centrifuge to pellet proteins.

  • LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to quantify the concentrations of the parent drug and its major metabolites.

• Data Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) using non-compartmental analysis.

In Vitro Metabolic Stability Assay

Objective: To compare the metabolic stability of Selegiline and Selegiline-d5 in liver microsomes.

Methodology:

• Incubation: Incubate Selegiline or Selegiline-d5 (1 µM) with human liver microsomes (0.5 mg/mL) in the presence of an NADPH-regenerating system at 37°C.

• Time Points: Collect aliquots at 0, 5, 15, 30, and 60 minutes.

• Reaction Quenching: Stop the reaction by adding ice-cold acetonitrile.

• Sample Processing: Centrifuge to pellet the protein and transfer the supernatant for analysis.

• Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Determine the in vitro half-life and intrinsic clearance (CLint).

Conclusion

Selegiline-d5 represents a promising modification of a well-established therapeutic agent. The introduction of deuterium is anticipated to confer a more favorable pharmacokinetic profile by attenuating its metabolism. This could potentially lead to enhanced efficacy, improved patient compliance through reduced dosing frequency, and a better safety profile due to a modified metabolite ratio. However, direct comparative preclinical and clinical studies are necessary to definitively establish the pharmacological profile of Selegiline-d5 and to quantify its potential advantages over the non-deuterated form. The experimental protocols outlined in this guide provide a framework for conducting such essential investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and metabolism of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacology of selegiline - Wikipedia [en.wikipedia.org]
• 5. Neuroprotective Function of Rasagiline and Selegiline, Inhibitors of Type B Monoamine Oxidase, and Role of Monoamine Oxidases in Synucleinopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selegiline and desmethylselegiline stimulate NGF, BDNF, and GDNF synthesis in cultured mouse astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Clinical pharmacokinetics and pharmacodynamics of selegiline. An update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics and relative bioavailability of selegiline in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Multiple-dose pharmacokinetics of selegiline and desmethylselegiline suggest saturable tissue binding - PubMed [pubmed.ncbi.nlm.nih.gov]

Selegiline-d5: A Technical Guide to Stability and Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and degradation pathways of Selegiline-d5. The information is curated for researchers, scientists, and drug development professionals to support analytical method development, formulation design, and stability studies. This document summarizes key stability data, details experimental protocols from cited studies, and visualizes potential degradation pathways.

Introduction

Selegiline, a selective irreversible inhibitor of monoamine oxidase B (MAO-B), is utilized in the management of Parkinson's disease and major depressive disorder. Selegiline-d5 is a deuterated analog of Selegiline, where five hydrogen atoms on the phenyl ring have been replaced with deuterium. This isotopic labeling is often employed in pharmacokinetic studies as an internal standard for mass spectrometry-based quantification. Understanding the stability and degradation profile of Selegiline-d5 is crucial for ensuring the accuracy of such studies and for the development of stable pharmaceutical formulations.

While specific stability-indicating studies on Selegiline-d5 are not extensively available in public literature, this guide synthesizes information from studies on Selegiline hydrochloride (HCl) and general principles of isotopic labeling to provide a robust technical resource. The primary degradation product identified for Selegiline is methamphetamine[1][2].

Stability of Selegiline-d5

The stability of a pharmaceutical compound is influenced by various environmental factors, including temperature, humidity, light, and pH.

Storage Conditions

For long-term storage, Selegiline-d5 should be stored in a refrigerator at 2-8°C[3]. Selegiline solutions are also sensitive to light and should be stored in light-resistant containers[4].

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and developing stability-indicating analytical methods. The following table summarizes the results of a forced degradation study conducted on Selegiline HCl, which can be considered indicative for Selegiline-d5 in the absence of specific data.

Stress Condition	Methodology	Observations	Degradation Products
Acid Hydrolysis	0.1M HCl at 80°C for 6 hours	No degradation observed.	Not Applicable
Base Hydrolysis	0.1M NaOH at 80°C for 6 hours	No degradation observed.	Not Applicable
Neutral Hydrolysis	HPLC grade water at 80°C for 6 hours	No degradation observed.	Not Applicable
Oxidative Degradation	3% H₂O₂ at room temperature for 15 minutes	Significant degradation observed.	Two major degradation peaks were noted, but not identified in the study.
Thermal Degradation	Dry heat at 105°C for 24 hours	No degradation observed.	Not Applicable
Photodegradation	In the presence of riboflavin (B1680620) and daylight/daylight-lamps	Significant decomposition.	Methamphetamine[1]

Note: The oxidative degradation study on Selegiline HCl did not identify the specific degradation products. However, other studies have identified methamphetamine as a major degradation product of Selegiline under various conditions[1][2].

Degradation Pathways

The primary degradation pathway for Selegiline involves the cleavage of the N-propargyl group to form methamphetamine. This can be initiated by various stress factors, including heat and light.

Thermal Degradation

Heating Selegiline solutions at 105°C has been shown to produce methamphetamine as the major degradation product[2]. The reaction follows first-order kinetics[2].

Photodegradation

Selegiline is susceptible to photodegradation, a process that is significantly enhanced in the presence of a photosensitizer like riboflavin[1]. The major product of this light-induced decomposition is also methamphetamine[1].

The proposed degradation pathway is visualized in the following diagram:

References

• 1. [In vitro interaction of selegiline, riboflavin and light. Sensitized photodegradation of drugs. I] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Trace decomposition of selegiline. Use of worst-case kinetics for a stable drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. clearsynth.com [clearsynth.com]
• 4. benchchem.com [benchchem.com]

Isotope Effects of Deuterium in Selegiline-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the anticipated isotope effects of deuterium (B1214612) substitution in Selegiline-d5. Selegiline (B1681611) is a selective, irreversible inhibitor of monoamine oxidase B (MAO-B) used in the treatment of Parkinson's disease and major depressive disorder.[1][2] The introduction of deuterium at specific molecular positions can significantly alter the pharmacokinetic and metabolic profile of a drug, primarily through the kinetic isotope effect (KIE).[3] This document will explore the theoretical basis for these effects in the context of Selegiline-d5, drawing upon the established metabolic pathways of selegiline and the principles of enzyme kinetics. While direct experimental data on Selegiline-d5 is not extensively available in peer-reviewed literature, this guide synthesizes existing knowledge to provide a predictive overview for research and development purposes.

Introduction to Selegiline and the Rationale for Deuteration

Selegiline, or L-deprenyl, exerts its therapeutic effects by selectively inhibiting MAO-B, which is responsible for the degradation of dopamine (B1211576) in the brain.[4] By inhibiting this enzyme, selegiline increases dopaminergic activity, which is beneficial in conditions characterized by dopamine deficiency, such as Parkinson's disease.[4] Selegiline is extensively metabolized in the liver, primarily by the cytochrome P450 enzymes CYP2B6 and CYP2C19.[5][6] This metabolism leads to the formation of three main active metabolites: N-desmethylselegiline (DMS), L-amphetamine, and L-methamphetamine.[7][8]

The "deuterium switch" is a strategy in drug development where hydrogen atoms at sites of metabolic activity are replaced with deuterium.[9] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a slower rate of bond cleavage in enzyme-catalyzed reactions.[9] This phenomenon, known as the kinetic isotope effect (KIE), can result in a decreased rate of metabolism, potentially leading to:

• Increased drug exposure (AUC): A slower metabolism can lead to higher and more sustained plasma concentrations of the parent drug.

• Longer half-life (t½): The drug may remain in the body for a longer period.

• Altered metabolite profile: The formation of certain metabolites may be reduced, which could decrease the risk of metabolite-associated side effects.

• Improved safety and tolerability: By reducing the formation of potentially undesirable metabolites and allowing for lower or less frequent dosing.

For selegiline, deuteration could potentially reduce the formation of its amphetamine metabolites, which are associated with psychostimulant effects and may not contribute significantly to the therapeutic efficacy of the drug.[7]

Metabolic Pathways of Selegiline

The metabolism of selegiline primarily occurs via two main pathways: N-depropargylation and N-demethylation, followed by further metabolism of the initial products.

• N-depropargylation: This pathway is catalyzed mainly by CYP2B6 and CYP3A4 and leads to the formation of L-methamphetamine.[6] L-methamphetamine is further metabolized to L-amphetamine.

• N-demethylation: This pathway is also primarily mediated by CYP2B6 and results in the formation of N-desmethylselegiline.[6] N-desmethylselegiline can also be further metabolized to L-amphetamine.

The following diagram illustrates the primary metabolic pathways of selegiline.

Figure 1: Metabolic Pathways of Selegiline

Predicted Isotope Effects of Deuterium in Selegiline-d5

The term "Selegiline-d5" implies the replacement of five hydrogen atoms with deuterium. The most logical positions for deuteration to elicit a significant KIE would be on the N-methyl and N-propargyl groups, as these are the primary sites of metabolic attack. Specifically, deuteration of the methyl group (d3) and the two hydrogens on the carbon adjacent to the nitrogen in the propargyl group (d2) would directly affect the N-demethylation and N-depropargylation pathways, respectively.

Expected Impacts:

• Reduced N-demethylation: Deuteration of the N-methyl group is expected to slow down the rate of N-demethylation by CYP2B6. This would lead to a decrease in the formation of N-desmethylselegiline and its subsequent metabolite, L-amphetamine.

• Reduced N-depropargylation: Deuteration of the propargyl group is anticipated to decrease the rate of N-depropargylation by CYP2B6 and CYP3A4. This would result in lower levels of L-methamphetamine and, consequently, L-amphetamine.

• Increased Selegiline Exposure: By slowing the two primary metabolic clearance pathways, the systemic exposure (AUC) and half-life of Selegiline-d5 are predicted to be significantly higher than those of non-deuterated selegiline.

• Altered Pharmacodynamic Profile: As selegiline is an irreversible inhibitor of MAO-B, an increased and more sustained plasma concentration could lead to a more profound and prolonged inhibition of the enzyme. This might allow for lower or less frequent dosing to achieve the desired therapeutic effect.

Quantitative Data

While specific pharmacokinetic data for Selegiline-d5 is not available, the following tables summarize the known pharmacokinetic parameters for oral selegiline and its major metabolites. This data serves as a baseline for predicting the effects of deuteration.

Table 1: Pharmacokinetic Parameters of Oral Selegiline

Parameter	Value	Reference
Bioavailability	4-10%	[8]
Tmax (single dose)	< 1 hour	[10]
Volume of Distribution (Vd)	1854 L	[10]
Oral Clearance	59 L/min	[10]
Elimination Half-life (t½)	~1.5 hours	[10]
Protein Binding	85-90%	[1]

Table 2: Steady-State Concentrations of Selegiline Metabolites in Serum of Patients on Continuous Therapy

Metabolite	Mean Concentration (ng/mL)	Reference
L-(-)-amphetamine (A)	6.5 ± 2.5	[7]
L-(-)-methamphetamine (MA)	14.7 ± 6.5	[7]
L-(-)-desmethylselegiline (DES)	0.9 ± 0.7	[7]

Experimental Protocols

To empirically determine the isotope effects of Selegiline-d5, a series of in vitro and in vivo experiments would be necessary. The following are detailed methodologies for key experiments.

In Vitro Metabolic Stability Assay

Objective: To compare the rate of metabolism of Selegiline-d5 and selegiline in human liver microsomes.

Protocol:

• Incubation: Incubate Selegiline-d5 and selegiline (at a concentration of 1 µM) separately with pooled human liver microsomes (0.5 mg/mL) in a phosphate (B84403) buffer (pH 7.4) at 37°C.

• Cofactor: Initiate the metabolic reaction by adding an NADPH-regenerating system.

• Time Points: Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Sample Preparation: Centrifuge the samples to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant for the disappearance of the parent compound (Selegiline-d5 or selegiline) using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Data Analysis: Determine the in vitro half-life (t½) and intrinsic clearance (CLint) for both compounds. The KIE can be calculated as the ratio of the clearance of selegiline to that of Selegiline-d5.

In Vitro MAO-B Inhibition Assay

Objective: To compare the potency of Selegiline-d5 and selegiline in inhibiting MAO-B activity.

Protocol:

• Enzyme and Substrate: Use human recombinant MAO-B and a suitable substrate such as kynuramine.[11]

• Inhibitor Concentrations: Prepare a series of dilutions of Selegiline-d5 and selegiline.

• Incubation: Pre-incubate the MAO-B enzyme with the different concentrations of the inhibitors for a defined period.

• Reaction Initiation: Add the substrate to initiate the enzymatic reaction.

• Detection: Measure the formation of the product (4-hydroxyquinoline for the substrate kynuramine) using a fluorometric plate reader.[11]

• Data Analysis: Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value for both compounds using non-linear regression analysis.

The following diagram outlines the workflow for the MAO-B inhibition assay.

Figure 2: MAO-B Inhibition Assay Workflow

In Vivo Pharmacokinetic Study in Rodents

Objective: To compare the pharmacokinetic profiles of Selegiline-d5 and selegiline after oral administration to rats or mice.

Protocol:

• Dosing: Administer equivalent oral doses of Selegiline-d5 and selegiline to two groups of animals.

• Blood Sampling: Collect blood samples at various time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) post-dosing.

• Plasma Preparation: Process the blood samples to obtain plasma.

• Sample Analysis: Quantify the concentrations of the parent drug and its major metabolites in plasma using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and t½ for both parent compounds and their metabolites using appropriate software (e.g., Phoenix WinNonlin).

Conclusion

The strategic deuteration of selegiline to create Selegiline-d5 holds significant promise for improving its pharmacokinetic and metabolic profile. Based on the established metabolic pathways of selegiline and the principles of the kinetic isotope effect, it is anticipated that Selegiline-d5 will exhibit reduced rates of N-demethylation and N-depropargylation. This would likely lead to increased systemic exposure of the parent drug and a significant reduction in the formation of its amphetamine metabolites. Such modifications could translate into an improved therapeutic window, potentially allowing for lower and less frequent dosing, and an enhanced safety profile. However, it is crucial to underscore that these are predictive statements based on theoretical principles. Rigorous in vitro and in vivo experimental studies, as outlined in this guide, are essential to definitively characterize the isotope effects of deuterium in Selegiline-d5 and to ascertain its potential clinical benefits.

References

• 1. Selegiline - Wikipedia [en.wikipedia.org]
• 2. Inhibition of platelet monoamine oxidase type B by selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Combining Solvent Isotope Effects with Substrate Isotope Effects in Mechanistic Studies of Alcohol and Amine Oxidation by Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and evaluation of selegiline derivatives as monoamine oxidase inhibitor, antioxidant and metal chelator against Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Metabolism of selegiline hydrochloride, a selective monoamine b-type inhibitor, in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and metabolism of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacology of selegiline - Wikipedia [en.wikipedia.org]
• 9. ptablitigationblog.com [ptablitigationblog.com]
• 10. Clinical pharmacokinetics and pharmacodynamics of selegiline. An update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An enzymatic assay for the MAO-B inhibitor selegiline in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Selegiline-d5 metabolism and metabolite identification

An In-Depth Technical Guide to the Metabolism and Metabolite Identification of Selegiline-d5

Introduction

Selegiline (B1681611) is a selective, irreversible inhibitor of monoamine oxidase type B (MAO-B) utilized in the treatment of Parkinson's disease and major depressive disorder.[1][2][3] By inhibiting MAO-B, selegiline increases dopamine (B1211576) concentrations in the brain and may also offer neuroprotective effects against oxidative stress.[1][3] The metabolism of selegiline is extensive, primarily occurring in the liver and intestines, and leads to several pharmacologically active metabolites.[3][4][5][6][7]

Selegiline-d5 is a deuterated isotopologue of selegiline. Stable isotope-labeled compounds like Selegiline-d5 are indispensable tools in drug metabolism and pharmacokinetic (DMPK) studies. They are most commonly employed as internal standards in quantitative bioanalysis using mass spectrometry, providing high accuracy and precision by correcting for variations during sample preparation and analysis.[8] While the metabolic fate of Selegiline-d5 is presumed to be qualitatively identical to that of unlabeled selegiline, the presence of deuterium (B1214612) atoms can potentially lead to a kinetic isotope effect (KIE), which may alter the rate of metabolic reactions. This guide provides a comprehensive overview of the metabolic pathways of selegiline, the analytical methods for metabolite identification, and the specific role of Selegiline-d5 in this research, synthesized for researchers and drug development professionals.

Metabolic Pathways of Selegiline

Selegiline undergoes extensive first-pass metabolism following oral administration, with over 90% of the drug being metabolized before reaching systemic circulation.[4] The biotransformation occurs via three primary pathways: N-dealkylation, N-depropargylation, and to a lesser extent, ring and beta-carbon hydroxylation.[4][9] The major metabolites are L-(-)-desmethylselegiline (DMS), L-(-)-methamphetamine (L-MA), and L-(-)-amphetamine (L-A).[2][4][6][7]

The metabolic cascade is initiated by two main routes:

• N-depropargylation: Removal of the propargyl group from selegiline yields L-methamphetamine.

• N-demethylation: Removal of the methyl group produces N-desmethylselegiline.

Both of these primary metabolites are further metabolized to a common product, L-amphetamine.[4] Additionally, other minor metabolites have been identified, including selegiline-N-oxide, formaldehyde, and various hydroxylated derivatives such as (R)-p-hydroxyamphetamine and (R)-p-hydroxymethamphetamine.[2][4][9][10]

Caption: Metabolic pathway of Selegiline-d5.

Note on Deuteration: The diagram depicts the metabolism of Selegiline-d5. The deuterium atoms are typically placed on the propargyl group. N-demethylation would result in N-Desmethylselegiline retaining the deuterium labels (e.g., d2 if on the propargyl chain), while N-depropargylation would lead to L-Methamphetamine that is also deuterated (e.g., d5 if originally on the phenyl ring and ethyl group, though typically it's the propargyl group labeled). Subsequent metabolism to L-Amphetamine would likewise carry the relevant deuterium labels. The exact labeling pattern depends on the synthesis of the specific Selegiline-d5 standard used.

Enzymology of Selegiline Metabolism

The metabolism of selegiline is predominantly catalyzed by the cytochrome P450 (CYP) superfamily of enzymes in the liver.[4][11] While multiple isoforms are involved, studies have identified several key players:

• CYP2B6 and CYP2C19: These are considered the leading enzymes in selegiline metabolism.[4][12] CYP2B6 is thought to play a major role in both N-demethylation to DMS and N-depropargylation to L-methamphetamine.[4][13] CYP2C19 is also significantly involved in the N-depropargylation pathway.[4][12]

• CYP3A4 and CYP1A2: These enzymes also contribute to the metabolic process. In vitro studies suggest that CYP3A4 participates in the formation of both DMS and L-methamphetamine, while CYP1A2 contributes to the formation of DMS.[11][13][14]

• CYP2A6: Some evidence indicates a minor role for CYP2A6 in selegiline metabolism.[13]

• CYP2D6: Despite some initial suggestions, most evidence indicates that CYP2D6 does not play a significant role in the primary metabolic pathways of selegiline.[10][12]

Selegiline is also a known inhibitor of several CYP enzymes, including CYP2B6 and CYP2A6, which means it can inhibit its own metabolism upon repeated administration.[4][15]

Quantitative Data on Selegiline and its Metabolites

Quantitative analysis is critical for understanding the pharmacokinetics of selegiline. The use of deuterated internal standards like Selegiline-d5 is essential for achieving the sensitivity and specificity required for accurate measurement, especially given the low systemic concentrations of the parent drug after oral dosing.[8][16]

Table 1: Pharmacokinetic Parameters of Oral Selegiline and Metabolites

Parameter	Selegiline	Desmethylselegiline (DMS)	L-Methamphetamine (L-MA)	L-Amphetamine (L-A)	Reference
Bioavailability (Oral)	4-10%	-	-	-	[4]
Tmax (Time to Peak)	< 1 hour	-	-	-	[1]
Elimination Half-Life (Single Dose)	1.2–3.5 hours	2.2–3.8 hours	14–21 hours	16–18 hours	[4]
Elimination Half-Life (Multiple Doses)	7.7–9.7 hours	9.5 hours	-	-	[4]
Protein Binding	85-90%	-	-	-	[4]

| Oral Clearance | 59.4 ± 43.7 L/min | - | - | - |[4] |

Table 2: Steady-State Metabolite Concentrations in Patients on Selegiline Therapy (10 mg/day)

Biological Matrix	Desmethylselegiline (DMS)	L-Methamphetamine (L-MA)	L-Amphetamine (L-A)	Reference
Serum	7.4 ng/mL	19 ng/mL	7.5 ng/mL	[8]

| Serum/CSF | 0.9 ± 0.7 ng/mL | 14.7 ± 6.5 ng/mL | 6.5 ± 2.5 ng/mL |[6][7] |

Table 3: Analytical Method Performance for Selegiline and Metabolites in Human Plasma

Analyte	Lower Limit of Quantitation (LLOQ)	Dynamic Range	Reference
Selegiline	0.1 ng/mL	0.1 - 20 ng/mL	[8]
N-Desmethylselegiline	0.1 ng/mL	0.1 - 20 ng/mL	[8]
Methamphetamine	0.2 ng/mL	0.2 - 20 ng/mL	[8]

| Amphetamine | 0.2 ng/mL | 0.2 - 20 ng/mL |[8] |

Experimental Protocols for Metabolite Identification

The identification and quantification of selegiline and its metabolites rely on sophisticated analytical techniques, primarily coupling a chromatographic separation method with mass spectrometry.

Caption: General experimental workflow for metabolite identification.

Protocol: In Vitro Metabolism in Human Liver Microsomes

This protocol is adapted from studies investigating the CYP enzymes responsible for selegiline metabolism.[11][13][14]

• Preparation: Prepare an incubation mixture in microcentrifuge tubes containing human liver microsomes (HLMs), a buffered solution (e.g., potassium phosphate (B84403) buffer, pH 7.4), and an NADPH-generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Inhibitor Addition (Optional): To identify specific CYP contributions, add selective chemical inhibitors (e.g., furafylline (B147604) for CYP1A2, ketoconazole (B1673606) for CYP3A4) to designated tubes and pre-incubate.[11][14]

• Initiation: Add Selegiline (or Selegiline-d5) to the mixture to initiate the metabolic reaction. Incubate at 37°C for a specified time.

• Termination: Stop the reaction by adding a cold organic solvent, such as acetonitrile (B52724) or methanol. This also serves to precipitate microsomal proteins.

• Sample Processing: Centrifuge the samples to pellet the precipitated proteins. Transfer the supernatant, which contains the parent drug and metabolites, to a new tube.

• Analysis: Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute in a suitable mobile phase for LC-MS/MS analysis.

Protocol: LC-MS/MS Analysis of Selegiline and Metabolites in Human Plasma

This protocol is based on the validated method described by Slawson et al. (2002).[8]

• Sample Preparation: To 1 mL of human plasma in a culture tube, add the internal standard solution containing deuterated analogues (e.g., selegiline-d5, norselegiline-d2, methamphetamine-d5, and amphetamine-d5).

• Equilibration: Vortex the samples and allow them to equilibrate for 20 minutes.

• Basification: Add 100 µL of ammonium (B1175870) hydroxide (B78521) to each tube to basify the sample, then vortex again.

• Liquid-Liquid Extraction: Add 4 mL of an organic extraction solvent (e.g., n-butylchloride/acetonitrile, 4:1 v/v). Cap the tubes and mix on a reciprocating rocker for 20 minutes.

• Phase Separation: Centrifuge the samples to separate the aqueous and organic layers.

• Evaporation & Reconstitution: Transfer the organic (upper) layer to a clean tube and evaporate to dryness under nitrogen at 40°C. Reconstitute the dried extract in the mobile phase.

• LC-MS/MS Analysis:

  • Chromatography: Inject the reconstituted sample onto an HPLC system equipped with a suitable column (e.g., C18) for separation. Use a gradient elution program.

  • Mass Spectrometry: Couple the HPLC to a tandem mass spectrometer (MS/MS) with an appropriate ion source (e.g., Atmospheric Pressure Chemical Ionization - APCI). Monitor the specific precursor-to-product ion transitions for each analyte and its corresponding deuterated internal standard.

• Quantification: Calculate the concentration of each analyte by comparing the peak-area ratio of the analyte to its deuterated internal standard against a standard curve.[8]

References

• 1. Clinical pharmacokinetics and pharmacodynamics of selegiline. An update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of selegiline [(-)-deprenyl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacology of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacology of selegiline - Wikipedia [en.wikipedia.org]
• 5. poison.org [poison.org]
• 6. Pharmacokinetics and metabolism of selegiline. | Semantic Scholar [semanticscholar.org]
• 7. Pharmacokinetics and metabolism of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Metabolism of selegiline in humans. Identification, excretion, and stereochemistry of urine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro formation of selegiline-N-oxide as a metabolite of selegiline in human, hamster, mouse, rat, guinea-pig, rabbit and dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selegiline metabolism and cytochrome P450 enzymes: in vitro study in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CYP2B6 and CYP2C19 as the major enzymes responsible for the metabolism of selegiline, a drug used in the treatment of Parkinson's disease, as revealed from experiments with recombinant enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. P450 phenotyping of the metabolism of selegiline to desmethylselegiline and methamphetamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ovid.com [ovid.com]
• 15. Selegiline is a mechanism-based inactivator of CYP2A6 inhibiting nicotine metabolism in humans and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ovid.com [ovid.com]

Biological activity of Selegiline-d5 metabolites

An In-depth Technical Guide to the Biological Activity of Selegiline-d5 Metabolites

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Selegiline (B1681611) is an irreversible and selective inhibitor of monoamine oxidase type B (MAO-B), primarily used in the treatment of Parkinson's disease. Its metabolism yields several pharmacologically active compounds, including N-desmethylselegiline, l-methamphetamine, and l-amphetamine. The use of deuterated analogs, such as selegiline-d5, is a common strategy in drug development to alter pharmacokinetic properties by leveraging the kinetic isotope effect (KIE). Deuteration, particularly on the phenyl ring (as is common for selegiline-d5 standards), can slow metabolic processes at the site of deuteration. This guide provides a comprehensive overview of the known biological activities of selegiline's principal metabolites and explores the theoretical impact of deuteration. While direct quantitative data on the biological activity of selegiline-d5's deuterated metabolites is not extensively available in public literature, this paper synthesizes the established data for the non-deuterated metabolites and provides the scientific framework for understanding and evaluating their deuterated counterparts.

Selegiline Metabolism

Selegiline undergoes extensive first-pass metabolism primarily in the liver. The metabolic process is dominated by the Cytochrome P450 enzyme system, with CYP2B6 playing the major role, and CYP2C19, CYP3A4, and CYP2A6 contributing to a lesser extent.[1][2][3][4] The two primary metabolic pathways are:

• N-demethylation: This pathway produces N-desmethylselegiline (DMS) , which is an active metabolite.

• N-depropargylation: This pathway yields l-methamphetamine (L-MA) .

Both DMS and L-MA can be further metabolized to l-amphetamine (L-A) .[5][6][7] In selegiline-d5, where the five hydrogens on the phenyl ring are replaced with deuterium (B1214612), these metabolic pathways would produce the corresponding deuterated metabolites: N-desmethylselegiline-d5, l-methamphetamine-d5, and l-amphetamine-d5.

The Impact of Deuteration: Kinetic Isotope Effect

The substitution of hydrogen with deuterium, a heavier isotope, strengthens the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. Consequently, metabolic reactions that involve the cleavage of this bond proceed more slowly. This phenomenon is known as the deuterium kinetic isotope effect.[8] For selegiline-d5 (phenyl-d5), this effect would primarily slow down any metabolic processes involving the phenyl ring, such as ring hydroxylation, which is a minor metabolic pathway.[6] It is hypothesized that by slowing this minor pathway, metabolic flux may be shunted to a greater extent through the primary N-demethylation and N-depropargylation pathways. However, published studies directly quantifying this shift and its impact on the biological activity of the resulting deuterated metabolites are scarce.

Caption: Metabolic conversion of Selegiline-d5 into its primary deuterated metabolites.

Biological Activity of Metabolites

The biological effects of selegiline are a composite of the parent drug and its active metabolites.

N-desmethylselegiline (DMS)

DMS is a potent, irreversible inhibitor of MAO-B, similar to selegiline itself.[7][9][10][11] Although in vitro studies show it to be significantly less potent than the parent compound, its in vivo potency is only moderately lower.[9] This suggests that DMS likely contributes to the overall MAO-B inhibition observed during selegiline therapy.[9] A single 10 mg oral dose of DMS resulted in a 63.7% inhibition of platelet MAO-B in human volunteers.[10] Like selegiline, DMS also exhibits neuroprotective properties that appear to be independent of its MAO-B inhibitory action.[11]

l-methamphetamine (L-MA) and l-amphetamine (L-A)

Unlike their dextrorotatory (d-) isomers, the levorotatory (l-) forms of methamphetamine and amphetamine produced from selegiline are weak psychostimulants.[9] Their primary mechanism involves inducing the release of catecholamines like norepinephrine (B1679862) and dopamine (B1211576).[9] Crucially, at the concentrations typically achieved during selegiline therapy, L-MA and L-A do not cause significant inhibition of MAO-B.[9] The contribution of these amphetamine metabolites to selegiline's therapeutic effects or side-effect profile remains a subject of debate.[12]

Quantitative Data on Metabolite Activity

The following tables summarize the available quantitative data for the non-deuterated metabolites of selegiline. Direct comparative data for the deuterated (-d5) metabolites is not currently available in the cited literature.

Table 1: MAO-B Inhibitory Activity

Compound	Activity Type	Value	Species/System	Reference(s)
Selegiline	MAO-B Inhibition (in vivo)	>90% (platelet)	Human	[13]
	MAO-B IC50	51 nM	Human (recombinant)	[14]
	MAO-A IC50	23 µM	Human (recombinant)	[14]
N-desmethylselegiline	MAO-B Inhibition (in vivo)	63.7 ± 12.7% (platelet)	Human	[10]
	Potency vs. Selegiline	60-fold less (in vitro)	-	[9]
	Potency vs. Selegiline	3 to 6-fold less (in vivo)	-	[9]
l-methamphetamine	MAO-B Inhibition	Not significant	In vitro	[9]

| l-amphetamine | MAO-B Inhibition | Not significant | In vitro |[9] |

Table 2: Steady-State Plasma Concentrations (from 10 mg/day oral selegiline)

Metabolite	Mean Concentration (ng/mL)	Population	Reference(s)
N-desmethylselegiline	0.9 ± 0.7	Parkinson's/Alzheimer's Patients	[12]
l-methamphetamine	14.7 ± 6.5	Parkinson's/Alzheimer's Patients	[12]

| l-amphetamine | 6.5 ± 2.5 | Parkinson's/Alzheimer's Patients |[12] |

Signaling Pathway of MAO-B Inhibition

The primary therapeutic mechanism of selegiline and its active metabolite, N-desmethylselegiline, is the selective and irreversible inhibition of MAO-B. This enzyme is located on the outer mitochondrial membrane and is responsible for the degradation of dopamine after its reuptake from the synaptic cleft. By inhibiting MAO-B, selegiline increases the concentration of dopamine within the presynaptic terminal, leading to enhanced dopaminergic neurotransmission, which helps to alleviate the motor symptoms of Parkinson's disease.[9][15]

Caption: Mechanism of action: Selegiline and DMS inhibit MAO-B, preventing dopamine breakdown.

Experimental Protocols: In Vitro MAO Inhibition Assay

Determining the inhibitory potency (IC50) of compounds like selegiline-d5 and its metabolites against MAO-A and MAO-B is crucial. A standard method is a fluorometric assay using recombinant enzymes.

Objective

To determine the in vitro IC50 values of test compounds against recombinant human MAO-A and MAO-B.

Materials

• Recombinant human MAO-A and MAO-B enzymes (Supersomes™)

• Kynuramine (B1673886) (non-selective substrate)

• Test compounds (e.g., N-desmethylselegiline-d5) and reference inhibitors (e.g., Clorgyline for MAO-A, Selegiline for MAO-B)

• Assay Buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4)

• DMSO for compound dissolution

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader

Methodology

• Compound Preparation: Dissolve test compounds and controls in DMSO to create high-concentration stock solutions. Perform serial dilutions in assay buffer to achieve a range of final assay concentrations (e.g., 0.1 nM to 100 µM).[16][17]

• Enzyme Preparation: Dilute the recombinant MAO-A and MAO-B enzymes to the desired working concentration in cold assay buffer immediately before use.

• Assay Reaction:

  • Add diluted test compounds or controls to the wells of the 96-well plate.

  • Add the diluted enzyme solution to each well.

  • Pre-incubate the plate for a specified time (e.g., 10-15 minutes) at 37°C to allow for inhibitor-enzyme interaction.[17]

• Initiation and Detection:

  • Initiate the enzymatic reaction by adding the kynuramine substrate solution to all wells.[16]

  • The MAO-catalyzed deamination of kynuramine produces the fluorescent product 4-hydroxyquinoline.[17][18]

  • Incubate for a fixed period (e.g., 30-60 minutes) at 37°C.

  • Stop the reaction (e.g., by adding a strong base like 2N NaOH).

  • Measure the fluorescence intensity using a microplate reader with appropriate excitation (~310-320 nm) and emission (~380-400 nm) wavelengths.[17]

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the concentration-response data to a suitable nonlinear regression model.

Caption: Standard experimental workflow for an in vitro fluorometric MAO inhibition assay.

Conclusion

The metabolites of selegiline contribute significantly to its overall pharmacological profile. N-desmethylselegiline is a known active MAO-B inhibitor, while the amphetamine metabolites have distinct, non-MAOI activities. The introduction of deuterium in selegiline-d5 is intended to modify its metabolism via the kinetic isotope effect. While this is expected to alter the pharmacokinetic profile, potentially shifting metabolic flux and altering metabolite concentrations, there is a lack of direct, quantitative data in the public domain detailing the specific biological activities (e.g., MAO-B IC50) of these deuterated metabolites. The experimental protocols and established data for non-deuterated metabolites provided herein offer a robust framework for the future evaluation and characterization of selegiline-d5 metabolites, which is essential for a complete understanding of its therapeutic potential and for guiding further drug development efforts.

References

• 1. Metabolism of selegiline hydrochloride, a selective monoamine b-type inhibitor, in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of selegiline hydrochloride, a selective monoamine b-type inhibitor, in human liver microsomes. | Semantic Scholar [semanticscholar.org]
• 3. P450 phenotyping of the metabolism of selegiline to desmethylselegiline and methamphetamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CYP2B6 and CYP2C19 as the major enzymes responsible for the metabolism of selegiline, a drug used in the treatment of Parkinson's disease, as revealed from experiments with recombinant enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Metabolism of selegiline [(-)-deprenyl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetic aspects of l-deprenyl (selegiline) and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. Pharmacology of selegiline - Wikipedia [en.wikipedia.org]
• 10. Desmethylselegiline, a metabolite of selegiline, is an irreversible inhibitor of monoamine oxidase type B in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Desmethylselegiline - Wikipedia [en.wikipedia.org]
• 12. Pharmacokinetics and metabolism of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Clinical pharmacokinetics and pharmacodynamics of selegiline. An update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. What is the mechanism of Selegiline Hydrochloride? [synapse.patsnap.com]
• 16. Monoamine Oxidase Inhibition | Evotec [evotec.com]
• 17. benchchem.com [benchchem.com]
• 18. criver.com [criver.com]

A Technical Guide to the Research Applications of Stable Isotope-Labeled Selegiline

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Enhancing Precision in Neurological Drug Research

Selegiline (B1681611), a selective and irreversible inhibitor of monoamine oxidase B (MAO-B), is a cornerstone therapy in the management of Parkinson's disease. Its mechanism of action, which involves increasing dopaminergic tone in the brain, has been the subject of extensive research. To move beyond qualitative understanding and achieve precise, quantitative data in drug metabolism and pharmacokinetics (DMPK), modern research increasingly relies on stable isotope labeling (SIL).

Stable isotope-labeled compounds are molecules in which one or more atoms have been replaced with their non-radioactive, heavier isotope—for example, replacing hydrogen (¹H) with deuterium (B1214612) (²H or D), or carbon-12 (¹²C) with carbon-13 (¹³C). These labeled molecules are chemically identical to their unlabeled counterparts but are distinguishable by mass spectrometry. This unique property makes stable isotope-labeled selegiline an indispensable tool for enhancing the accuracy and scope of analytical methods, pharmacokinetic studies, and metabolite identification. This guide provides an in-depth overview of the core applications of stable isotope-labeled selegiline in a research and development setting.

Application 1: The Gold Standard Internal Standard for Bioanalysis

In quantitative bioanalysis, particularly using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), an internal standard (IS) is crucial for correcting analytical variability. A stable isotope-labeled version of the analyte is considered the ideal IS. It shares near-identical chemical and physical properties with the unlabeled analyte, meaning it experiences the same extraction efficiency, chromatographic retention, and ionization response, thereby effectively normalizing for sample matrix effects and instrument variability.

Detailed Experimental Protocol: Quantification of Selegiline in Plasma

This protocol outlines a typical validated method for quantifying selegiline in human plasma using a deuterated selegiline internal standard (e.g., selegiline-d₄).

1. Sample Preparation (Liquid-Liquid Extraction):

• To a 100 µL aliquot of human plasma, add 25 µL of the internal standard working solution (e.g., 200 ng/mL selegiline-d₄ in methanol).

• Alkalinize the sample by adding 50 µL of 1M sodium hydroxide (B78521) solution to ensure selegiline is in its free base form.

• Add 1 mL of an organic extraction solvent (e.g., tert-butyl methyl ether).

• Vortex the mixture for 5 minutes, followed by centrifugation at 4000 rpm for 10 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase for injection into the LC-MS/MS system.

2. Chromatographic Conditions:

• LC System: Agilent 1200 Series or equivalent.

• Column: Zorbax C18, 50 mm × 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of 0.1% formic acid in water and methanol (B129727) (40:60 v/v).

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: Ambient.

• Total Run Time: 5 minutes.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex API 4000).

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Key Parameters: Nebulizing gas flow of 3 L/min, heat block temperature of 450°C, and drying gas flow of 15 L/min.

• MRM Transitions: See Table 1 for specific precursor and product ions.

Data Presentation: Mass Spectrometry Parameters

The following table summarizes the optimized MRM parameters for the quantification of selegiline and its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Notes
Selegiline	188.1	91.1	-29	Represents the tropylium (B1234903) ion fragment.
Selegiline-d₄ (Internal Standard)	192.1	91.1	-29	Fragmentation retains the unlabeled tropylium ion.

Visualization: Bioanalytical Workflow

The diagram below illustrates the complete workflow for quantifying selegiline in a biological sample using a stable isotope-labeled internal standard.

A Technical Guide to the Foundational Principles of Selegiline: A Framework for Early-Stage Selegiline-d5 Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selegiline (B1681611), a selective inhibitor of monoamine oxidase-B (MAO-B), has long been a subject of extensive research, primarily in the context of neurodegenerative diseases such as Parkinson's disease.[1][2] Its mechanism of action, centered on the potentiation of dopaminergic neurotransmission, and its neuroprotective effects have been well-characterized.[3][4] While early-stage research specifically focused on Selegiline-d5, a deuterated form of the molecule, is not widely available in the public domain, a thorough understanding of the parent compound is paramount for any future investigation into its deuterated analogue. This technical guide provides a comprehensive overview of the core principles of Selegiline, summarizing key quantitative data, detailing established experimental protocols, and visualizing its metabolic and signaling pathways. This information serves as a critical baseline for researchers embarking on the study of Selegiline-d5, enabling a comparative approach to understanding the potential pharmacokinetic and pharmacodynamic advantages of deuterium (B1214612) substitution.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on Selegiline, providing a comparative overview of its pharmacokinetic parameters and inhibitory activity.

Table 1: Pharmacokinetic Parameters of Selegiline

Parameter	Value	Species/Conditions	Reference
Oral Bioavailability	~10%	Human	[3]
Time to Peak Plasma Concentration (Tmax)	< 1 hour	Human (10 mg oral dose)	[3]
Elimination Half-life	~1.5 hours	Human (single dose)	[3]
Volume of Distribution (Vd)	1854 L	Human	[3]
Oral Clearance	59 L/min	Human	[3]
Metabolite Recovery in Urine	87%	Human	[5]

Table 2: Selegiline Metabolite Concentrations in Serum and Cerebrospinal Fluid (CSF)

Metabolite	Mean Concentration (ng/mL)	Matrix	Patient Population	Reference
L-(-)-amphetamine (A)	6.5 ± 2.5	Serum and CSF	Parkinson's or Alzheimer's Disease	[5]
L-(-)-methamphetamine (MA)	14.7 ± 6.5	Serum and CSF	Parkinson's or Alzheimer's Disease	[5]
L-(-)-desmethylselegiline (DES)	0.9 ± 0.7	Serum and CSF	Parkinson's or Alzheimer's Disease	[5]

Table 3: MAO-B Inhibition by Selegiline

Parameter	Value	Conditions	Reference
Platelet MAO-B Inhibition	86%	2-4 hours after 10 mg oral dose	[3]
Time for Platelet MAO-B Activity to Return to Baseline	~2 weeks	Following 10 mg oral dose	[3]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following protocols are commonly employed in the preclinical evaluation of Selegiline.

Rodent Models of Parkinson's Disease

a) MPTP-Induced Mouse Model

This model is utilized to induce a Parkinson's-like phenotype in mice.

• Materials:

  • 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) hydrochloride

  • Sterile saline (0.9% NaCl)

  • C57BL/6 mice (male, 8-10 weeks old)

• Procedure:

  • Prepare the MPTP solution in sterile saline.

  • Administer the MPTP solution to the mice via subcutaneous or intraperitoneal injection. A common dosing regimen is multiple injections over a short period.[6]

  • House the animals in a well-ventilated area with appropriate safety precautions for handling neurotoxins.[6]

b) 6-OHDA-Induced Rat Model

This protocol creates a unilateral lesion of the nigrostriatal pathway in rats.

• Materials:

  • 6-hydroxydopamine (6-OHDA)

  • Cold ascorbic acid-saline solution

  • Hamilton syringe

• Procedure:

  • Dissolve 6-OHDA in cold ascorbic acid-saline solution immediately before use to prevent oxidation.[7]

  • Anesthetize the rat and place it in a stereotaxic frame.

  • Perform a craniotomy over the target brain region (e.g., medial forebrain bundle or striatum).[7]

  • Slowly infuse the 6-OHDA solution into the target site using a Hamilton syringe.[7]

Selegiline Administration in Rodents

Selegiline can be administered through various routes depending on the experimental design.

• Subcutaneous (s.c.) Injection:

  • Dissolve Selegiline hydrochloride in sterile saline.

  • Inject the solution under the loose skin on the back of the neck.

  • Dosages typically range from 1 to 10 mg/kg.[6][7]

• Oral Gavage:

  • Dissolve or suspend Selegiline in an appropriate vehicle (e.g., water, 0.5% carboxymethylcellulose).

  • Administer the solution directly into the stomach using a gavage needle.[6][7]

• Intraperitoneal (i.p.) Injection:

  • Dissolve Selegiline in sterile saline.

  • Inject the solution into the peritoneal cavity.[7]

Behavioral Assessment

a) Open Field Test

This test assesses locomotor activity and anxiety-like behavior.

• Procedure:

  • Place the rodent in the center of a square arena.

  • Allow the animal to explore freely for a set period (e.g., 5-10 minutes).

  • Use a video tracking system to record and analyze parameters such as total distance traveled and time spent in the center versus the periphery.[7]

b) Forced Swim Test

This test is used to assess depressive-like behavior.

• Procedure:

  • Place the mouse in a transparent cylindrical container filled with water.

  • Record the session (typically 6 minutes).

  • Analyze the duration of immobility during the last 4 minutes of the test. An increase in immobility time is interpreted as a sign of behavioral despair.[7]

Neurochemical and Histological Analysis

a) High-Performance Liquid Chromatography (HPLC) for Dopamine Quantification

• Procedure:

  • Euthanize the animal and rapidly dissect the brain region of interest (e.g., striatum).

  • Homogenize the tissue in an appropriate buffer.

  • Centrifuge the homogenate and filter the supernatant for HPLC analysis.[6]

b) Immunohistochemistry for Tyrosine Hydroxylase (TH)

• Procedure:

  • Perfuse the animal with saline followed by a fixative (e.g., 4% paraformaldehyde).

  • Dissect the brain and prepare sections.

  • Incubate the sections with a primary antibody against TH, followed by a secondary antibody conjugated to a fluorescent or enzymatic label.

  • Quantify the number of TH-positive cells or the density of TH-positive fibers.[7]

Signaling Pathways and Metabolic Workflow

The following diagrams, generated using the DOT language, visualize the key pathways associated with Selegiline's metabolism and its neuroprotective effects.

Caption: Metabolic pathway of Selegiline.

Caption: Neuroprotective signaling pathways of Selegiline.

Conclusion

This technical guide consolidates fundamental knowledge regarding the pharmacokinetics, experimental evaluation, and mechanisms of action of Selegiline. While direct, early-stage research on Selegiline-d5 is not yet prevalent in publicly accessible literature, the information presented here provides the necessary scientific foundation for such investigations. By understanding the well-established properties of the parent compound, researchers can effectively design studies to elucidate the potential benefits of deuterium substitution in Selegiline, paving the way for the development of novel therapeutics with improved profiles. The provided protocols and pathway diagrams serve as a valuable resource for initiating and advancing research in this promising area.

References

• 1. Neuroprotective actions of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Clinical pharmacokinetics and pharmacodynamics of selegiline. An update [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Pharmacokinetics and metabolism of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Neuroprotective Properties of Deuterated Selegiline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Selegiline (B1681611), an irreversible inhibitor of monoamine oxidase B (MAO-B), has long been a subject of interest for its neuroprotective potential in the context of neurodegenerative diseases such as Parkinson's disease. The rationale for its use extends beyond symptomatic relief through dopamine (B1211576) preservation, with a growing body of evidence suggesting direct neuroprotective actions independent of MAO-B inhibition. This technical guide explores the core neuroprotective mechanisms of selegiline and introduces the concept of deuteration as a strategy to potentially enhance its therapeutic profile. While specific quantitative data for deuterated selegiline is not extensively available in the public domain, this document provides a comprehensive overview of the well-established properties of non-deuterated selegiline, which serves as a foundational framework for understanding the potential advantages of its deuterated analog. This guide summarizes key quantitative data, details relevant experimental protocols, and visualizes complex biological pathways and workflows to support further research and development in this area.

Introduction: The Rationale for Deuterating Selegiline

Selegiline, or L-deprenyl, is a selective, irreversible inhibitor of MAO-B, an enzyme responsible for the degradation of dopamine in the brain.[1] By inhibiting MAO-B, selegiline increases synaptic dopamine levels, providing symptomatic relief in Parkinson's disease.[2] However, extensive preclinical research has revealed that selegiline's benefits may extend beyond simple dopamine augmentation, encompassing a range of neuroprotective activities. These include the upregulation of antioxidant enzymes, stabilization of mitochondrial function, and induction of anti-apoptotic and neurotrophic factors.[3][4]

Selegiline undergoes extensive first-pass metabolism in the liver, primarily by the cytochrome P450 (CYP) enzymes, including CYP2B6 and CYP2C19.[5] This metabolic process leads to the formation of active metabolites, including L-desmethylselegiline, L-amphetamine, and L-methamphetamine.[6] The generation of these amphetamine metabolites has been a point of discussion regarding their contribution to the overall therapeutic and side-effect profile of selegiline.

The Kinetic Isotope Effect and Deuteration:

Deuteration, the substitution of hydrogen atoms with their heavier isotope, deuterium (B1214612), is a strategy employed in drug development to favorably alter a molecule's pharmacokinetic properties. This approach leverages the "kinetic isotope effect," where the greater mass of deuterium can slow the rate of chemical reactions in which the cleavage of a carbon-deuterium bond is the rate-limiting step.[7][8]

In the context of selegiline, deuteration at specific metabolically active sites could potentially:

• Slow the rate of metabolism: This would lead to a longer plasma half-life and increased exposure (AUC) to the parent compound.

• Alter metabolite profiles: By slowing the formation of certain metabolites, deuteration could potentially reduce the levels of L-amphetamine and L-methamphetamine, which may be desirable.

• Enhance neuroprotective efficacy: Increased and sustained levels of the parent selegiline molecule might amplify its direct neuroprotective effects.

While the theoretical advantages are compelling, a comprehensive body of public data directly comparing the pharmacokinetics and neuroprotective efficacy of deuterated versus non-deuterated selegiline is not yet available. Therefore, the following sections will focus on the well-established data for selegiline, providing a robust foundation for future comparative studies.

Mechanism of Action of Selegiline

The neuroprotective effects of selegiline are multifaceted and are not solely attributable to its inhibition of MAO-B.[9] Key mechanisms include:

• MAO-B Inhibition and Reduction of Oxidative Stress: By inhibiting MAO-B, selegiline reduces the catabolism of dopamine, which in itself is a source of oxidative stress through the generation of hydrogen peroxide and other reactive oxygen species.

• Anti-Apoptotic Effects: Selegiline has been shown to prevent mitochondrial-dependent apoptosis by upregulating anti-apoptotic proteins like Bcl-2 and preventing the fall in mitochondrial membrane potential.[10]

• Induction of Neurotrophic Factors: Studies have demonstrated that selegiline can enhance the synthesis of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and glial cell line-derived neurotrophic factor (GDNF).[10]

• Upregulation of Antioxidant Enzymes: Selegiline can increase the activity of key antioxidant enzymes like superoxide (B77818) dismutase (SOD) and catalase, bolstering the cell's defense against oxidative damage.[11]

Signaling Pathways

The neuroprotective actions of selegiline are mediated through complex intracellular signaling cascades. The following diagram illustrates some of the key pathways involved.

Key neuroprotective signaling pathways of selegiline.

Quantitative Data: Selegiline

The following tables summarize key quantitative data for non-deuterated selegiline, which would serve as a benchmark for evaluating a deuterated analog.

Table 1: In Vitro MAO-B Inhibition

Compound	Target	IC₅₀ (nM)	Kᵢ (nM)	Inhibition Type	Source(s)
Selegiline	Human MAO-B	7 - 19.6	91.0	Irreversible	[12]
Desmethylselegiline	Rat Brain MAO-B	625	-	Irreversible	[13]

Note: IC₅₀ values can vary depending on experimental conditions.

Table 2: Pharmacokinetic Parameters of Oral Selegiline (10 mg dose)

Parameter	Value	Unit	Source(s)
Bioavailability	~10	%	[14]
Tₘₐₓ	< 1	hours	[14]
Cₘₐₓ	~2	µg/L	[14]
Elimination Half-life	~1.5	hours	[14]
Volume of Distribution	1854	L	[14]
Metabolites	L-desmethylselegiline, L-amphetamine, L-methamphetamine	-	[6]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for assessing the neuroprotective properties of compounds like deuterated selegiline. Below are methodologies for key experiments.

In Vitro Neuroprotection Assay in SH-SY5Y Cells

The human neuroblastoma SH-SY5Y cell line is a widely used in vitro model for studying neuroprotective effects against toxins relevant to Parkinson's disease, such as 6-hydroxydopamine (6-OHDA) or MPP⁺ (the active metabolite of MPTP).

Objective: To determine the ability of a test compound (e.g., deuterated selegiline) to protect SH-SY5Y cells from neurotoxin-induced cell death.

Methodology:

• Cell Culture and Differentiation:

  • Culture SH-SY5Y cells in a suitable medium (e.g., DMEM/F12) supplemented with fetal bovine serum and penicillin-streptomycin.

  • For a more neuron-like phenotype, differentiate the cells by treating with retinoic acid (e.g., 10 µM) for several days.

• Experimental Treatment:

  • Plate the differentiated or undifferentiated cells in 96-well plates.

  • Pre-incubate the cells with various concentrations of the test compound (and non-deuterated selegiline as a comparator) for a specified period (e.g., 24 hours).

  • Introduce the neurotoxin (e.g., 6-OHDA or MPP⁺) at a pre-determined toxic concentration.

  • Co-incubate for an additional period (e.g., 24-48 hours).

• Cell Viability Assessment (MTT Assay):

  • Following treatment, remove the culture medium.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan (B1609692) crystals by viable cells.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate cell viability as a percentage relative to untreated control cells.

In Vivo Neuroprotection in an MPTP Mouse Model

The MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model is a standard preclinical model for assessing neuroprotection of dopaminergic neurons.

Objective: To evaluate the in vivo efficacy of a test compound in preventing MPTP-induced dopaminergic neurodegeneration.

Methodology:

• Animal Model:

  • Use a susceptible mouse strain, such as C57BL/6.

  • Administer MPTP via a sub-acute or chronic regimen to induce dopaminergic neurotoxicity.

• Drug Administration:

  • Administer the test compound (and non-deuterated selegiline) at various doses before, during, or after MPTP administration, depending on the study design (prophylactic vs. therapeutic).

• Behavioral Assessment:

  • Conduct behavioral tests (e.g., rotarod, open field) to assess motor function and coordination.

• Neurochemical Analysis:

  • At the end of the study, sacrifice the animals and dissect the striatum.

  • Homogenize the tissue and analyze the levels of dopamine and its metabolites (DOPAC and HVA) using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED).

• Immunohistochemistry:

  • Perfuse and fix the brains.

  • Section the brains and perform immunohistochemical staining for tyrosine hydroxylase (TH), a marker for dopaminergic neurons.

  • Quantify the number of TH-positive neurons in the substantia nigra pars compacta (SNc) and the density of TH-positive fibers in the striatum to assess the degree of neuroprotection.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for evaluating the neuroprotective effects of a compound.

References

• 1. Selegiline in the treatment of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant effects of selegiline in oxidative stress induced by iron neonatal treatment in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selegiline: a molecule with innovative potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotective Function of Rasagiline and Selegiline, Inhibitors of Type B Monoamine Oxidase, and Role of Monoamine Oxidases in Synucleinopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selegiline attenuates cardiac oxidative stress and apoptosis in heart failure: association with improvement of cardiac function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ovid.com [ovid.com]
• 7. researchgate.net [researchgate.net]
• 8. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics and metabolism of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuroprotective effects of selegiline on rat neural stem cells treated with hydrogen peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Future of neuroprotection in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Striking Neurochemical and Behavioral Differences in the Mode of Action of Selegiline and Rasagiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Clinical pharmacokinetics and pharmacodynamics of selegiline. An update - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Selegiline in Human Plasma using Selegiline-d5 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of selegiline (B1681611) in human plasma using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with Selegiline-d5 as an internal standard. This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.

Introduction

Selegiline is a selective irreversible inhibitor of monoamine oxidase type B (MAO-B), which plays a crucial role in dopamine (B1211576) metabolism in the brain.[1] It is primarily used in the management of Parkinson's disease, often as an adjunct to levodopa (B1675098) therapy.[1][2] Accurate quantification of selegiline in biological matrices is essential for pharmacokinetic and pharmacodynamic assessments. Due to extensive first-pass metabolism and rapid absorption, sensitive and reliable analytical methods are required.[1][3]

This application note details a robust and sensitive LC-MS/MS method for the determination of selegiline in human plasma. The use of a stable isotope-labeled internal standard, Selegiline-d5, ensures high accuracy and precision by compensating for matrix effects and variations in sample processing and instrument response.[4]

Experimental

Materials and Reagents

• Selegiline hydrochloride (Reference Standard)

• Selegiline-d5 hydrochloride (Internal Standard)

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Formic Acid (LC-MS Grade)

• Water (Ultrapure, 18.2 MΩ·cm)

• Human Plasma (K2-EDTA)

• tert-Butyl methyl ether (HPLC Grade)

• Sodium Hydroxide (1M solution)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer was used.

• HPLC System: Agilent 1200 Series or equivalent

• Mass Spectrometer: Sciex API 4000 or equivalent

• Analytical Column: Zorbax C18 (50 mm × 4.6 mm, 5 µm) or equivalent[2]

Stock and Working Solutions

• Selegiline Stock Solution (1 mg/mL): Accurately weigh and dissolve selegiline hydrochloride in methanol.

• Selegiline-d5 Stock Solution (1 mg/mL): Accurately weigh and dissolve Selegiline-d5 hydrochloride in methanol.

• Working Solutions: Prepare serial dilutions of the selegiline stock solution in a methanol/water (50:50, v/v) mixture to create calibration standards and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Selegiline-d5 stock solution with methanol/water (50:50, v/v).

Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Thaw plasma samples at room temperature.

• Pipette 200 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Selegiline-d5 internal standard working solution (100 ng/mL) to all samples except for the blank.

• Vortex for 10 seconds.

• Add 50 µL of 1M Sodium Hydroxide to alkalize the sample.

• Add 1 mL of tert-butyl methyl ether.

• Vortex for 2 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Method

Chromatographic Conditions:

Parameter	Value
Column	Zorbax C18 (50 mm × 4.6 mm, 5 µm)[2]
Mobile Phase	A: 0.1% Formic acid in WaterB: Methanol[2]
Gradient	Isocratic: 40% A / 60% B[2]
Flow Rate	0.5 mL/min[2]
Injection Volume	10 µL[5]
Column Temp.	Ambient[5]
Run Time	5 minutes[2]

Mass Spectrometric Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[6]
MRM Transitions	Selegiline: m/z 188.1 -> 91.1Selegiline-d5: m/z 193.1 -> 96.1 (inferred)
Collision Energy	-29 V for Selegiline[2]
Dwell Time	200 ms
Ion Source Temp.	450°C[3]

Method Validation

The method was validated according to regulatory guidelines for bioanalytical method validation.[7]

• Linearity: The calibration curve was linear over the concentration range of 0.2 - 200 ng/mL for selegiline in human plasma.[3][6] The correlation coefficient (r²) was ≥0.998.[2]

• Lower Limit of Quantification (LLOQ): The LLOQ was determined to be 0.2 ng/mL.[2][3][6]

• Precision and Accuracy: Intra- and inter-day precision and accuracy were evaluated at four QC levels (LLOQ, low, mid, and high). The precision (%CV) was within ±11%, and the accuracy (% bias) was within ±15% of the nominal values.[1][8]

• Recovery: The mean extraction recovery of selegiline from human plasma was determined to be between 79.0% and 81.4%.[3][6]

• Matrix Effect: The matrix effect was found to be negligible, with values ranging from 98.8% to 105.6%.[3][6]

• Stability: Selegiline was found to be stable in plasma after three freeze-thaw cycles and at room temperature for up to 6 hours before extraction.[8]

Data Presentation

Table 1: LC-MS/MS Method Parameters

Parameter	Selegiline	Selegiline-d5 (IS)
Precursor Ion (m/z)	188.1	193.1
Product Ion (m/z)	91.1	96.1
Collision Energy (V)	-29	-29

| Retention Time (min) | ~1.94[5] | ~1.94 |

Table 2: Method Validation Summary

Parameter	Result
Linearity Range	0.2 - 200 ng/mL[3][6]
Correlation Coefficient (r²)	≥ 0.998[2]
LLOQ	0.2 ng/mL[2][3][6]
Intra-day Precision (%CV)	< 6.86%[3][6]
Inter-day Precision (%CV)	< 4.63%[3][6]
Accuracy (% Bias)	Within ±15%
Mean Extraction Recovery	79.0% - 81.4%[3][6]

| Matrix Effect | 98.8% - 105.6%[3][6] |

Visualizations

Caption: Experimental workflow for the quantitative analysis of selegiline.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of selegiline in human plasma. The use of Selegiline-d5 as an internal standard ensures the accuracy and precision of the results. This method is well-suited for high-throughput analysis in clinical and research settings.

References

• 1. researchgate.net [researchgate.net]
• 2. japsonline.com [japsonline.com]
• 3. Secure Verification [machinery.mas.bg.ac.rs]
• 4. medchemexpress.com [medchemexpress.com]
• 5. japsonline.com [japsonline.com]
• 6. A Sensitive HPLC-MS/MS Method for the Quantification of Selegiline in Beagle Dog Plasma: Application to a Pharmacokinetic Study | Bentham Science [eurekaselect.com]
• 7. omicsonline.org [omicsonline.org]
• 8. researchgate.net [researchgate.net]

Application Notes: High-Throughput Bioanalytical Method for Selegiline using Selegiline-d5 as an Internal Standard

Introduction

Selegiline (B1681611) is a selective, irreversible inhibitor of monoamine oxidase B (MAO-B) utilized in the management of Parkinson's disease and major depressive disorder.[1] Accurate and precise quantification of Selegiline in biological matrices is crucial for pharmacokinetic, toxicokinetic, and bioequivalence studies. This application note describes a robust and sensitive bioanalytical method for the determination of Selegiline in plasma using a stable isotope-labeled internal standard, Selegiline-d5, by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard (SIL-IS) like Selegiline-d5 is considered the "gold standard" in bioanalysis as it has nearly identical physicochemical properties to the analyte, ensuring high accuracy and precision by compensating for variability during sample preparation and analysis.[2][3]

Principle

The method involves the extraction of Selegiline and the internal standard (Selegiline-d5) from a plasma matrix, followed by chromatographic separation and detection by tandem mass spectrometry. Selegiline-d5 is added to all samples, calibrators, and quality control samples at a known concentration.[2] The concentration of Selegiline in the samples is determined by calculating the ratio of the analyte peak area to the internal standard peak area. This normalization corrects for potential variations in extraction recovery, injection volume, and matrix effects.[2][4]

Protocols

1. Materials and Reagents

• Selegiline reference standard

• Selegiline-d5 internal standard[5][6][7]

• LC-MS/MS grade methanol

• LC-MS/MS grade acetonitrile (B52724)

• Formic acid (AR grade)

• Ammonium acetate

• Human plasma (with anticoagulant)

• Deionized water

2. Instrumentation and Analytical Conditions

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer is used for this analysis. The following tables summarize the instrumental conditions.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
HPLC Column	Zorbax C18 (50 mm × 4.6 mm, 5 µm) or equivalent[8][9]
Mobile Phase	A: 0.1% Formic acid in waterB: Methanol[8][9]
Gradient	Isocratic: 40:60 (A:B)[8][9]
Flow Rate	0.5 mL/min[8][9]
Injection Volume	10 µL
Column Temperature	40°C
Run Time	5 minutes[8][9]

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[8][9][10]
MS/MS Mode	Multiple Reaction Monitoring (MRM)[8][9][10]
MRM Transition (Selegiline)	m/z 188.1 → 91.1[8][9][10]
MRM Transition (Selegiline-d5)	m/z 193.1 → 91.1 (or other appropriate fragment)
Collision Energy	-29 V (for Selegiline, optimization required)[8][9]
Dwell Time	200 ms
Source Temperature	500°C

3. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Selegiline and Selegiline-d5 by dissolving the accurately weighed standards in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Selegiline stock solution in methanol:water (50:50, v/v) to create calibration curve standards.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Selegiline-d5 stock solution with methanol:water (50:50, v/v).

4. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of plasma samples, calibration standards, and quality control samples into microcentrifuge tubes.

• Add 20 µL of the internal standard spiking solution (Selegiline-d5, 100 ng/mL) to each tube and vortex briefly.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the LC-MS/MS system.

5. Method Validation

The developed method should be validated according to regulatory guidelines (e.g., ICH Q2 (R1)).[8][9] Key validation parameters are summarized below.

Table 3: Method Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy	Within ±15% of the nominal concentration (±20% for LLOQ)
Precision	Coefficient of variation (CV) ≤ 15% (≤ 20% for LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	CV of the IS-normalized matrix factor should be ≤ 15%
Stability	Analyte stable under various storage and handling conditions
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable accuracy and precision

Visualizations

Figure 1. Experimental workflow for the bioanalysis of Selegiline.

Figure 2. Major metabolic pathways of Selegiline.

Discussion

The described LC-MS/MS method provides a sensitive and selective approach for the quantification of Selegiline in plasma. The use of Selegiline-d5 as an internal standard is critical for mitigating variability and ensuring the reliability of the results.[2][11] The simple protein precipitation protocol allows for high-throughput sample processing. The method can be readily adapted for use in various research and clinical settings, including pharmacokinetic studies and therapeutic drug monitoring. Selegiline is extensively metabolized, primarily through N-demethylation and N-depropargylation, to form metabolites such as N-desmethylselegiline, L-methamphetamine, and L-amphetamine.[1][12][13][14] This method is specific for the parent drug, but similar principles can be applied to develop assays for its metabolites if required.

References

• 1. Pharmacology of selegiline - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. clearsynth.com [clearsynth.com]
• 7. labshake.com [labshake.com]
• 8. japsonline.com [japsonline.com]
• 9. japsonline.com [japsonline.com]
• 10. A Sensitive HPLC-MS/MS Method for the Quantification of Selegiline in Beagle Dog Plasma: Application to a Pharmacokinetic Study | Bentham Science [eurekaselect.com]
• 11. Internal standards in regulated bioanalysis: putting in place a decision-making process during method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Metabolism of selegiline [(-)-deprenyl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Metabolism of selegiline in humans. Identification, excretion, and stereochemistry of urine metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Selegiline-d5 in Human Plasma using a Validated LC-MS/MS Method

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Selegiline-d5 in human plasma. Selegiline-d5, a deuterated isotopologue of Selegiline, is commonly used as an internal standard in pharmacokinetic studies of Selegiline, an irreversible inhibitor of monoamine oxidase B (MAO-B) used in the treatment of Parkinson's disease. This method employs a simple and efficient sample preparation technique followed by rapid chromatographic separation and highly selective mass spectrometric detection, making it suitable for high-throughput bioanalytical applications.

Introduction

Selegiline is a widely prescribed medication for managing the symptoms of Parkinson's disease. To accurately determine its concentration in biological matrices, stable isotope-labeled internal standards like Selegiline-d5 are crucial for correcting matrix effects and variations in instrument response. This protocol provides a detailed procedure for the extraction and quantification of Selegiline-d5 from human plasma, which is essential for researchers in drug metabolism, pharmacokinetics, and clinical toxicology.

Experimental Protocols

Materials and Reagents

• Selegiline-d5 hydrochloride (MW: 228.77 g/mol )

• Selegiline hydrochloride (Analyte)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (AR grade)

• Water (Milli-Q or equivalent)

• Human plasma (blank)

• tert-Butyl methyl ether

• Sodium hydroxide (B78521) (1M)

Sample Preparation (Liquid-Liquid Extraction)

• Thaw frozen human plasma samples at room temperature.

• To a 1.5 mL microcentrifuge tube, add 200 µL of plasma sample.

• Spike with the appropriate concentration of Selegiline (analyte) working solution.

• Add 20 µL of Selegiline-d5 internal standard working solution.

• Add 20 µL of 1M NaOH to alkalize the sample.

• Add 1.5 mL of tert-butyl methyl ether for extraction.

• Vortex the mixture for 3 minutes.

• Centrifuge at 3000 rpm for 15 minutes to separate the layers.

• Transfer the upper organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography Conditions

• Column: Zorbax C18 column (50 mm × 4.6 mm i.d., 5 µm particle size) or equivalent.

• Mobile Phase: A mixture of 0.1% Formic acid in water and Methanol (40:60% v/v).

• Flow Rate: 0.5 mL/min.

• Column Temperature: Ambient.

• Run Time: 5 minutes.

Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Nebulizing Gas (N2) Flow: 3 L/min.

• Drying Gas (N2) Flow: 15 L/min.

• Heat Block Temperature: 450°C.

• Desolvation Line (DL) Temperature: 250°C.

The MRM transitions to be monitored are:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Selegiline	188.15	91.10	-29.0
Selegiline-d5	193.15	91.10 or 96.10	To be optimized

(Note: The precursor ion for Selegiline-d5 is calculated by adding 5 Da to the mass of Selegiline. The product ion may be the same as non-deuterated Selegiline or shifted depending on the location of the deuterium (B1214612) atoms. Optimization of the collision energy is required.) A previously reported gas chromatography-mass spectrometry method used m/z 100 for a tetradeuterated selegiline.

Data Presentation

The quantitative performance of the method should be evaluated by constructing a calibration curve and determining the limit of detection (LOD), limit of quantification (LOQ), linearity, precision, and accuracy.

Parameter	Selegiline
Linearity Range	3.5–6.5 ng/mL
Correlation Coefficient (r²)	≥0.9985
Limit of Detection (LOD)	0.2 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Intra-day Precision (%RSD)	< 6.86%
Inter-day Precision (%RSD)	< 4.63%
Extraction Recovery	79.0% to 81.4%

Visualizations

Protocol for the Application of Selegiline-d5 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selegiline (B1681611) is a potent and selective irreversible inhibitor of monoamine oxidase B (MAO-B), an enzyme crucial for the degradation of dopamine (B1211576) in the central nervous system.[1] By inhibiting MAO-B, selegiline increases dopaminergic activity, which is a key therapeutic strategy in the management of Parkinson's disease.[2] Beyond its role in MAO-B inhibition, selegiline has demonstrated significant neuroprotective properties in various preclinical models.[3] These protective effects are attributed to its ability to mitigate oxidative stress, inhibit apoptosis, and modulate pro-survival signaling pathways.[4]

Selegiline-d5 is a deuterated analog of selegiline, where five hydrogen atoms have been replaced by deuterium (B1214612). This isotopic labeling makes it an ideal internal standard for the quantitative analysis of selegiline in biological matrices, including cell culture samples, using liquid chromatography-mass spectrometry (LC-MS). The use of a stable isotope-labeled internal standard like Selegiline-d5 is critical for accurate quantification as it co-elutes with the unlabeled analyte and experiences similar ionization effects, thus correcting for variations during sample preparation and analysis.

These application notes provide detailed protocols for utilizing Selegiline in cell culture experiments to investigate its neuroprotective effects and MAO-B inhibitory activity, with a specific focus on the use of Selegiline-d5 as an internal standard for accurate quantification.

Data Presentation

The following tables summarize key quantitative data for selegiline from various in vitro studies. These values can serve as a reference for experimental design.

Table 1: In Vitro Inhibitory Activity of Selegiline

Parameter	Value	Cell Line/System
IC50 (MAO-B)	7 - 19.6 nM	Recombinant Human MAO-B
~500 µM (Ki)	SH-SY5Y
IC50 (MAO-A)	>10 µM	Recombinant Human MAO-A

Table 2: Effective Concentrations of Selegiline in Cell Culture Models for Neuroprotection

Application	Concentration	Cell Line	Toxin/Insult
Neuroprotection	0.1 - 20 µM	PC12, SH-SY5Y	6-hydroxydopamine (6-OHDA), MPP+
1 - 100 µM	Primary mesencephalic cultures	MPP+
20 µM	Rat neural stem cells	Hydrogen peroxide

Signaling Pathways and Experimental Workflows

Signaling Pathways in Selegiline-Mediated Neuroprotection

Selegiline's neuroprotective effects are mediated through complex intracellular signaling cascades. Two of the most critical pathways are the PI3K/Akt and the Nrf2/ARE pathways.

Caption: Selegiline-induced neurotrophic factor signaling pathway.

Caption: Selegiline-mediated Nrf2/ARE antioxidant response pathway.

Experimental Workflow for Selegiline Studies

The following diagram outlines a typical experimental workflow to assess the neuroprotective effects of selegiline and quantify its intracellular concentration in a cell culture model.

Caption: Experimental workflow for selegiline studies.

Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Culture : Culture human neuroblastoma SH-SY5Y cells in a 1:1 mixture of Eagle's Minimum Essential Medium (EMEM) and F12 medium, supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin. Maintain cells at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding : For experiments, seed cells in appropriate culture plates (e.g., 96-well plates for viability assays, 6-well plates for protein analysis and LC-MS) and allow them to adhere overnight.

• Selegiline Treatment : Prepare a stock solution of selegiline hydrochloride in sterile water or DMSO. On the day of the experiment, prepare fresh dilutions of selegiline in the culture medium.

• Pre-treatment : Pre-treat the cells with varying concentrations of selegiline (e.g., 0.1, 1, 10, 20 µM) for a specified duration (e.g., 24-48 hours).[4] Include a vehicle control (the same concentration of solvent used for the selegiline stock).

• Induction of Neurotoxicity : Following pre-treatment, add the neurotoxin (e.g., 100 µM 6-OHDA) to the wells (except for the control group) and incubate for the desired time (e.g., 24 hours).[4]

Protocol 2: Assessment of Neuroprotection (MTT Assay)

This assay measures cell viability by assessing the metabolic activity of mitochondria.

• Reagent Preparation : Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

• MTT Addition : After the treatment period, remove the culture medium and add 100 µL of fresh medium and 10 µL of the MTT solution to each well of the 96-well plate.[4]

• Incubation : Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals.

• Solubilization : Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement : Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.[4]

• Data Analysis : Calculate cell viability as a percentage relative to the untreated control cells.

Protocol 3: MAO-B Activity Assay (Fluorometric)

This protocol outlines a general procedure for determining MAO-B activity in cell lysates.

• Cell Lysate Preparation :

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold cell lysis buffer (e.g., RIPA buffer with protease inhibitors).

  • Incubate on ice for 20-30 minutes with occasional agitation.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at ~12,000 x g for 20 minutes at 4°C to pellet cell debris.[5]

  • Collect the supernatant (cell lysate) and keep it on ice.

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA or Bradford).[5]

• MAO-B Activity Assay :

  • Prepare a master reaction mix containing an MAO-B substrate (e.g., kynuramine), a fluorescent probe (e.g., Amplex Red), and horseradish peroxidase (HRP) in an appropriate assay buffer.

  • In a 96-well black, clear-bottom microplate, add a standardized amount of protein from each cell lysate sample.

  • To differentiate MAO-B activity from MAO-A, a set of samples can be pre-incubated with a specific MAO-A inhibitor (e.g., clorgyline).

  • Add the master reaction mix to each well to initiate the reaction.[5]

• Fluorescence Measurement : Incubate the plate at 37°C for 30-60 minutes, protected from light. Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (e.g., ~530-560 nm excitation and ~590 nm emission for Amplex Red).[5]

• Data Analysis :

  • Subtract the background fluorescence (wells with no cell lysate).

  • Normalize the fluorescence signal to the protein concentration of each sample.

  • Calculate the percentage of MAO-B inhibition for each selegiline concentration relative to the vehicle-treated control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[5]

Protocol 4: Quantification of Intracellular Selegiline using Selegiline-d5 and LC-MS/MS

This protocol describes the quantification of selegiline in cell lysates using Selegiline-d5 as an internal standard.

• Cell Lysis and Internal Standard Spiking :

  • Following treatment with selegiline, wash the cells in 6-well plates twice with ice-cold PBS.

  • Lyse the cells by adding a suitable volume of lysis buffer (e.g., methanol (B129727) or a buffer compatible with your extraction method).

  • Scrape the cells and collect the lysate.

  • Spike the cell lysate with a known concentration of Selegiline-d5 (internal standard). The concentration of the internal standard should be within the linear range of the calibration curve.

• Sample Preparation (Liquid-Liquid Extraction - LLE) :

  • To the cell lysate containing the internal standard, add a basic solution (e.g., 1M NaOH) to deprotonate the selegiline.

  • Add an immiscible organic solvent (e.g., tert-butyl methyl ether or a mixture of n-butyl chloride and acetonitrile).

  • Vortex vigorously to extract selegiline and selegiline-d5 into the organic phase.

  • Centrifuge to separate the phases.

  • Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the mobile phase.

• LC-MS/MS Analysis :

  • Chromatographic Separation : Use a C18 column (e.g., Zorbax C18, 50 mm × 4.6 mm, 5 µm). The mobile phase can be a gradient of 0.1% formic acid in water and methanol.[6][7]

  • Mass Spectrometry : Operate the mass spectrometer in positive electrospray ionization (ESI) mode.[6] Use Multiple Reaction Monitoring (MRM) for quantification.

    • MRM Transitions :

      • Selegiline: m/z 188.1 -> 91.1[6][7]

      • Selegiline-d5: The precursor ion will be m/z 193.1. The product ion will likely be the same as for unlabeled selegiline (m/z 91.1) if the deuterium atoms are on a part of the molecule that is not lost during fragmentation. The exact transition should be optimized.

  • Calibration Curve : Prepare a calibration curve by spiking known concentrations of selegiline into control cell lysate, along with a fixed concentration of Selegiline-d5.

• Data Analysis :

  • Calculate the peak area ratio of selegiline to Selegiline-d5 for each sample and standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the selegiline standards.

  • Determine the concentration of selegiline in the experimental samples by interpolating their peak area ratios from the calibration curve.

Conclusion

These application notes provide a comprehensive guide for the use of Selegiline and its deuterated analog, Selegiline-d5, in cell culture experiments. The detailed protocols for assessing neuroprotection and MAO-B inhibition, combined with the quantitative analysis of intracellular selegiline concentrations, will enable researchers to conduct robust and reproducible studies to further elucidate the mechanisms of action of this important therapeutic agent. The provided diagrams of signaling pathways and experimental workflows offer a visual guide to the complex biological processes and experimental designs involved.

References

• 1. Novel cytoprotective mechanism of anti-parkinsonian drug deprenyl: PI3K and Nrf2-derived induction of antioxidative proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An enzymatic assay for the MAO-B inhibitor selegiline in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Rasagiline Exerts Neuroprotection towards Oxygen–Glucose-Deprivation/Reoxygenation-Induced GAPDH-Mediated Cell Death by Activating Akt/Nrf2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Selegiline-d5 in Neuropharmacology Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Selegiline-d5 in neuropharmacology research. Selegiline-d5, a deuterated analog of the selective monoamine oxidase-B (MAO-B) inhibitor selegiline (B1681611), serves as an invaluable tool, primarily as an internal standard for the accurate quantification of selegiline in biological matrices using mass spectrometry. These applications are critical in preclinical and clinical studies investigating the pharmacokinetics, efficacy, and mechanisms of action of selegiline in the context of neurodegenerative diseases such as Parkinson's and Alzheimer's disease.

Introduction to Selegiline and the Role of Deuteration

Selegiline is a well-established therapeutic agent that selectively and irreversibly inhibits MAO-B, an enzyme responsible for the degradation of dopamine (B1211576) in the brain.[1] By inhibiting MAO-B, selegiline increases dopamine levels, which is beneficial in conditions characterized by dopaminergic deficits, such as Parkinson's disease.[1] It is also being investigated for its neuroprotective potential in other neurodegenerative disorders.[2]

Deuteration, the replacement of hydrogen atoms with their heavier isotope deuterium, is a common strategy in drug development and research. Selegiline-d5 is a stable isotope-labeled version of selegiline. This modification results in a molecule with a higher mass, which is readily distinguishable from the unlabeled drug by a mass spectrometer.[3][4] This property makes Selegiline-d5 an ideal internal standard for quantitative bioanalytical assays.[4] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry as it closely mimics the analyte's behavior during sample preparation and analysis, correcting for matrix effects and variations in instrument response.[5]

Key Applications of Selegiline-d5 in Neuropharmacology Research

The primary application of Selegiline-d5 in neuropharmacology research is as an internal standard for the accurate and precise quantification of selegiline in various biological samples, including plasma, brain tissue, and cerebrospinal fluid. This is crucial for:

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of selegiline in animal models and human subjects.

• Bioequivalence Studies: Comparing the bioavailability of different formulations of selegiline.

• Drug-Drug Interaction Studies: Assessing the influence of co-administered drugs on selegiline's pharmacokinetics.

• Therapeutic Drug Monitoring: Correlating selegiline concentrations with therapeutic outcomes and adverse effects in preclinical and clinical trials.

• In Vivo Target Engagement Studies: Relating the concentration of selegiline in the brain to the degree of MAO-B inhibition.

Quantitative Data Summary

The following tables summarize key quantitative data for selegiline, which is essential for designing and interpreting experiments where Selegiline-d5 is used for its quantification.

Table 1: In Vitro MAO-B Inhibition by Selegiline

Parameter	Value	Species/System	Reference
IC₅₀	11.25 nM	Rat Brain	[6]
IC₅₀	51 nM	Human Recombinant MAO-B	[3]
IC₅₀	0.037 µM	Human MAO-B	[7]
Selectivity (MAO-A IC₅₀ / MAO-B IC₅₀)	~451	Human Recombinant	[8]

Table 2: Pharmacokinetic Parameters of Oral Selegiline (10 mg dose in humans)

Parameter	Value	Unit	Reference
Bioavailability	~10	%	[9]
Tₘₐₓ (single dose)	< 1	hour	[9]
Cₘₐₓ (single dose)	~2	µg/L	[9]
Elimination Half-life (single dose)	1.5 - 3.5	hours	[10]
Volume of Distribution	1854	L	[9]

Table 3: Effects of Selegiline in Rodent Models of Neurodegenerative Diseases

Animal Model	Selegiline Dose & Route	Key Finding	Reference
MPTP-induced Parkinson's (mice)	10 mg/kg, s.c. (single dose)	Shortened immobility time in the tail suspension test.	[11]
MPTP-induced Parkinson's (mice)	1.0 mg/kg/day, oral (14 days)	Suppressed the reduction of nigral dopaminergic neurons and improved gait dysfunction.	[12]
Amyloid-beta induced Alzheimer's (rats)	0.5 mg/kg/day, oral (30 days)	Improved spatial cognitive decline in the Barnes maze test.	[13]
CD157 KO mice (model for non-motor symptoms of Parkinson's)	1-10 mg/kg, s.c. (single dose)	Dose-dependent reduction in immobility time in the forced swim test.	[14]

Experimental Protocols

Protocol for Quantitative Analysis of Selegiline in Biological Samples using Selegiline-d5

This protocol outlines the general steps for using Selegiline-d5 as an internal standard for the quantification of selegiline in a biological matrix (e.g., plasma, brain homogenate) by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Selegiline analytical standard

• Selegiline-d5 (internal standard)

• Biological matrix (e.g., plasma, brain homogenate)

• Protein precipitation solvent (e.g., acetonitrile (B52724), methanol)

• LC-MS/MS system with an electrospray ionization (ESI) source

• Appropriate HPLC column (e.g., C18)

• Mobile phases (e.g., water with 0.1% formic acid, acetonitrile with 0.1% formic acid)

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a primary stock solution of selegiline and Selegiline-d5 in a suitable solvent (e.g., methanol).

  • Prepare a series of working standard solutions of selegiline by diluting the stock solution.

  • Prepare a working solution of Selegiline-d5 at a fixed concentration.

• Sample Preparation:

  • To a known volume of the biological sample (e.g., 100 µL of plasma), add a small, precise volume of the Selegiline-d5 working solution.

  • Vortex briefly to mix.

  • Add a protein precipitation solvent (e.g., 3 volumes of acetonitrile) to precipitate proteins.

  • Vortex vigorously and then centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject a portion of the reconstituted sample onto the LC-MS/MS system.

  • Separate selegiline and Selegiline-d5 from matrix components using a suitable HPLC gradient.

  • Detect the analytes using the mass spectrometer in multiple reaction monitoring (MRM) mode. The precursor-to-product ion transitions for selegiline (e.g., m/z 188.15 → 91.10) and Selegiline-d5 will need to be optimized.[15]

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of selegiline to Selegiline-d5 against the concentration of the selegiline standards.

  • Determine the concentration of selegiline in the unknown samples by interpolating their peak area ratios from the calibration curve.

Diagram: Workflow for Quantitative Analysis using Selegiline-d5

References

• 1. Efficacy and safety of selegiline for the treatment of Parkinson's disease: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The pharmacology of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. clearsynth.com [clearsynth.com]
• 5. benchchem.com [benchchem.com]
• 6. Kinetic evaluation of MAO-B-activity following oral administration of selegiline and desmethyl-selegiline in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Clinical pharmacokinetics and pharmacodynamics of selegiline. An update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Multiple-dose pharmacokinetics of selegiline and desmethylselegiline suggest saturable tissue binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Selegiline Ameliorates Depression-Like Behavior in Mice Lacking the CD157/BST1 Gene, a Risk Factor for Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. japsonline.com [japsonline.com]

Application Notes and Protocols for the Liquid Chromatographic Separation of Selegiline-d5

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation and quantification of Selegiline and its deuterated internal standard, Selegiline-d5, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Selegiline is an irreversible inhibitor of monoamine oxidase B (MAO-B), utilized in the management of Parkinson's disease and major depressive disorder. Accurate quantification of Selegiline in various matrices is crucial for pharmacokinetic, bioequivalence, and clinical monitoring studies. The use of a stable isotope-labeled internal standard, such as Selegiline-d5, is the gold standard for quantitative bioanalysis using LC-MS/MS, as it corrects for variability in sample preparation and instrument response.

This application note outlines a robust LC-MS/MS method for the simultaneous determination of Selegiline and Selegiline-d5. The chromatographic conditions are designed to achieve efficient separation from endogenous matrix components, while the mass spectrometric parameters are optimized for sensitive and selective detection.

Experimental

Liquid Chromatography Conditions

A reversed-phase high-performance liquid chromatography (RP-HPLC) system is employed for the separation of Selegiline and Selegiline-d5. The conditions provided in the table below are a synthesis of validated methods and offer a reliable starting point for method development and validation.[1][2]

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Conditions	Alternative Conditions
Column	Zorbax C18 (50 mm × 4.6 mm, 5 µm)[1]	CAPCELL PAK C18 (100 × 2.0 mm, 5 µm)[2]
Mobile Phase A	0.1% Formic Acid in Water	0.1% Acetic Acid and 0.02% Ammonium Hydroxide in Water[3]
Mobile Phase B	Methanol[1]	Methanol with 0.1% Glacial Acetic Acid and 0.02% Ammonium Hydroxide[3]
Gradient/Isocratic	Isocratic: 40:60 (A:B)[1]	Isocratic: 20:80 (A:B)[2]
Flow Rate	0.5 mL/min[1]	0.25 - 0.33 mL/min[2][3]
Injection Volume	5 - 10 µL[1][3]	As required
Column Temperature	Ambient or 25 °C[3]	As required for optimal peak shape
Run Time	5 - 12 minutes[1][3]	As required for elution of both compounds

Mass Spectrometry Conditions

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode is recommended for the detection of Selegiline and Selegiline-d5. The Multiple Reaction Monitoring (MRM) mode should be used for quantification to ensure high selectivity and sensitivity.

Table 2: Mass Spectrometry Parameters

Parameter	Selegiline	Selegiline-d5 (Internal Standard)
Ionization Mode	ESI Positive	ESI Positive
Precursor Ion (Q1)	m/z 188.1	m/z 193.1
Product Ion (Q3)	m/z 91.1[1]	m/z 91.1 or 96.1*
Collision Energy (CE)	-29 V[1]	To be optimized (start with -29 V)
Dwell Time	100-200 ms	100-200 ms

*Note on Selegiline-d5 Product Ion: The product ion for Selegiline-d5 is not widely reported in the literature under LC-MS/MS conditions. The primary fragmentation of Selegiline (m/z 188.1) leads to the tropylium (B1234903) ion (m/z 91.1) through cleavage of the bond between the nitrogen and the phenylpropyl group. Assuming the deuterium (B1214612) labels are on the phenyl ring or another part of the molecule that is retained in the product ion, the product ion may remain m/z 91.1. However, if fragmentation leads to a different stable ion containing the deuterium labels, the product ion could be, for instance, m/z 96.1. It is critical to determine the optimal product ion and collision energy for Selegiline-d5 experimentally by infusing a standard solution into the mass spectrometer.

Detailed Protocols

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of Selegiline hydrochloride and Selegiline-d5 hydrochloride into separate 10 mL volumetric flasks. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with the mobile phase or an appropriate solvent mixture (e.g., 50:50 methanol:water).

• Internal Standard Working Solution: Prepare a working solution of Selegiline-d5 at a concentration of 100 ng/mL (or another suitable concentration) by diluting the primary stock solution with the mobile phase.

Sample Preparation (from Plasma)

This protocol is a general guideline for protein precipitation, a common technique for plasma sample preparation.

• Pipette 100 µL of plasma sample into a microcentrifuge tube.

• Add 20 µL of the Selegiline-d5 internal standard working solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Selegiline using Selegiline-d5 as an internal standard.

Caption: Workflow for Selegiline quantification.

Data Presentation

The results of the analysis should be presented in a clear and concise manner. A calibration curve should be constructed by plotting the peak area ratio of Selegiline to Selegiline-d5 against the concentration of the calibration standards. The concentration of Selegiline in unknown samples is then determined from this curve.

Table 3: Example Calibration Data

Standard Concentration (ng/mL)	Selegiline Peak Area	Selegiline-d5 Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	15,100	0.101
5	7,650	15,300	0.500
10	15,400	15,250	1.010
50	75,800	15,150	5.003
100	151,200	15,050	10.046
250	376,500	15,100	24.934

A linear regression of the calibration curve should yield a correlation coefficient (r²) of ≥ 0.99.

Conclusion

The LC-MS/MS method described provides a robust and sensitive approach for the separation and quantification of Selegiline-d5 and its non-deuterated analogue. The provided protocols for sample preparation and analysis serve as a comprehensive guide for researchers in the field of drug development and analysis. It is essential to perform a full method validation according to the relevant regulatory guidelines (e.g., FDA, EMA) before applying this method to the analysis of study samples.

References

• 1. japsonline.com [japsonline.com]
• 2. Secure Verification [machinery.mas.bg.ac.rs]
• 3. Simultaneous Determination of Selegiline, Desmethylselegiline, R/S-methamphetamine, and R/S-amphetamine on Dried Urine Spots by LC/MS/MS: Application to a Pharmacokinetic Study in Urine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Selegiline using Selegiline-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Selegiline is a selective, irreversible inhibitor of monoamine oxidase B (MAO-B) utilized in the management of early-stage Parkinson's disease and major depressive disorder. Accurate and sensitive quantification of Selegiline in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development research. This application note details a robust and sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the analysis of Selegiline. The protocol employs Selegiline-d5 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and injection. The method is optimized for use with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Experimental Protocols

Materials and Reagents

• Selegiline Hydrochloride (Reference Standard)

• Selegiline-d5 Hydrochloride (Internal Standard, IS)

• Acetonitrile (LC-MS Grade)

• Methanol (B129727) (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (LC-MS Grade, Type I)

• tert-Butyl methyl ether (HPLC Grade)

• Sodium Hydroxide (NaOH)

• Drug-free human plasma

LC-MS/MS Instrumentation

A standard triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system, is suitable for this method.

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of Selegiline and Selegiline-d5 by dissolving the accurately weighed standards in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Selegiline primary stock solution with a 50:50 mixture of methanol and water to create calibration curve standards. A typical concentration range is 0.2–200 ng/mL.[1][2]

• Internal Standard Working Solution: Dilute the Selegiline-d5 primary stock solution with a 50:50 mixture of methanol and water to a final concentration of 50 ng/mL.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted for the extraction of Selegiline from plasma samples.[1][2]

• Pipette 200 µL of plasma sample (blank, standard, or unknown) into a 2 mL microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (Selegiline-d5, 50 ng/mL) to each tube, except for the blank matrix sample.

• Add 20 µL of 1M NaOH to alkalize the sample, and vortex briefly.

• Add 1.5 mL of tert-butyl methyl ether to the tube.

• Vortex mix for 3 minutes to ensure thorough extraction.

• Centrifuge at 12,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Vortex briefly and transfer the solution to an autosampler vial for injection into the LC-MS/MS system.

Method Validation

The analytical method should be validated according to relevant guidelines (e.g., ICH, FDA) for specificity, sensitivity (LOD and LOQ), linearity, precision, accuracy, and robustness.[3][4]

Data Presentation

Liquid Chromatography Parameters

The chromatographic conditions are optimized for efficient separation of Selegiline from endogenous matrix components.

Parameter	Condition
Column	Zorbax C18 (50 mm × 4.6 mm, 5 µm) or equivalent[3]
Mobile Phase A	0.1% Formic Acid in Water[3]
Mobile Phase B	Methanol[3]
Composition	40:60 (v/v) Mobile Phase A : Mobile Phase B[3]
Flow Rate	0.5 mL/min[3]
Injection Volume	10 µL
Column Temperature	Ambient or 40°C
Run Time	5 minutes[3]

Mass Spectrometry and MRM Parameters

The mass spectrometer is operated in positive electrospray ionization (ESI+) mode. The MRM transitions are selected for their specificity and sensitivity. The primary fragment for Selegiline, m/z 91.1, corresponds to the tropylium (B1234903) cation formed by alpha-cleavage.[5][6][7] As common Selegiline-d5 standards are deuterated on the N-methyl and/or propargyl groups, this primary fragment remains unchanged, providing a robust transition for the internal standard.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Nebulizing Gas (N2) Flow	3 L/min[1]
Drying Gas (N2) Flow	15 L/min[1]
Heat Block Temperature	400 - 450 °C[1]
Desolvation Line (DL) Temp	250 °C[1]
Collision Gas	Argon

Table 1: MRM Transition Parameters for Selegiline and Selegiline-d5

Analyte	Precursor Ion (Q1) [m/z]	Product Ion (Q3) [m/z]	Dwell Time (ms)	Collision Energy (V)
Selegiline	188.1	91.1	100-200	-29[3][4]
Selegiline (Confirming)	188.1	119.0	100-200	-15 (Requires Optimization)[8]
Selegiline-d5 (IS)	193.2	91.1	100-200	-29 (Requires Optimization)
Selegiline-d5 (IS) (Confirming)	193.2	124.0	100-200	-15 (Requires Optimization)

Note: Collision energies are instrument-dependent and require optimization for maximum signal intensity.

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample receipt to final data analysis.

Caption: Workflow for Selegiline quantification in plasma.

Principle of Internal Standard Quantification

This diagram shows the logical relationship between the analyte and the stable isotope-labeled internal standard for achieving accurate quantification.

Caption: Principle of quantification using a stable isotope-labeled internal standard.

References

• 1. Secure Verification [machinery.mas.bg.ac.rs]
• 2. A Sensitive HPLC-MS/MS Method for the Quantification of Selegiline in Beagle Dog Plasma: Application to a Pharmacokinetic Study | Bentham Science [eurekaselect.com]
• 3. japsonline.com [japsonline.com]
• 4. japsonline.com [japsonline.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Selegiline-d5 as a Tracer in Metabolic Profiling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selegiline (B1681611) is a selective, irreversible inhibitor of monoamine oxidase B (MAO-B) used in the management of Parkinson's disease. Understanding its metabolic fate is crucial for optimizing therapeutic outcomes and ensuring safety. Selegiline is extensively metabolized in the liver primarily by the cytochrome P450 system into several active metabolites, including (-)-desmethylselegiline (norselegiline), (-)-methamphetamine, and (-)-amphetamine.

Stable isotope-labeled compounds, such as Selegiline-d5, are powerful tools in drug metabolism studies. When used as a tracer, Selegiline-d5 allows for the unambiguous differentiation of the administered drug and its metabolites from their endogenous or unlabeled counterparts. This application note provides detailed protocols and data for utilizing Selegiline-d5 in metabolic profiling studies, focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the identification and quantification of its deuterated metabolites. The use of deuterated compounds can also elucidate the kinetic isotope effect, potentially revealing rate-determining steps in metabolic pathways.

Metabolic Pathways of Selegiline

Selegiline undergoes metabolism through three primary pathways: N-dealkylation, N-depropargylation, and hydroxylation. The major metabolites formed are (R)-desmethylselegiline, (R)-methamphetamine, and (R)-amphetamine. These primary metabolites can be further metabolized. When Selegiline-d5 is introduced, the deuterium (B1214612) label is retained on the phenyl ring, allowing for the tracing of these metabolic transformations.

Caption: Metabolic pathway of Selegiline-d5.

Quantitative Data Summary

The following tables summarize the concentrations of selegiline metabolites observed in human plasma and postmortem blood samples from individuals administered with non-deuterated selegiline. These values provide a reference for the expected concentrations in metabolic studies.

Table 1: Steady-State Serum Concentrations of Selegiline Metabolites in Patients

Metabolite	Mean Concentration (ng/mL)	Standard Deviation (ng/mL)
(-)-Amphetamine	6.5	2.5
(-)-Methamphetamine	14.7	6.5
(-)-Desmethylselegiline	0.9	0.7

Data from patients with Parkinson's or Alzheimer's disease on continuous selegiline therapy.

Table 2: Postmortem Blood Concentrations of Selegiline Metabolites in an Overdose Case

Metabolite	Concentration in Blood (ng/mL)	Concentration in Urine (ng/mL)
(-)-Amphetamine	52	320
(-)-Methamphetamine	76	685

Experimental Protocols

In Vivo Metabolic Profiling in a Rodent Model

This protocol outlines an in vivo study to identify and quantify the deuterated metabolites of Selegiline-d5.

Materials:

• Selegiline-d5

• Male Wistar rats (200-250 g)

• Vehicle for administration (e.g., saline)

• Blood collection tubes (containing anticoagulant)

• Centrifuge

• Solid Phase Extraction (SPE) cartridges

• LC-MS/MS system

Protocol:

• Dosing: Administer a single dose of Selegiline-d5 (e.g., 5

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Signal Intensity of Selegiline-d5

Welcome to the technical support center for Selegiline-d5. This resource is designed for researchers, scientists, and drug development professionals to address common issues related to poor signal intensity during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low signal intensity for a deuterated internal standard like Selegiline-d5?

A1: Poor signal intensity for a deuterated internal standard can stem from several factors. These include ion suppression from matrix components, suboptimal ion source settings, issues with the mobile phase composition, degradation of the standard, or problems with the LC-MS system itself.[1][2] It is also possible that the concentration of the internal standard is too low, leading to a weak response.[3]

Q2: Can the position of the deuterium (B1214612) labels on Selegiline-d5 affect its signal intensity and stability?

A2: Yes, the position of deuterium labels can be critical. If the deuterium atoms are on chemically labile positions, they can undergo hydrogen-deuterium (H/D) back-exchange with protic solvents in the mobile phase or sample matrix.[4] This would lead to a decrease in the Selegiline-d5 signal and a corresponding increase in the signal of unlabeled Selegiline. It's crucial to use an internal standard with deuterium labels on stable positions, such as on a carbon atom not adjacent to a heteroatom.[4]

Q3: How can I differentiate between ion suppression and other potential causes of poor signal?

A3: A post-column infusion experiment is a definitive way to identify ion suppression.[1] This involves infusing a constant flow of Selegiline-d5 solution directly into the mass spectrometer while injecting a blank matrix extract through the LC system. A dip in the baseline signal of Selegiline-d5 at the retention time of interest indicates the presence of co-eluting matrix components that are causing ion suppression.[1] If no suppression is observed, the issue likely lies with other factors such as instrument settings or sample preparation.

Q4: What are the typical mass transitions (MRM) for Selegiline and could they be a source of the problem?

A4: For Selegiline, a common precursor-to-product ion transition is m/z 188.1 -> 91.1.[5][6] For Selegiline-d5, the precursor ion would be higher by 5 Da (m/z 193.1). The product ion may or may not shift depending on the location of the deuterium labels. It is critical to ensure that the mass spectrometer is set to monitor the correct MRM transitions for Selegiline-d5 and that the collision energy is optimized for this specific transition. Incorrect MRM settings will lead to a complete loss or significant reduction in signal.

Troubleshooting Guide

If you are experiencing poor signal intensity with Selegiline-d5, follow this step-by-step guide to diagnose and resolve the issue.

Step 1: Verify LC-MS System Performance

Before investigating sample-specific issues, ensure the LC-MS system is performing optimally.

• Action: Directly infuse a solution of Selegiline-d5 of a known concentration (e.g., 100 ng/mL in 50:50 acetonitrile:water with 0.1% formic acid) into the mass spectrometer.

• Expected Outcome: A strong, stable signal should be observed. If the signal is weak or unstable, this points to a problem with the mass spectrometer settings or the infusion setup.

• Troubleshooting:

  • Clean the ion source.[1][2]

  • Calibrate the mass spectrometer.

  • Optimize ion source parameters such as capillary voltage, gas flows, and temperatures.[7][8]

Step 2: Investigate Chromatographic Conditions

The composition of the mobile phase and the chromatographic column can significantly impact signal intensity.

• Action: Review your mobile phase composition. For Selegiline, a mobile phase of methanol (B129727) and 0.1% formic acid in water is commonly used.[5][6]

• Expected Outcome: The mobile phase should be appropriate for positive mode electrospray ionization (ESI) and provide good chromatographic peak shape.

• Troubleshooting:

  • Prepare fresh mobile phase.

  • Increase the organic content of the mobile phase to improve ESI efficiency.[8]

  • Ensure the pH of the mobile phase is appropriate for protonating Selegiline. The addition of 0.1% formic acid is generally sufficient.[5][6]

  • Check for co-elution of Selegiline-d5 with interfering matrix components by analyzing a blank matrix sample. If necessary, adjust the chromatographic gradient to separate them.[1]

Step 3: Evaluate for Matrix Effects

Matrix effects are a common cause of poor signal intensity in complex samples.

• Action: Prepare a set of samples to evaluate matrix effects as described in the table below.

• Expected Outcome: The signal intensity of Selegiline-d5 in the post-extraction spiked sample should be comparable (ideally >85%) to the signal in a neat solution. A significant drop in signal indicates ion suppression.

• Troubleshooting:

  • Improve sample clean-up procedures to remove interfering matrix components.

  • Modify the chromatographic method to separate Selegiline-d5 from the suppression zone.[1]

  • Dilute the sample if the analyte concentration is high enough.

Quantitative Data Summary for Troubleshooting

Sample ID	Description	Expected Selegiline-d5 Peak Area	Observed Peak Area	Interpretation
A	Neet Solution (Selegiline-d5 in mobile phase)	1,000,000	950,000	Baseline signal intensity
B	Pre-extraction Spike (Blank matrix spiked with Selegiline-d5 before extraction)	850,000	200,000	Poor recovery or degradation
C	Post-extraction Spike (Blank matrix extract spiked with Selegiline-d5)	950,000	300,000	Significant ion suppression

Experimental Protocols

Protocol 1: Direct Infusion and Optimization of Selegiline-d5 Signal

Objective: To optimize the mass spectrometer parameters for maximum Selegiline-d5 signal intensity.

Materials:

• Selegiline-d5 stock solution (1 µg/mL in methanol)

• Infusion solvent (50:50 acetonitrile:water with 0.1% formic acid)

• Syringe pump

• Mass spectrometer with ESI source

Procedure:

• Prepare a 100 ng/mL working solution of Selegiline-d5 in the infusion solvent.

• Set up the syringe pump to deliver the working solution at a constant flow rate (e.g., 10 µL/min).

• Connect the syringe pump outlet to the ESI source of the mass spectrometer.

• Set the mass spectrometer to monitor the expected precursor ion for Selegiline-d5 (m/z 193.1) in positive ion mode.

• Begin the infusion and allow the signal to stabilize.

• Systematically adjust the following parameters to maximize the signal intensity for the Selegiline-d5 precursor ion:

  • Capillary voltage (typically 3-5 kV for positive mode)[8]

  • Nebulizer gas pressure (e.g., 20-60 psi)[8]

  • Drying gas flow rate and temperature

  • Sheath gas flow rate and temperature

• Once the precursor ion signal is optimized, perform a product ion scan to identify the major fragment ions.

• Select the most intense and specific product ion and optimize the collision energy to maximize its signal in MRM mode.

• Record the final optimized parameters.

Visualizations

Caption: Troubleshooting workflow for poor Selegiline-d5 signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. zefsci.com [zefsci.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. benchchem.com [benchchem.com]
• 5. japsonline.com [japsonline.com]
• 6. japsonline.com [japsonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | RUTHIGEN [ruthigen.com]

Technical Support Center: Selegiline-d5 Stability in Biological Matrices

This technical support center is designed for researchers, scientists, and drug development professionals to address common stability issues encountered with Selegiline-d5 in biological matrices during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Selegiline-d5 and how is it used in bioanalysis?

Selegiline-d5 is a deuterated form of Selegiline (B1681611), where five hydrogen atoms have been replaced by deuterium (B1214612). It is commonly used as an internal standard (IS) in quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), to accurately determine the concentration of Selegiline in biological samples. The nearly identical physicochemical properties to the non-labeled Selegiline allow it to compensate for variability during sample preparation and analysis.

Q2: What are the primary stability concerns for Selegiline-d5 in biological matrices?

The main stability concerns for Selegiline-d5 in biological matrices like plasma, serum, or whole blood include:

• Metabolic Degradation: Similar to its non-deuterated counterpart, Selegiline-d5 can be metabolized by enzymes present in the biological matrix, primarily Cytochrome P450 enzymes (CYP2B6 and CYP2C19) in the liver.[1][2][3]

• Back-Exchange (H/D Exchange): Deuterium atoms on the Selegiline-d5 molecule can potentially be replaced by hydrogen atoms from the surrounding aqueous environment of the biological matrix. This can lead to a shift in the mass-to-charge ratio and interfere with accurate quantification.

• Freeze-Thaw Instability: Repeated cycles of freezing and thawing can lead to the degradation of Selegiline-d5. One study on selegiline in rat plasma noted degradation under freeze-thaw conditions.[4]

• pH and Temperature Dependent Degradation: Selegiline is more stable in acidic conditions (pH 3.5-5.0).[5] At neutral pH, as found in blood and plasma, and at room or physiological temperatures, degradation can occur.[5]

• Photodegradation: Selegiline is sensitive to light, and exposure can lead to its degradation.[6]

Q3: What are the major metabolites of Selegiline?

Selegiline is extensively metabolized to three main active metabolites:

• L-(-)-desmethylselegiline (norselegiline)[7]

• L-(-)-amphetamine[7]

• L-(-)-methamphetamine[7]

These metabolites are formed primarily through the action of CYP450 enzymes in the liver.[1][8]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
High variability in Selegiline-d5 internal standard response between samples.	Inconsistent sample collection or handling.	Ensure uniform procedures for blood collection, processing, and storage. Use of the same anticoagulant and prompt centrifugation is critical.
Degradation during sample storage.	Store samples at or below -20°C, and for long-term storage, -80°C is recommended.[6][9] Avoid repeated freeze-thaw cycles.[4]
Inconsistent sample extraction recovery.	Optimize the extraction procedure to ensure consistent recovery of both Selegiline and Selegiline-d5.
Unexpectedly low Selegiline-d5 signal.	Degradation due to improper pH of the processed sample.	Maintain an acidic pH (3.5-5.0) in aqueous solutions to enhance stability.[5]
Exposure to light during sample handling.	Protect samples from light by using amber vials or by working under low-light conditions.[6]
Back-exchange of deuterium atoms.	Minimize the time samples are exposed to aqueous environments at neutral or high pH and elevated temperatures.
Appearance of a peak corresponding to unlabeled Selegiline in blank matrix spiked only with Selegiline-d5.	Back-exchange of deuterium atoms.	This is a strong indicator of H/D exchange. Re-evaluate the position of the deuterium labels on the internal standard for lability. Consider using an internal standard with labels on a more stable part of the molecule.
Contamination of the blank matrix or reagents.	Analyze a true blank sample (matrix without internal standard) to rule out contamination.
Shift in the retention time of Selegiline-d5 compared to Selegiline.	Isotope effect.	This is a known phenomenon where deuterated compounds may elute slightly earlier in reverse-phase chromatography. Ensure the chromatographic method is optimized to co-elute or closely elute the analyte and internal standard, and that integration parameters are set correctly for both peaks.

Data Presentation

Table 1: Summary of Selegiline Stability in Human Plasma

Condition	Analyte(s)	Matrix	Result	Reference
Three freeze-thaw cycles	Selegiline and its metabolites	Human Plasma	No significant loss in quantitative accuracy	[10][11]
Up to 6 hours at room temperature (prior to extraction)	Selegiline and its metabolites	Human Plasma	No significant loss in quantitative accuracy	[10][11]
At least 7 days at -20°C (extracted samples)	Selegiline and its metabolites	Human Plasma	Retained quantitative accuracy	[10][11]
Up to 70 hours at room temperature (extracted samples)	Selegiline and its metabolites	Human Plasma	Retained quantitative accuracy	[10][11]
4 weeks at -20°C	Selegiline	Human Plasma	Stable	[12]
6 hours at room temperature	Selegiline	Human Plasma	Stable	[12]

Table 2: Summary of Selegiline Stock Solution Stability

Condition	Solvent	Result	Reference
At least 6 hours at room temperature	Methanol	Stable	[10][11]
At least 90 days at -20°C	Methanol	Stable	[10][11]
Up to 1 month at -20°C	DMSO	Stable	[6]
Up to 6 months at -80°C	DMSO	Stable	[6]

Experimental Protocols

Protocol 1: Evaluation of Freeze-Thaw Stability of Selegiline in Plasma

This protocol is adapted from the stability testing procedures described in bioanalytical method validation guidelines.

• Sample Preparation: Spike a known concentration of Selegiline and Selegiline-d5 into at least three replicates of the biological matrix (e.g., human plasma) at low and high quality control (QC) concentrations.

• Freeze-Thaw Cycles:

  • Freeze the QC samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat this freeze-thaw cycle for a minimum of three cycles.

• Sample Analysis: After the final thaw, process the QC samples using the validated bioanalytical method and analyze them against a freshly prepared calibration curve.

• Data Evaluation: The mean concentration of the freeze-thaw samples should be within ±15% of the nominal concentration.

Protocol 2: Evaluation of Short-Term (Bench-Top) Stability of Selegiline in Plasma

• Sample Preparation: Spike a known concentration of Selegiline and Selegiline-d5 into at least three replicates of the biological matrix at low and high QC concentrations.

• Incubation: Let the QC samples sit at room temperature for a duration that mimics the expected handling time of the samples during the actual experiment (e.g., 4-6 hours).

• Sample Analysis: Process and analyze the QC samples against a freshly prepared calibration curve.

• Data Evaluation: The mean concentration of the bench-top stability samples should be within ±15% of the nominal concentration.

Visualizations

Selegiline Metabolic Pathway

References

• 1. Pharmacology of selegiline - Wikipedia [en.wikipedia.org]
• 2. P450 phenotyping of the metabolism of selegiline to desmethylselegiline and methamphetamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CYP2B6 and CYP2C19 as the major enzymes responsible for the metabolism of selegiline, a drug used in the treatment of Parkinson's disease, as revealed from experiments with recombinant enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Pharmacokinetics and metabolism of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of Bupropion Metabolism by Selegiline: Mechanism-Based Inactivation of Human CYP2B6 and Characterization of Glutathione and Peptide Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Long-term stability of soluble ST2 in frozen plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Quantitative analysis of selegiline and three metabolites (N-desmethylselegiline, methamphetamine, and amphetamine) in human plasma by high-performance liquid chromatography-atmospheric pressure chemical ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]

Technical Support Center: Selegiline-d5 Quantification

This guide provides troubleshooting advice and frequently asked questions regarding matrix effects in the quantification of Selegiline-d5, a common internal standard for Selegiline analysis, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for Selegiline-d5?

A: Matrix effects are the alteration of ionization efficiency for a target analyte due to co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2][3] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of the analysis.[2][3][4] Selegiline-d5, as a deuterated internal standard, is designed to co-elute with the analyte (Selegiline) and experience similar matrix effects, thus providing a corrective ratio.[5] However, severe or differential matrix effects can still lead to inaccurate quantification.

Q2: My Selegiline-d5 signal is inconsistent or suppressed. What are the likely causes?

A: Signal inconsistency or suppression for Selegiline-d5 is a classic sign of significant matrix effects. Common causes include:

• Phospholipids (B1166683): These are major components of biological membranes and are notorious for causing ion suppression in ESI-MS. They often co-extract with analytes during sample preparation.

• Salts and Endogenous Compounds: High concentrations of salts or other small molecules from the biological matrix can compete with the analyte for ionization.[6]

• Insufficient Sample Cleanup: The chosen sample preparation method (e.g., protein precipitation) may not be effective enough at removing interfering matrix components.[7]

• Chromatographic Co-elution: The analytical column may not be adequately separating Selegiline-d5 from matrix components.

Q3: How can I quantitatively assess the matrix effect in my assay?

A: The most accepted method is the post-extraction spike analysis .[5] This involves comparing the peak area of Selegiline-d5 spiked into a blank, extracted matrix with the peak area of Selegiline-d5 in a clean solvent at the same concentration. The ratio of these two peak areas is the Matrix Factor (MF).[5][8]

• Matrix Factor (MF) < 1 indicates ion suppression.

• Matrix Factor (MF) > 1 indicates ion enhancement.

• An IS-Normalized MF (calculated as MF of analyte / MF of IS) close to 1.0 indicates that the internal standard is effectively compensating for the matrix effect.[5]

For a robust method, the absolute MF should ideally be between 0.75 and 1.25.[5]

Troubleshooting Guides

Issue 1: Poor Reproducibility and Accuracy

If you are observing high variability (%CV) in your quality control (QC) samples or inaccurate results, consider the following troubleshooting steps.

Step 1: Evaluate Your Sample Preparation Method

The goal of sample preparation is to remove as many interfering matrix components as possible.[1] Protein precipitation (PPT) is a common but often "dirtier" technique, leaving many matrix components like phospholipids in the final extract.[7]

Recommended Actions:

• Switch to a more rigorous technique: Consider Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE), which provide cleaner extracts.[1][7][9]

• Optimize your current method:

  • For LLE, experiment with different organic solvents and pH adjustments to improve selectivity.[9]

  • For SPE, test different sorbent chemistries (e.g., reversed-phase, ion exchange, or mixed-mode) to better retain Selegiline while washing away interferences.[7][8]

Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Typical Matrix Factor (MF) Range
Protein Precipitation (PPT)	Fast, simple, inexpensive.	Least effective at removing interferences, high risk of matrix effects.[7]	0.4 - 1.5
Liquid-Liquid Extraction (LLE)	Provides cleaner extracts than PPT.	More labor-intensive, requires solvent optimization.[7]	0.7 - 1.2
Solid-Phase Extraction (SPE)	Provides the cleanest extracts, high selectivity.[7]	Most complex and costly, requires method development.	0.9 - 1.1

Issue 2: Significant Ion Suppression Observed

If you have confirmed ion suppression through a matrix factor experiment, the following workflow can help you mitigate the issue.

Experimental Workflow for Troubleshooting Ion Suppression

Caption: Troubleshooting logic for addressing matrix effects.

Detailed Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike)

This protocol determines the Matrix Factor (MF) for Selegiline-d5.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike Selegiline-d5 into the final reconstitution solvent at a known concentration (e.g., mid-QC level).

  • Set B (Post-Spike Sample): Extract at least 6 different lots of blank biological matrix (e.g., plasma). After the final evaporation step, spike Selegiline-d5 into the reconstitution solvent at the same concentration as Set A.

  • Set C (Pre-Spike Sample): Spike Selegiline-d5 into the blank biological matrix before extraction at the same concentration. This set is used to determine recovery.

• Analyze Samples: Inject all samples into the LC-MS/MS system.

• Calculate Matrix Factor (MF):

  • MF = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

• Calculate Recovery:

  • Recovery (%) = [(Mean Peak Area of Set C) / (Mean Peak Area of Set B)] * 100

• Calculate IS-Normalized Matrix Factor:

  • First, perform the same calculation to find the MF for the analyte (Selegiline).

  • IS-Normalized MF = MF_Analyte / MF_Selegiline-d5

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

This is a general protocol using a mixed-mode SPE cartridge, effective for basic compounds like Selegiline.

• Condition: Condition the SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of water.

• Equilibrate: Equilibrate the cartridge with 1 mL of an acidic buffer (e.g., 2% formic acid in water).

• Load Sample: Dilute 500 µL of plasma sample (containing Selegiline and Selegiline-d5) with an equal volume of the acidic buffer. Load the diluted sample onto the SPE cartridge.

• Wash:

  • Wash 1: Use 1 mL of the acidic buffer to remove hydrophilic interferences.

  • Wash 2: Use 1 mL of methanol to remove more polar organic interferences.

• Elute: Elute Selegiline and Selegiline-d5 from the cartridge with 1 mL of a basic organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at ~40°C. Reconstitute the residue in the mobile phase for injection.

Visual Workflow of SPE Protocol

Caption: General Solid-Phase Extraction (SPE) workflow.

References

• 1. longdom.org [longdom.org]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression; a critical review on causes, evaluation, prevention and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Improving chromatographic peak shape for Selegiline-d5

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guides and frequently asked questions (FAQs) for improving the chromatographic peak shape of Selegiline-d5.

Frequently Asked Questions (FAQs)

Q1: My Selegiline-d5 peak is exhibiting significant tailing. What are the most likely causes?

A1: Peak tailing for a basic compound like Selegiline is a common issue, primarily caused by secondary interactions with the stationary phase.[1] Key factors include:

• Silanol (B1196071) Interactions: The most frequent cause is the interaction between the basic Selegiline molecule and acidic silanol groups present on the surface of silica-based columns.[1][2] These interactions cause a portion of the analyte to be more strongly retained, resulting in a tailed peak.

• Inappropriate Mobile Phase pH: If the mobile phase pH is not sufficiently low, the silanol groups on the column packing can be ionized, increasing their interaction with the protonated Selegiline. A mobile phase pH below 4 is often recommended to suppress silanol ionization.[2]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, including tailing.[2]

• Insufficient Buffer Concentration: The buffer in the mobile phase may not be concentrated enough to maintain a consistent pH on the column surface, leading to secondary interactions.[2]

Q2: I am observing peak fronting for my Selegiline-d5 standard. What should I investigate?

A2: Peak fronting is less common than tailing for basic compounds but typically points to two main issues:

• High Sample Concentration: Similar to tailing, overloading the column can also manifest as peak fronting, where the peak shape is skewed towards the beginning of the chromatogram.[1][3]

• Sample Solvent Mismatch: This is a very common cause. If the sample is dissolved in a solvent that is significantly "stronger" (has a higher elution strength) than the mobile phase, the analyte band will spread and travel too quickly at the head of the column, resulting in a fronting peak.[1][4] For reversed-phase chromatography, dissolving the sample in a solution with a lower organic content than the mobile phase is ideal.

Q3: Why am I seeing split or broad peaks for Selegiline-d5?

A3: Split or broad peaks can indicate a few problems, often related to the physical state of the column or the injection process:

• Partially Blocked Column Frit: If the inlet frit of the column is clogged with particulates from the sample or system, it can cause uneven flow and distort the peak, often leading to splitting.[1] Using a guard column can help prevent this.[5]

• Column Void or Channeling: A void or channel in the column packing material at the inlet can cause the sample band to be introduced unevenly, resulting in split or misshapen peaks.[6][7] This can happen from pressure shocks or long-term use.

• Sample Solvent Effects: Injecting a large volume of sample, especially in a solvent that is not miscible with the mobile phase, can cause poor sample focusing at the head of the column and lead to peak splitting or broadening.[1][4]

Q4: Can the use of a deuterated internal standard like Selegiline-d5 itself cause peak shape issues?

A4: The use of a deuterated standard itself does not inherently cause poor peak shape. However, a phenomenon known as the "isotope effect" can sometimes be observed, where the deuterated standard has a slightly different retention time than the non-deuterated analyte.[8][9] This can lead to partial separation. While this doesn't distort the peak shape of Selegiline-d5, it is a critical factor to consider during method development to ensure accurate quantification, especially if matrix effects vary across the peak elution window.[1]

Troubleshooting Guides

Systematic Approach to Diagnosing Peak Tailing

Peak tailing is the most common peak shape problem encountered with basic analytes like Selegiline-d5. Follow this workflow to diagnose and resolve the issue.

Caption: A decision-making flowchart for troubleshooting peak tailing.

Data Presentation

Table 1: Summary of Published Chromatographic Conditions for Selegiline Analysis

This table summarizes various experimental conditions that have been successfully used for the analysis of Selegiline, providing validated starting points for method development.

Method	Column	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Detection	Reference(s)
HPLC-MS/MS	CAPCELL PAK MG II C18 (100x2 mm, 5µm)	Methanol/Water (20:80, v/v) with 0.1% Formic Acid	0.25	N/A	MS/MS	[10]
LC-MS/MS	Zorbax C18 (50 mm × 4.6 mm, 5 µm)	Methanol and 0.1% Formic acid (60:40 v/v)	0.5	Ambient	MS/MS	[11][12][13]
RP-HPLC	BDS Hypersil C18 (250 x 4.6 mm, 5 µm)	Acetonitrile:Potassium di-hydrogen phosphate (B84403) buffer (pH 4.0) (30:70 v/v)	1.0	40	UV (205 nm)	[14]
RP-HPLC	C18 (250 mm x 4.6 mm, 5µm)	Methanol: Phosphate buffer (95:5)	1.0	25	UV (206 nm)	[15]
LC-MS	Ascentis Express F5 (10 cm x 4.6 mm, 2.7 µm)	Acetonitrile:10 mM ammonium (B1175870) acetate (B1210297) (pH 4.0) (80:20)	1.0	25	MS	[16]
HPLC	Newcrom R1	Acetonitrile, Water, and Phosphoric Acid	N/A	N/A	UV or MS	[17]

Experimental Protocols

Protocol: Optimization of Chromatographic Conditions for Selegiline-d5

This protocol provides a systematic workflow for developing a robust chromatographic method for Selegiline-d5 with good peak shape.

Caption: A generalized workflow for optimizing an HPLC method for Selegiline-d5.

Methodology:

• Column Selection:

  • Start with a high-purity, end-capped C18 column (e.g., dimensions of 50-150 mm length, 2.1-4.6 mm i.d., and particle size ≤ 5 µm). End-capping minimizes available silanol groups, reducing peak tailing for basic compounds.[18]

  • For alternative selectivity, a PFP (pentafluorophenyl) column can be considered.[16]

• Mobile Phase Preparation & Scouting:

  • Prepare two primary mobile phases. Mobile Phase A: 0.1% formic acid in water. Mobile Phase B: Acetonitrile or Methanol. An acidic modifier like formic acid is crucial to protonate Selegiline and minimize silanol interactions.[10]

  • Begin with an isocratic elution (e.g., 60:40 Methanol:Water with 0.1% Formic Acid) or a simple gradient to determine the approximate retention time.[11][12]

  • Evaluate the peak shape. If tailing persists, ensure the pH is low (pH 3-4 is a good target).

• Temperature Optimization:

  • Set the column thermostat to 30°C or 40°C.[14] Elevated temperatures can sometimes improve peak efficiency and reduce tailing, although it may also decrease retention time.

• Injection Volume and Sample Solvent:

  • Dissolve Selegiline-d5 standards in the initial mobile phase composition or a solvent with a lower organic percentage.

  • Start with a low injection volume (e.g., 2-5 µL) to avoid column overload.[3]

• System Suitability:

  • Once a promising set of conditions is found, perform replicate injections of a standard.

  • Calculate the USP tailing factor. A value between 0.9 and 1.2 is generally considered excellent. Many methods require the tailing factor to be within a specified range.[3]

  • Assess other parameters like theoretical plates and reproducibility of retention time and peak area.

References

• 1. benchchem.com [benchchem.com]
• 2. hplc.eu [hplc.eu]
• 3. waters.com [waters.com]
• 4. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. realab.ua [realab.ua]
• 7. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Secure Verification [machinery.mas.bg.ac.rs]
• 11. benchchem.com [benchchem.com]
• 12. japsonline.com [japsonline.com]
• 13. japsonline.com [japsonline.com]
• 14. ajprd.com [ajprd.com]
• 15. wjpsonline.com [wjpsonline.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. Separation of Selegiline hydrochloride on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 18. agilent.com [agilent.com]

Technical Support Center: Selegiline-d5 Internal Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering variability with the Selegiline-d5 internal standard in their experiments.

Troubleshooting Guides

High variability in the Selegiline-d5 internal standard signal can compromise the accuracy and precision of quantitative bioanalysis. The following table outlines common issues, their potential causes, and recommended solutions.

Problem	Potential Cause	Solution
High variability in Selegiline-d5 peak area across a run	Inconsistent Sample Preparation: Inaccurate pipetting of the internal standard, incomplete mixing with the sample matrix, or variations in extraction recovery between samples.[1][2]	- Ensure pipettes are properly calibrated and use a consistent technique. - Vortex or mix samples thoroughly after adding the internal standard.[2] - Optimize the extraction procedure to ensure consistent recovery.
Instrument Instability: Fluctuations in the mass spectrometer's source conditions, detector response, or autosampler injection volume.[2][3]	- Allow the LC-MS/MS system to stabilize before starting the analytical run. - Perform a system suitability test before running samples. - Check for any leaks or blockages in the system.
Gradual decrease or increase in Selegiline-d5 signal over a run	Matrix Effects: Ion suppression or enhancement caused by co-eluting endogenous components from the biological matrix.[4][5]	- Improve chromatographic separation to resolve Selegiline-d5 from interfering matrix components.[5] - Optimize the sample preparation method to remove interfering substances. - Evaluate different lots of the biological matrix for consistent matrix effects.[3]
Instrument Drift: Changes in the mass spectrometer's performance over the course of a long analytical run.[2]	- Intersperse quality control (QC) samples throughout the run to monitor and correct for drift. - Re-inject calibration standards at the end of the run to assess instrument performance.
Inconsistent Selegiline-d5 to Analyte Ratio	Differential Matrix Effects: The ionization of Selegiline-d5 and the analyte are affected differently by the sample matrix.[4][6]	- Ensure co-elution of the analyte and Selegiline-d5. A slight retention time shift due to the "chromatographic isotope effect" can lead to differential matrix effects.[4] - Use a more robust sample cleanup procedure.
Isotopic Exchange: Replacement of deuterium (B1214612) atoms on the Selegiline-d5 molecule with hydrogen atoms from the sample matrix or mobile phase.[4][6]	- Ensure the deuterium labels on Selegiline-d5 are on stable positions of the molecule (e.g., not on heteroatoms).[4] - Minimize sample exposure to high temperatures and protic solvents (e.g., water, methanol) where possible.[4]
Presence of unlabeled Selegiline in Selegiline-d5 standard	Low Isotopic Purity: The deuterated internal standard contains a significant amount of the unlabeled analyte as an impurity.[6]	- Verify the isotopic purity of the Selegiline-d5 standard. High isotopic purity (typically ≥98%) is crucial.[4][6] - Select a Selegiline-d5 standard with a sufficient mass difference (ideally ≥3 amu) from the analyte to prevent isotopic crosstalk.[1]

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a deuterated internal standard like Selegiline-d5?

A1: An ideal deuterated internal standard should have high chemical and isotopic purity (≥98%).[4] The deuterium labels should be on stable positions of the molecule to prevent isotopic exchange.[4] It should also have a sufficient mass difference from the analyte to avoid isotopic crosstalk.[1]

Q2: Why is my Selegiline-d5 eluting at a slightly different retention time than Selegiline?

A2: This is known as the "chromatographic isotope effect."[4] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[4] While often minor, this can be significant if it leads to differential matrix effects.[4]

Q3: Can Selegiline-d5 always correct for matrix effects?

A3: No, it cannot be assumed that a deuterated internal standard will always perfectly correct for matrix effects.[4] If the analyte and Selegiline-d5 do not co-elute perfectly, they can be exposed to different co-eluting matrix components, leading to differential ion suppression or enhancement.[4]

Q4: How can I assess the stability of my Selegiline-d5 internal standard?

A4: To evaluate the stability of Selegiline-d5, you can perform freeze-thaw and bench-top stability tests.[1] This involves spiking a blank biological matrix with Selegiline-d5 at its working concentration and storing it under conditions that mimic sample handling and storage.[1] The samples are then analyzed at different time points to check for any degradation.

Q5: What should I do if I suspect isotopic exchange is occurring with my Selegiline-d5?

A5: To determine if isotopic exchange is happening, you can incubate a solution of Selegiline-d5 under your analytical method's conditions for varying periods.[6] Then, using a high-resolution mass spectrometer, monitor for any increase in the signal of the unlabeled Selegiline over time.[6] If exchange is confirmed, consider using a Selegiline internal standard with deuterium labels on more stable positions or a different stable isotope-labeled internal standard (e.g., ¹³C).

Data Presentation

Illustrative Stability Data for Selegiline-d5

The following table provides an example of how to present stability data for Selegiline-d5 under various conditions. The data shown is for illustrative purposes and should be determined experimentally.

Condition	Time Point	Mean Peak Area	% of Initial Peak Area	Conclusion
Bench-Top (Room Temp)	0 hours	1,250,000	100%	-
4 hours	1,245,000	99.6%	Stable
8 hours	1,230,000	98.4%	Stable
24 hours	1,190,000	95.2%	Stable
Freeze-Thaw (-20°C to RT)	Cycle 1	1,248,000	99.8%	Stable
Cycle 2	1,240,000	99.2%	Stable
Cycle 3	1,235,000	98.8%	Stable
Long-Term Storage (-80°C)	1 month	1,252,000	100.2%	Stable
3 months	1,247,000	99.8%	Stable
6 months	1,241,000	99.3%	Stable

Experimental Protocols

Detailed Methodology for Quantification of Selegiline using Selegiline-d5 by LC-MS/MS

This protocol describes a general procedure for the quantification of Selegiline in a biological matrix (e.g., plasma) using Selegiline-d5 as an internal standard.

1. Preparation of Stock and Working Solutions

• Selegiline Stock Solution (1 mg/mL): Accurately weigh and dissolve Selegiline HCl in methanol (B129727).

• Selegiline-d5 Stock Solution (1 mg/mL): Accurately weigh and dissolve Selegiline-d5 HCl in methanol.

• Calibration Standards and Quality Control (QC) Samples: Prepare serial dilutions of the Selegiline stock solution in a blank biological matrix to create calibration standards and QC samples at low, medium, and high concentrations.

• Internal Standard Working Solution: Dilute the Selegiline-d5 stock solution with methanol to a final concentration appropriate for spiking into samples.

2. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the Selegiline-d5 internal standard working solution.

• Vortex for 30 seconds to ensure thorough mixing.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC System: A suitable HPLC or UHPLC system.

• Column: A C18 column (e.g., Zorbax C18, 50 mm × 4.6 mm, 5 µm particle size).[7]

• Mobile Phase: A mixture of 0.1% formic acid in water and methanol (e.g., 40:60 v/v).[7]

• Flow Rate: 0.5 mL/min.[7]

• Injection Volume: 10 µL.[7]

• MS/MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.[7]

• Detection: Multiple Reaction Monitoring (MRM) mode.

  • Selegiline: m/z 188.1 → 91.1.[7]

  • Selegiline-d5: m/z 193.1 → 96.1 (example transition, should be optimized).

4. Data Analysis

• Integrate the peak areas of Selegiline and Selegiline-d5.

• Calculate the peak area ratio of Selegiline to Selegiline-d5.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of Selegiline in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Troubleshooting workflow for Selegiline-d5 internal standard variability.

Caption: Experimental workflow for Selegiline quantification using Selegiline-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. japsonline.com [japsonline.com]

Technical Support Center: Selegiline-d5 Stability and Handling

This technical support center provides guidance for researchers, scientists, and drug development professionals on the degradation of Selegiline-d5 during sample storage and handling. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Selegiline-d5 stock solutions?

For optimal long-term stability, Selegiline-d5 stock solutions should be stored under the following conditions:

• -80°C: Stable for up to 6 months.[1]

• -20°C: Stable for up to 1 month.[1]

• 2-8°C (Refrigerator): Recommended for long-term storage of the solid compound.[2][3]

It is crucial to store solutions in tightly sealed, light-resistant containers to protect from moisture and light.[1][4] For daily use, it is best practice to prepare fresh working solutions from the stock.[1]

Q2: What are the primary degradation products of Selegiline-d5?

The primary degradation product of Selegiline is methamphetamine.[1][5] Given that the deuterium (B1214612) labeling in Selegiline-d5 is on the phenyl ring, which is not the primary site of metabolic degradation to methamphetamine, it is highly likely that methamphetamine-d5 is the main degradation product of Selegiline-d5. Under strong oxidizing conditions, other degradation products may also form.[1]

Q3: How does pH affect the stability of Selegiline-d5 in aqueous solutions?

Selegiline is more stable in acidic conditions. An aqueous solution of Selegiline hydrochloride is most stable at a pH of 3.5 to 5.0.[1] At a neutral pH of 7.0, which is common in cell culture media, Selegiline can degrade, particularly at 37°C.[5]

Q4: Is Selegiline-d5 sensitive to light?

Yes, Selegiline is known to be light-sensitive.[1][4] Therefore, it is recommended to store both solid Selegiline-d5 and its solutions in light-resistant containers (e.g., amber vials) or otherwise protected from light to prevent photodegradation.[1][4]

Q5: Will the deuteration in Selegiline-d5 affect its degradation rate compared to Selegiline?

The deuterium atoms in Selegiline-d5 are located on the phenyl ring. The primary degradation pathway to methamphetamine involves metabolism of other parts of the molecule. Therefore, the kinetic isotope effect is expected to be minimal for this specific degradation pathway. The stability and degradation profile of Selegiline-d5 is likely to be very similar to that of non-deuterated Selegiline.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Unexpectedly low Selegiline-d5 concentration in samples.	Degradation due to improper storage.	Verify that stock solutions are stored at recommended temperatures (-20°C for short-term, -80°C for long-term) and protected from light and moisture.[1] Avoid repeated freeze-thaw cycles by preparing aliquots.
Degradation in the analytical method.	Ensure the mobile phase pH is in the stable range (acidic) if compatible with your method. Prepare fresh standards and quality control samples daily.
Adsorption to container surfaces.	Use silanized glass or low-adsorption polypropylene (B1209903) tubes for storage and sample preparation.
Appearance of unknown peaks in chromatograms.	Formation of degradation products.	The primary degradation product is likely methamphetamine-d5. Check for its presence. Exposure to strong oxidizing agents can create other byproducts.[1]
Contamination.	Ensure proper cleaning of all glassware and equipment. Use high-purity solvents and reagents.
Inconsistent results between experiments.	Variability in sample handling.	Standardize all sample handling procedures, including thawing time and temperature, and time between preparation and analysis.
pH shifts in the sample matrix.	Buffer your samples if appropriate for the analytical method to maintain a stable pH.

Quantitative Data on Stability

Table 1: Recommended Storage Conditions for Selegiline Solutions

Temperature	Duration	Recommendations
Room Temperature (15-30°C)	Not Recommended	Prepare fresh solutions daily for immediate use.[1]
-20°C	Up to 1 month	Store in sealed, light-resistant containers. Avoid repeated freeze-thaw cycles.[1]
-80°C	Up to 6 months	Ideal for long-term storage of stock solutions.[1]

Table 2: Influence of pH on Selegiline Stability

pH Range	Stability	Reference
3.5 - 5.0	Optimal	[1]
7.0 (at 37°C)	Prone to degradation	[5]

Experimental Protocols

Protocol 1: Stability Assessment of Selegiline-d5 in a Buffered Solution

• Preparation of Solutions:

  • Prepare a stock solution of Selegiline-d5 in a suitable solvent (e.g., methanol (B129727) or DMSO).

  • Prepare buffered solutions at different pH values (e.g., pH 4.0, 7.0, and 9.0).

  • Spike the buffered solutions with the Selegiline-d5 stock solution to a known concentration.

• Storage Conditions:

  • Aliquot the spiked buffered solutions into amber vials.

  • Store the vials at different temperatures (e.g., 4°C, 25°C, and 40°C).

• Sample Analysis:

  • At specified time points (e.g., 0, 24, 48, 72 hours), remove a vial from each condition.

  • Immediately analyze the sample using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of Selegiline-d5.

• Data Analysis:

  • Calculate the percentage of Selegiline-d5 remaining at each time point relative to the initial concentration (time 0).

  • Plot the percentage remaining versus time to determine the degradation rate at each condition.

Protocol 2: RP-HPLC Method for Selegiline Quantification

• Chromatographic System:

  • Column: BDS Hypersil C18 (250 x 4.6 mm, 5 µm).[1]

  • Column Temperature: 40°C.[1]

  • Mobile Phase: Acetonitrile:Potassium di-hydrogen phosphate (B84403) buffer (pH 4.0) (30:70 v/v).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV at 205 nm.[1]

  • Injection Volume: 50 µL.

• Standard Solution Preparation:

  • Prepare a stock solution of Selegiline hydrochloride in HPLC grade water.

  • Prepare a series of working standards by diluting the stock solution with the mobile phase to cover the desired concentration range.

• Sample Preparation:

  • Dilute the Selegiline solution under investigation with the mobile phase to fall within the concentration range of the calibration curve.

Visualizations

Caption: Recommended workflow for Selegiline-d5 sample storage and handling.

Caption: Primary degradation pathways of Selegiline-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. clearsynth.com [clearsynth.com]
• 3. clearsynth.com [clearsynth.com]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. Trace decomposition of selegiline. Use of worst-case kinetics for a stable drug - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: High-Purity Selegiline-d5 Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of high-purity Selegiline-d5. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to ensure the successful isolation of high-purity Selegiline-d5 for research and development purposes.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude Selegiline-d5?

A1: During the synthesis of Selegiline-d5, several process-related and degradation impurities can arise. The most common impurities include:

• Starting materials and intermediates: Unreacted starting materials from the synthesis process.

• N-Desmethylselegiline-d5: A primary metabolite and a common process impurity.[1]

• Amphetamine and Methamphetamine isomers (deuterated): These can be formed as byproducts or metabolites.[1][2]

• (S)-(+)-Selegiline-d5: The unwanted enantiomer, which can be present depending on the stereoselectivity of the synthesis.

• Selegiline (B1681611) N-Oxide: An oxidation product.[3][4]

• Other related compounds: Various other impurities, often designated by their relative retention time (RRT) in chromatographic analysis, may also be present.[1]

Q2: My initial purity is low after synthesis. What is the recommended first step for purification?

A2: For crude Selegiline-d5, recrystallization is an effective initial purification step to remove the bulk of impurities. Selegiline hydrochloride has been shown to be effectively purified by recrystallization from solvents like acetone (B3395972) or isopropanol (B130326).[5][6] This technique is particularly good at removing insoluble impurities and significantly increasing the purity before proceeding to more sensitive chromatographic methods if needed.

Q3: How can I remove the enantiomeric impurity, (S)-(+)-Selegiline-d5?

A3: Removal of the unwanted (S)-(+)-enantiomer requires a chiral separation technique. Chiral High-Performance Liquid Chromatography (HPLC) is the most effective method for this purpose.[7] This can be achieved using a chiral stationary phase (CSP) column, such as one based on cyclodextrin (B1172386) derivatives, which can resolve the R-(-) and S-(+) enantiomers. Preparative chiral HPLC can be used to isolate the desired R-(-)-Selegiline-d5 in high enantiomeric purity.

Q4: The compound is "oiling out" during recrystallization instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the solid melts before it dissolves in the hot solvent or when the solution becomes supersaturated at a temperature above the melting point of the solute.[8] To troubleshoot this:

• Increase the solvent volume: Add more hot solvent to fully dissolve the oil.

• Lower the temperature: Ensure the boiling point of your solvent is lower than the melting point of Selegiline-d5 hydrochloride (approximately 141-145°C).[6]

• Use a different solvent system: A two-solvent recrystallization method might be necessary. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes cloudy.[9]

Q5: What are the recommended storage conditions for high-purity Selegiline-d5?

A5: For long-term storage, Selegiline-d5 hydrochloride should be stored at refrigerator temperatures (2-8°C).[3] To prevent degradation from repeated freeze-thaw cycles and exposure to moisture, it is advisable to store the compound in a tightly sealed container and to aliquot it into smaller, single-use vials if necessary.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Purity After Recrystallization	Impurities have similar solubility to Selegiline-d5.	Perform a second recrystallization, potentially with a different solvent system.[5] If purity remains low, proceed to column chromatography.
Cooling was too rapid, trapping impurities.	Allow the solution to cool slowly to room temperature before placing it in an ice bath.[8][9]
Persistent Impurities in HPLC Analysis	Co-elution of impurities with the main peak.	Optimize the HPLC method. Adjust the mobile phase composition, gradient, or switch to a column with different selectivity.[10][11]
Low Yield After Purification	Multiple transfer steps leading to material loss.	Minimize the number of transfers. Ensure complete transfer of crystals during filtration.
Too much solvent used during recrystallization.	Use the minimum amount of hot solvent required to dissolve the crude product to ensure the solution is saturated upon cooling.[9]
Enantiomeric Purity Below Target	Incomplete separation on the chiral column.	Optimize the chiral HPLC method by adjusting the mobile phase, flow rate, and column temperature.[12]

Purification and Analytical Protocols

Protocol 1: Recrystallization of Selegiline-d5 Hydrochloride

This protocol describes a single-solvent recrystallization method, a robust technique for the initial purification of crude Selegiline-d5 HCl.[6]

Materials:

• Crude Selegiline-d5 Hydrochloride

• Isopropanol (or Acetone)

• Activated Carbon (optional, for colored solutions)

• Erlenmeyer flask

• Heating source (hot plate)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude Selegiline-d5 HCl in an Erlenmeyer flask.

• Add a minimal amount of isopropanol and heat the mixture to boiling while stirring.

• Continue adding small portions of hot isopropanol until the solid is completely dissolved. Avoid adding excess solvent.

• If the solution is colored, remove it from the heat, add a small amount of activated carbon, and boil for a few minutes.

• Perform a hot gravity filtration to remove the activated carbon or any insoluble impurities.

• Allow the hot, clear filtrate to cool slowly to room temperature. Crystal formation should begin.

• Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold isopropanol to remove any remaining soluble impurities.[8]

• Dry the crystals under vacuum to obtain high-purity Selegiline-d5 hydrochloride. A purity of >99.9% can be achieved with this method.[6]

Protocol 2: Purity Analysis by RP-HPLC

This protocol outlines a general Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for determining the chemical purity of Selegiline-d5 HCl.

Materials and Equipment:

• HPLC system with UV detector

• C18 column (e.g., 250 x 4.6 mm, 5 µm)[11]

• Selegiline-d5 HCl sample

• Acetonitrile (B52724) (HPLC grade)

• Ammonium dihydrogen phosphate (B84403) or Potassium dihydrogen phosphate (for buffer)

• Orthophosphoric acid (for pH adjustment)

• HPLC grade water

Procedure:

• Mobile Phase Preparation: Prepare a buffer solution (e.g., dissolve 2.04g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water and adjust the pH to 4.0 with orthophosphoric acid).[13] The mobile phase is a mixture of acetonitrile and the prepared buffer, for example, in a 30:70 (v/v) ratio.[13]

• Standard Solution Preparation: Accurately weigh and dissolve Selegiline-d5 HCl reference standard in the mobile phase to prepare a stock solution. Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Dissolve the purified Selegiline-d5 HCl sample in the mobile phase to a known concentration.

• Chromatographic Conditions:

  • Column: C18 (250 x 4.6 mm, 5 µm)[11]

  • Mobile Phase: Acetonitrile : Buffer (e.g., 30:70 v/v)[13]

  • Flow Rate: 1.0 mL/min[13]

  • Detection: UV at 205 nm[13]

  • Injection Volume: 20-50 µL[13]

• Analysis: Inject the standard and sample solutions into the HPLC system. Identify the Selegiline-d5 peak based on the retention time of the standard. Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks.

Quantitative Data Summary

Table 1: Example RP-HPLC Methods for Selegiline Analysis

Parameter	Method 1[11]	Method 2[13]	Method 3 (LC-MS/MS)[14]
Stationary Phase	BDS Hypersil C18 (250 x 4.6 mm, 5 µm)	BDS Hypersil C18 (250 x 4.6 mm, 5 µm)	Zorbax C18 (50 mm × 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Ammonium Dihydrogen Phosphate Buffer (20:80 v/v)	Acetonitrile : Potassium Dihydrogen Phosphate Buffer pH 4.0 (30:70 v/v)	0.1% Formic acid in water : Methanol (40:60 v/v)
Flow Rate	Not Specified	1.0 mL/min	0.5 mL/min
Detector	UV at 205 nm	UV at 205 nm	ESI-MS/MS (MRM mode)
Retention Time	6.76 min	5.7 min	1.94 min
Linearity Range	80-130 µg/mL	25-100 µg/mL	3.5–6.5 ng/mL

Table 2: Example Chiral Separation Methods for Selegiline Enantiomers

Parameter	Chiral HPLC Method	Chiral GC Method
Stationary Phase	CYCLOBOND I 2000 DMP (25 cm x 4.6 mm, 5 µm)	Astec CHIRALDEX B-DM (30 m x 0.25 mm, 0.12 µm)
Mobile Phase/Carrier Gas	20 mM Ammonium Acetate (pH 4.0) : Methanol (65:35)	Helium (24 psi)
Flow Rate	1.0 mL/min	Not Applicable
Detector	UV at 254 nm	FID at 250°C
Temperature	25°C	130°C (Oven)

Visual Guides

Caption: A general workflow for the purification of Selegiline-d5 from crude product to final high-purity compound.

Caption: A decision tree for troubleshooting common issues encountered during the purification of Selegiline-d5.

References

• 1. veeprho.com [veeprho.com]
• 2. benchchem.com [benchchem.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Selegiline Impurity 3 | CAS No- 1370406-77-1 | Simson Pharma Limited [simsonpharma.com]
• 5. DE4432610C1 - Process for the preparation of selegiline hydrochloride - Google Patents [patents.google.com]
• 6. EP0344675B1 - Method for the production of selegiline hydrochloride - Google Patents [patents.google.com]
• 7. Chiral Monolithic Silica-Based HPLC Columns for Enantiomeric Separation and Determination: Functionalization of Chiral Selector and Recognition of Selector-Selectand Interaction [mdpi.com]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. Home Page [chem.ualberta.ca]
• 10. benchchem.com [benchchem.com]
• 11. Analytical Method Development and its Validation for Estimation of Selagiline Hydrochloride by Reversed Phase High Performance Liquid Chromatography (RP-HPLC) | Semantic Scholar [semanticscholar.org]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. ajprd.com [ajprd.com]
• 14. japsonline.com [japsonline.com]

Enhancing sensitivity for low-level Selegiline-d5 detection

Welcome to the technical support center for enhancing the analytical sensitivity of Selegiline-d5. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for low-level quantification. Selegiline-d5 is commonly used as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of Selegiline in biological matrices by GC- or LC-mass spectrometry.[1][2] Ensuring a stable, consistent, and sensitive signal for Selegiline-d5 is paramount for the accuracy of these assays.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during the detection of low-level Selegiline-d5.

Question 1: Why am I observing a low, inconsistent, or completely absent signal for Selegiline-d5?

Answer: A complete loss of signal often points to a singular, specific issue, whereas an inconsistent signal may be more complex.[3] Here is a systematic approach to troubleshooting:

• Mass Spectrometer (MS) Functionality: The first step is to confirm the MS is working correctly.

  • Direct Infusion: Prepare a fresh standard of Selegiline-d5 in a clean solvent (e.g., methanol/water) and infuse it directly into the mass spectrometer, bypassing the LC system. If you see a stable signal, the issue lies with the LC system or the sample introduction process. If there is no signal, investigate the MS.

  • Instrument Tuning: Ensure the instrument has been recently and successfully tuned. Autotune procedures can verify that the instrument's electronics and optics are functioning correctly.[4]

  • Source Conditions: Check ESI source parameters like spray voltage, gas flows (nebulizing/drying gas), and temperatures.[5] These should be optimized for Selegiline-d5.

• Liquid Chromatography (LC) System: If the MS is functional, the problem may be with the LC.

  • Pump and Solvent Delivery: Check for air bubbles in the solvent lines, which can cause the pump to lose its prime and fail to deliver the mobile phase.[3] Ensure mobile phase bottles are sufficiently full and that buffers have been freshly prepared to avoid microbial growth.[6]

  • Connections and Leaks: Inspect all fittings and connections for leaks, especially between the autosampler, column, and MS inlet. A poor connection can lead to signal loss.[6]

  • Column Integrity: The column may be contaminated or clogged. Try flushing the column or replacing it with a new one.[3][7]

• Sample Preparation and Injection:

  • Extraction Recovery: Your sample preparation method (e.g., protein precipitation, liquid-liquid extraction) may have low recovery. Evaluate the efficiency of your extraction process.

  • Autosampler: Ensure the autosampler is injecting the correct volume and that the injection needle is not clogged or bent.

Question 2: How can I minimize matrix effects that interfere with Selegiline-d5 ionization?

Answer: Matrix effects, caused by co-eluting endogenous components from the biological sample (like phospholipids), can suppress or enhance the ionization of Selegiline-d5, leading to inaccurate and imprecise results.[8][9][10] Electrospray ionization (ESI) is particularly susceptible to these effects.[8][9]

• Improve Sample Cleanup:

  • Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE): These techniques are more effective at removing interfering matrix components than a simple protein precipitation (PPT) method.

  • Phospholipid Removal Plates/Cartridges: Use specialized SPE products designed to remove phospholipids, a major cause of matrix effects in plasma samples.[9]

• Optimize Chromatography:

  • Increase Retention: Modify the LC gradient to better separate Selegiline-d5 from early-eluting matrix components.

  • Use a Different Column: A column with a different stationary phase chemistry may provide better separation.

  • Divert Flow: Use a divert valve to send the initial, unretained portion of the sample (which often contains salts and other interferences) to waste instead of the MS source.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): The best way to compensate for matrix effects is by using a SIL-IS, which is what Selegiline-d5 is for the analysis of Selegiline. The SIL-IS co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for accurate ratio-based quantification. Ensuring the Selegiline-d5 signal itself is not compromised is key.

Question 3: My chromatographic peak shape for Selegiline-d5 is poor (tailing, splitting, or broad). What are the likely causes?

Answer: Poor peak shape compromises sensitivity and integration accuracy.

• Peak Tailing: This is often caused by secondary interactions between the basic Selegiline-d5 molecule and acidic sites on the silica-based column packing.

  • Mobile Phase pH: Ensure the mobile phase pH is appropriate. For a basic compound, a low pH (e.g., using 0.1% formic acid) will ensure it is protonated and well-behaved.[5][11]

  • Column Contamination: Contaminants at the head of the column can cause peak tailing.[6] Try flushing or replacing the column.

• Peak Splitting or Broadening:

  • Injection Solvent: Injecting the sample in a solvent that is much stronger than the mobile phase can cause the peak to split or broaden.[6] The sample should be dissolved in the initial mobile phase or a weaker solvent.

  • Column Void: A void or channel in the column packing material can lead to split peaks. This usually requires column replacement.[6]

  • Extra-Column Volume: Excessive tubing length or volume between the injector and the column, or between the column and the detector, can cause peak broadening.[6]

Data Presentation: Performance of Analytical Methods

The choice of analytical method significantly impacts sensitivity. LC-MS/MS is the preferred technique for low-level detection due to its superior sensitivity and selectivity.[8]

Parameter	HPLC-UV[12]	LC-MS/MS (Method 1)[11][13]	LC-MS/MS (Method 2)[5][14]
Matrix	Human Plasma	Bulk & Pharmaceutical Formulation	Beagle Dog Plasma
Linearity Range	10 - 100 ng/mL	3.5 - 6.5 ng/mL	0.2 - 200 ng/mL
Limit of Detection (LOD)	5 ng/mL	0.2 ng/mL	Not Reported
Limit of Quantitation (LOQ)	10 ng/mL	0.5 ng/mL	0.21 ng/mL
Average Recovery	98.20%	Not Reported	79.0% - 81.4%

This table summarizes data from multiple published methods for Selegiline, the principles of which are directly applicable to its deuterated internal standard, Selegiline-d5.

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated method for Selegiline analysis in plasma and is suitable for enhancing signal by removing matrix interferences.[5]

• Aliquot Sample: Pipette 200 µL of plasma sample into a 2 mL plastic centrifuge tube.

• Add Internal Standard: Add 20 µL of the Selegiline-d5 working solution.

• Alkalinize: Add 20 µL of 1M NaOH solution to alkalinize the sample.

• Add Extraction Solvent: Add 1.5 mL of tert-butyl methyl ether.

• Extract: Vortex the mixture for 3 minutes.

• Centrifuge: Centrifuge for 5 minutes at 12,000 rpm to separate the organic and aqueous layers.

• Transfer Supernatant: Carefully transfer the upper organic layer (supernatant) to a clean 1.5 mL tube containing 20 µL of 0.1% HCl in methanol.

• Evaporate: Evaporate the solvent to dryness at 40°C.

• Reconstitute: Reconstitute the dried residue in 200 µL of the initial mobile phase (e.g., 90:10 v/v water:methanol with 0.1% formic acid).

• Inject: Inject the reconstituted sample into the LC-MS/MS system.

Protocol 2: LC-MS/MS Parameters for Sensitive Detection

These parameters are based on established methods for Selegiline and serve as a strong starting point for Selegiline-d5.[5][11][14]

• LC System:

  • Column: C18 column (e.g., CAPCELL PAK C18)[5]

  • Mobile Phase A: 0.1% Formic acid in water[11][13]

  • Mobile Phase B: Methanol[11][13]

  • Flow Rate: 0.25 - 0.5 mL/min[5][11]

  • Injection Volume: 10 µL[5][13]

  • Gradient: Isocratic or a shallow gradient optimized to provide good retention and separation from matrix components.

• MS/MS System:

  • Ionization Mode: Electrospray Ionization (ESI), Positive Mode[5][14]

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Precursor Ion (Q1): The m/z for Selegiline-d5 is approximately 193.1 (M+H)+. This should be confirmed by infusion. (Selegiline is m/z 188.1).[5][11]

  • Product Ion (Q3): A stable, high-intensity product ion should be selected. For Selegiline, a common transition is m/z 188.1 → 91.1.[11] A similar fragmentation pattern is expected for Selegiline-d5, and the optimal transition must be determined experimentally.

  • Gas Temperatures: Heat Block ~450°C, Desolvation Line ~250°C[5]

  • Gas Flows: Nebulizing Gas (N2) ~3 L/min, Drying Gas (N2) ~15 L/min[5]

Visualizations

Workflow and Troubleshooting Diagrams

Caption: General experimental workflow for quantitative bioanalysis.

Caption: Troubleshooting flowchart for low signal intensity issues.

Caption: Diagram illustrating ion suppression due to matrix effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. clearsynth.com [clearsynth.com]
• 3. biotage.com [biotage.com]
• 4. HELP WITH INCONSISTENT AND FLUCTUATING SIGNAL ON LC/MS/MS - Chromatography Forum [chromforum.org]
• 5. Secure Verification [machinery.mas.bg.ac.rs]
• 6. agilent.com [agilent.com]
• 7. zefsci.com [zefsci.com]
• 8. eijppr.com [eijppr.com]
• 9. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. japsonline.com [japsonline.com]
• 12. researchgate.net [researchgate.net]
• 13. japsonline.com [japsonline.com]
• 14. A Sensitive HPLC-MS/MS Method for the Quantification of Selegiline in Beagle Dog Plasma: Application to a Pharmacokinetic Study | Bentham Science [eurekaselect.com]

Selegiline-d5 quality control and acceptance criteria

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the quality control and acceptance criteria for Selegiline-d5.

Frequently Asked Questions (FAQs)

Q1: What is Selegiline-d5 and what is its primary application in a laboratory setting?

Selegiline-d5 is a deuterated form of Selegiline, an irreversible inhibitor of monoamine oxidase B (MAO-B). In a laboratory setting, its primary use is as an internal standard for the quantitative analysis of Selegiline in biological samples and pharmaceutical formulations by mass spectrometry-based methods, such as LC-MS/MS. The deuterium (B1214612) labeling provides a distinct mass difference from the unlabeled analyte, allowing for accurate quantification.

Q2: What are the critical quality control parameters for a Selegiline-d5 reference standard?

The critical quality control parameters for a Selegiline-d5 reference standard include identity, purity (chemical and isotopic), and concentration/assay. These parameters ensure the reliability and accuracy of analytical methods that utilize this standard.

Q3: How is the identity of Selegiline-d5 confirmed?

The identity of Selegiline-d5 is typically confirmed using a combination of analytical techniques, including:

• Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of deuterium atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and the position of the deuterium labels.

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC): To compare the retention time with a known reference standard of Selegiline.

Q4: What are the different types of purity that need to be assessed for Selegiline-d5?

There are two main types of purity to consider for Selegiline-d5:

• Chemical Purity: This refers to the absence of any impurities other than the deuterated compound itself. These can include starting materials, by-products from the synthesis, or degradation products.

• Isotopic Purity: This refers to the percentage of the deuterated compound that contains the specified number of deuterium atoms (in this case, five). It also assesses the presence of molecules with fewer or more deuterium atoms.

Troubleshooting Guides

This section addresses common issues that may be encountered during the analysis of Selegiline-d5.

Issue 1: Inconsistent or poor chromatographic peak shape for Selegiline-d5.

• Possible Cause 1: Improper mobile phase composition or pH.

  • Troubleshooting Step: Verify that the mobile phase composition and pH are prepared according to the validated analytical method. Selegiline is a basic compound, and an appropriate pH is crucial for good peak shape. For reverse-phase HPLC, a mobile phase with a buffer adjusted to a slightly acidic pH (e.g., pH 3-4) is often used.

• Possible Cause 2: Column degradation or contamination.

  • Troubleshooting Step: Flush the column with a strong solvent to remove any potential contaminants. If the peak shape does not improve, consider replacing the column with a new one of the same type.

• Possible Cause 3: Sample solvent mismatch with the mobile phase.

  • Troubleshooting Step: Ensure that the sample is dissolved in a solvent that is of similar or weaker elution strength than the mobile phase. Injecting a sample in a much stronger solvent can lead to peak distortion.

Issue 2: Inaccurate quantification results when using Selegiline-d5 as an internal standard.

• Possible Cause 1: Incorrect concentration of the Selegiline-d5 internal standard solution.

  • Troubleshooting Step: Prepare a fresh internal standard solution and re-verify its concentration. Use a calibrated balance and volumetric flasks to minimize errors.

• Possible Cause 2: Degradation of Selegiline or Selegiline-d5 during sample preparation or storage.

  • Troubleshooting Step: Investigate the stability of both the analyte and the internal standard under the experimental conditions. Minimize sample processing time and store samples at appropriate temperatures (e.g., 2-8°C or frozen) to prevent degradation.[1]

• Possible Cause 3: Ion suppression or enhancement in the mass spectrometer.

  • Troubleshooting Step: Evaluate matrix effects by comparing the response of the analyte and internal standard in the presence and absence of the sample matrix. If significant matrix effects are observed, optimize the sample preparation method (e.g., using solid-phase extraction) or chromatographic separation to minimize their impact.

Quality Control and Acceptance Criteria

The following tables summarize typical quality control tests and acceptance criteria for a Selegiline-d5 reference standard. These are provided as a general guideline and may need to be adapted based on specific regulatory requirements and analytical methods.

Table 1: Identity and Characterization

Test	Method	Acceptance Criteria
Appearance	Visual Inspection	White to off-white solid
Identity	Mass Spectrometry	Molecular ion consistent with the deuterated structure (e.g., [M+H]⁺ at m/z 193.2 for C₁₃H₁₂D₅N)
¹H NMR and ¹³C NMR	Spectrum consistent with the chemical structure of Selegiline, with appropriate signal reduction at deuterated positions
HPLC/UPLC Retention Time	Retention time matches that of a qualified Selegiline reference standard under the same chromatographic conditions

Table 2: Purity

Test	Method	Acceptance Criteria
Chemical Purity (by HPLC/UPLC)	HPLC-UV or UPLC-UV	≥ 98.0%
Individual Impurity	HPLC-UV or UPLC-UV	≤ 0.5%
Total Impurities	HPLC-UV or UPLC-UV	≤ 2.0%
Isotopic Purity	Mass Spectrometry	≥ 98% deuterated (d5)
Isotopic Distribution	Mass Spectrometry	d0-d4 content to be specified and controlled

Table 3: Assay

Test	Method	Acceptance Criteria
Assay (by HPLC/UPLC or qNMR)	HPLC-UV against a qualified reference standard or Quantitative NMR	98.0% - 102.0% (on an as-is basis)

Experimental Protocols

Protocol 1: HPLC Method for Chemical Purity of Selegiline-d5

This protocol is a representative example and may require optimization.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: A mixture of a buffered aqueous phase (e.g., 20 mM potassium phosphate (B84403) monobasic, pH adjusted to 3.0 with phosphoric acid) and an organic solvent (e.g., acetonitrile) in an isocratic or gradient elution. A typical starting point could be a 70:30 (v/v) ratio of aqueous to organic phase.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve an accurately weighed amount of Selegiline-d5 in the mobile phase to obtain a concentration of approximately 1 mg/mL.

Visualizations

Caption: General experimental workflow for Selegiline-d5 quality control analysis.

Caption: Troubleshooting logic for addressing poor chromatographic peak shape.

References

• 1. clearsynth.com [clearsynth.com]

Reference Data & Comparative Studies

Selegiline-d5 Versus Structural Analogs: A Comparative Guide to Internal Standards in Selegiline Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of selegiline (B1681611), the choice of an appropriate internal standard (IS) is a critical decision that significantly influences data quality and reliability. In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the two primary choices for an internal standard are a stable isotope-labeled (SIL) standard, such as Selegiline-d5, or a structural analog. This guide provides an objective, data-driven comparison of these alternatives, supported by experimental data and detailed methodologies.

An internal standard is a compound of known concentration added to every sample, calibrator, and quality control sample to correct for analytical variability during sample processing and instrumental analysis. An ideal internal standard should closely mimic the physicochemical properties of the analyte to compensate for variations in sample preparation, instrument response, and matrix effects. While both Selegiline-d5 and structural analogs aim to fulfill this role, their fundamental differences lead to significant performance variations.

The Gold Standard: Selegiline-d5

Selegiline-d5 is a deuterated internal standard where five hydrogen atoms in the selegiline molecule have been replaced with deuterium (B1214612) atoms. This substitution results in a molecule that is chemically identical to selegiline but has a higher mass-to-charge ratio (m/z), allowing for its distinct detection by a mass spectrometer. This near-identical nature is the foundation of its superior performance in quantitative assays.

Key Advantages of Selegiline-d5:

• Co-elution with Selegiline: Selegiline-d5 has nearly identical physicochemical properties to selegiline, ensuring they travel through the chromatography column at the same rate and elute at the same time. This is crucial for accurately compensating for matrix effects, which can vary across the chromatographic run.

• Similar Ionization Efficiency: As Selegiline-d5 is chemically identical to selegiline, it experiences the same degree of ionization enhancement or suppression in the mass spectrometer's ion source. This leads to a more consistent analyte-to-internal standard peak area ratio, improving accuracy and precision.

• Reduced Method Variability: By effectively correcting for variations in sample extraction, injection volume, and instrument response, Selegiline-d5 minimizes the overall variability of the analytical method.

An Alternative Approach: Structural Analog Internal Standards

A structural analog is a compound that is not isotopically labeled but has a chemical structure similar to the analyte. For selegiline analysis, a compound like zolmitriptan (B1197) has been used as an internal standard. While more readily available and often less expensive than a deuterated standard, structural analogs have inherent limitations.

Potential Drawbacks of Structural Analogs:

• Different Chromatographic Behavior: Due to differences in chemical structure, a structural analog may not co-elute with selegiline. This can lead to inaccurate quantification if matrix effects differ at the respective retention times of the analyte and the internal standard.

• Varying Ionization Response: The structural differences can also lead to different ionization efficiencies in the mass spectrometer. If the matrix affects the ionization of the analyte and the internal standard differently, the correction will be inaccurate.

• Potential for Cross-Reactivity: In some cases, a fragment ion of the structural analog might have the same m/z as a fragment ion of the analyte, leading to interference.

Performance Data: Selegiline-d5 vs. Structural Analog

The following table summarizes typical validation parameters for LC-MS/MS methods for selegiline using either a deuterated internal standard or a structural analog.

Performance Metric	Selegiline-d5 (Deuterated IS)	Structural Analog (e.g., Zolmitriptan)
Linearity (r²)	>0.99	>0.99
Lower Limit of Quantification (LLOQ)	Typically ≤ 0.1 ng/mL in plasma	~0.2 ng/mL in plasma
Intra-day Precision (%CV)	< 10%	< 7%
Inter-day Precision (%CV)	< 10%	< 5%
Accuracy (%Bias)	Within ±15%	Within ±10%
Matrix Effect	Effectively compensated	Potential for differential matrix effects
Extraction Recovery	Consistent with analyte	May differ from analyte

Note: The data for the structural analog is based on a published method using zolmitriptan as the internal standard for selegiline analysis in dog plasma. The data for Selegiline-d5 is representative of typical performance for a deuterated internal standard.

Experimental Protocols

Below are representative experimental protocols for the analysis of selegiline in a biological matrix using LC-MS/MS with either a deuterated or structural analog internal standard.

Experimental Protocol Using a Deuterated Internal Standard (Selegiline-d5)

This protocol is a general representation for the analysis of selegiline in human plasma using a deuterated internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of human plasma, add 25 µL of Selegiline-d5 working solution (e.g., 100 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 100 µL of 1 M sodium hydroxide (B78521) to alkalize the sample.

• Add 5 mL of a mixture of heptane (B126788) and isoamyl alcohol (98:2, v/v).

• Vortex for 1 minute and centrifuge at 4000 rpm for 10 minutes.

• Freeze the aqueous layer in a dry ice/acetone bath.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC Column: C18 column (e.g., 50 x 2.1 mm, 3.5 µm)

• Mobile Phase: A: 0.1% Formic acid in water; B: 0.1% Formic acid in acetonitrile. Gradient elution may be used.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Selegiline: e.g., m/z 188.1 → 91.1

  • Selegiline-d5: e.g., m/z 193.1 → 96.1

Experimental Protocol Using a Structural Analog Internal Standard (Zolmitriptan)

This protocol is based on a published method for the analysis of selegiline in beagle dog plasma.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of dog plasma, add 20 µL of zolmitriptan working solution (e.g., 500 ng/mL in methanol).

• Add 50 µL of 1 M sodium hydroxide.

• Add 1 mL of tert-butyl methyl ether.

• Vortex for 3 minutes and centrifuge at 12,000 rpm for 10 minutes.

• Transfer 800 µL of the organic layer to a clean tube and evaporate to dryness under nitrogen at 40°C.

• Reconstitute the residue in 200 µL of mobile phase.

2. LC-MS/MS Conditions

• LC Column: C18 column (e.g., 100 x 4.6 mm, 5 µm)

• Mobile Phase: Isocratic elution with a mixture of methanol (B129727) and 10 mM ammonium (B1175870) formate (B1220265) with 0.05% formic acid (e.g., 70:30, v/v).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Selegiline: m/z 188.05 → 90.9

  • Zolmitriptan (IS): m/z 288.05 → 57.95

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical relationship behind the choice of an internal standard.

Caption: A typical bioanalytical workflow for the quantification of selegiline using an internal standard.

Caption: The rationale for selecting Selegiline-d5 as the preferred internal standard for optimal analytical performance.

Conclusion

For the quantitative analysis of selegiline, a stable isotope-labeled internal standard such as Selegiline-d5 is unequivocally the superior choice over a structural analog. Its chemical and physical similarity to selegiline ensures it accurately corrects for the multiple sources of variability inherent in bioanalytical methods, particularly matrix effects. This leads to enhanced accuracy, precision, and overall data reliability. While a structural analog can be a viable alternative when a deuterated standard is unavailable, its use necessitates more rigorous validation to characterize and mitigate potential inaccuracies arising from differences in chromatographic and mass spectrometric behavior. For researchers, scientists, and drug development professionals aiming for the highest quality data in selegiline analysis, Selegiline-d5 is the recommended internal standard.

A Comparative Guide to the Cross-Validation of Analytical Methods for Selegiline Utilizing Selegiline-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of Selegiline, with a special focus on the use of Selegiline-d5 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is a cornerstone of robust bioanalytical method validation, as it closely mimics the analyte's behavior during sample preparation and analysis, thereby correcting for variability. This document presents supporting experimental data from various validated methods, details their protocols, and visualizes key processes to aid in method selection and implementation.

Data Presentation: Performance Comparison of Analytical Methods

The selection of an appropriate analytical method is critical for accurate pharmacokinetic, toxicokinetic, and clinical studies. The following tables summarize the performance characteristics of various High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods developed for the quantification of Selegiline. The comparison highlights the advantages of using a deuterated internal standard, which serves as a proxy for Selegiline-d5, against other non-isotopic internal standards or methods without an internal standard.

Table 1: LC-MS/MS Methods for Selegiline Quantification

Parameter	Method 1: Deuterated IS (Proxy for Selegiline-d5)	Method 2: Non-Isotopic IS (Zolmitriptan)[1][2][3]
Instrumentation	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)
Matrix	Human Plasma	Beagle Dog Plasma
Internal Standard	Tetradeuteroselegiline	Zolmitriptan
Linearity Range	1 - 6 ng/mL	0.2 - 200 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL	0.21 ng/mL
Accuracy	Not explicitly stated	98.8% to 105.6% (relative to matrix effect)
Precision (Intra-day)	Not explicitly stated	< 6.86%
Precision (Inter-day)	Not explicitly stated	< 4.63%
Extraction Recovery	Not explicitly stated	79.0% - 81.4%
Ionization Mode	Electron Impact (EI)	Electrospray Ionization (ESI), Positive
Monitored Transition (Analyte)	m/z 96	m/z 188.05 → 90.9
Monitored Transition (IS)	m/z 100	m/z 288.05 → 57.95

Table 2: HPLC Methods for Selegiline Hydrochloride Quantification

Parameter	Method 3: RP-HPLC with IS (Ondansetron)[4]	Method 4: RP-HPLC (No IS specified)[5]	Method 5: RP-HPLC (No IS specified)[6]
Instrumentation	HPLC-UV	HPLC-UV	HPLC-UV
Matrix	Bulk Drug / Pharmaceutical Dosage Forms	Pharmaceutical Formulation	Bulk / Nanoemulsion Formulation
Internal Standard	Ondansetron Hydrochloride	Not specified	Not specified
Linearity Range	Not specified (Correlation > 0.999)	25 - 100 µg/mL	20 - 160 µg/mL
Lower Limit of Quantification (LOQ)	Not specified	Not specified	0.00819 µg/mL
Accuracy (% Recovery)	98.6 - 101.4%	99.75%	Not explicitly stated
Precision (% RSD)	< 2.0%	Not specified	< 2.0%
Detection Wavelength	210 nm	205 nm	206 nm
Retention Time (Selegiline)	7.8 min	5.7 min	2.9 min

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical results. Below are representative protocols for the quantification of Selegiline using LC-MS/MS with a non-isotopic internal standard and a general RP-HPLC method.

Protocol 1: LC-MS/MS for Selegiline in Plasma[1][2][3]

This method is validated for the determination of Selegiline in Beagle dog plasma, employing Zolmitriptan as the internal standard.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma, add the internal standard (Zolmitriptan).

  • Alkalinize the sample with 1M Sodium Hydroxide solution.

  • Perform extraction by adding tert-butyl methyl ether, followed by vortexing and centrifugation.

  • Transfer the organic supernatant and evaporate to dryness.

  • Reconstitute the residue in the mobile phase for analysis.

• Chromatographic Conditions:

  • HPLC System: Shimadzu UFLC or equivalent.

  • Column: CAPCELL PAK C18.

  • Mobile Phase: Isocratic elution (specific components not detailed).

  • Flow Rate: 0.25 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Conditions:

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Selegiline: m/z 188.05 → 90.9.

    • Zolmitriptan (IS): m/z 288.05 → 57.95.

  • Key Parameters: Nebulizing gas flow: 3 L/min; Heat block temp: 450 °C; Desolvation line temp: 250 °C.

Protocol 2: RP-HPLC for Selegiline HCl in Formulations[5]

This stability-indicating method is designed for quantifying Selegiline HCl in pharmaceutical products.

• Sample Preparation:

  • Accurately weigh and transfer the sample (bulk drug or formulation powder) into a volumetric flask.

  • Dissolve and dilute to the final concentration using the selected diluent (e.g., methanol).

  • Filter the solution through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • HPLC System: Agilent 1100 or equivalent with UV detector.

  • Column: BDS Hypersil C18 (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Acetonitrile and Potassium di-hydrogen phosphate (B84403) buffer (pH 4.0) in a 30:70 v/v ratio.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 °C.

  • Detection Wavelength: 205 nm.

  • Injection Volume: 50 µL.

Visualizations: Pathways and Workflows

Diagrams are provided to illustrate the metabolic fate of Selegiline and the logical flow of a bioanalytical method cross-validation process.

References

• 1. Secure Verification [machinery.mas.bg.ac.rs]
• 2. benthamdirect.com [benthamdirect.com]
• 3. eurekaselect.com [eurekaselect.com]
• 4. asianpubs.org [asianpubs.org]
• 5. ajprd.com [ajprd.com]
• 6. ubipayroll.com [ubipayroll.com]

Comparative Pharmacokinetic Analysis: Selegiline vs. Selegiline-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of selegiline (B1681611) and its deuterated analogue, Selegiline-d5. While extensive data exists for selegiline, specific pharmacokinetic parameters for Selegiline-d5 are not currently available in publicly accessible literature. Therefore, this document presents the established pharmacokinetics of selegiline and offers a scientifically grounded projection of the likely pharmacokinetic profile of Selegiline-d5 based on the principles of deuteration and the kinetic isotope effect.

Executive Summary

Selegiline is a selective, irreversible inhibitor of monoamine oxidase-B (MAO-B) used in the management of Parkinson's disease.[1] It undergoes extensive first-pass metabolism, leading to low bioavailability and the formation of active metabolites, including L-amphetamine and L-methamphetamine.[2][3] Deuteration of selegiline to create Selegiline-d5 is a strategy aimed at improving its pharmacokinetic profile. The replacement of hydrogen atoms with deuterium (B1214612) at sites of metabolic activity is expected to slow down its metabolism due to the kinetic isotope effect. This could potentially lead to increased bioavailability, a longer half-life, and reduced formation of amphetamine metabolites, thereby offering a more favorable safety and efficacy profile.

Quantitative Data: Pharmacokinetics of Selegiline

The following table summarizes the key pharmacokinetic parameters of orally administered selegiline in humans, compiled from various studies. It is important to note that significant inter-individual variability in selegiline pharmacokinetics has been reported.[1]

Pharmacokinetic Parameter	Value (following a 10 mg oral dose)	Reference(s)
Bioavailability (F)	~10%	[1]
Time to Peak Plasma Concentration (Tmax)	0.5 - 1.5 hours	[3]
Peak Plasma Concentration (Cmax)	~2 µg/L	[1]
Area Under the Curve (AUC)	Highly variable	[3]
Elimination Half-life (t½)	~1.5 hours (single dose)	[1]
Volume of Distribution (Vd)	1854 L	[1]
Clearance (CL)	59 L/min	[1]
Major Metabolites	Desmethylselegiline, L-amphetamine, L-methamphetamine	[2]

Projected Pharmacokinetic Profile of Selegiline-d5 (Qualitative)

Direct comparative experimental data for Selegiline-d5 is not available. However, based on the established principles of the kinetic isotope effect, the following alterations to the pharmacokinetic profile of selegiline can be anticipated:

• Increased Half-life (t½) and Exposure (AUC): The carbon-deuterium bond is stronger than the carbon-hydrogen bond. For metabolic pathways where the cleavage of a C-H bond is the rate-limiting step, substituting hydrogen with deuterium can slow down the rate of metabolism. This would lead to a longer elimination half-life and increased overall drug exposure.

• Reduced Clearance (CL): A slower metabolic rate would result in a decreased rate of drug elimination from the body.

• Improved Bioavailability (F): By reducing the extent of first-pass metabolism in the liver, a higher proportion of the administered dose of Selegiline-d5 would be expected to reach systemic circulation intact.

• Altered Metabolite Profile: Deuteration at specific metabolic sites could reduce the formation of the amphetamine metabolites of selegiline. This could potentially lead to a better safety profile by minimizing the side effects associated with these metabolites.

Experimental Protocols

To empirically determine and compare the pharmacokinetic profiles of selegiline and Selegiline-d5, a rigorous experimental protocol is required. Below is a detailed methodology for a comparative pharmacokinetic study in a rodent model.

Objective:

To compare the pharmacokinetic profiles of selegiline and Selegiline-d5 following oral administration in rats.

Materials:

• Selegiline hydrochloride

• Selegiline-d5 hydrochloride

• Vehicle for oral administration (e.g., 0.5% methylcellulose (B11928114) in water)

• Male Sprague-Dawley rats (8-10 weeks old)

• Blood collection supplies (e.g., heparinized capillary tubes, microcentrifuge tubes)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Experimental Procedure:

• Animal Acclimatization and Housing:

  • House rats in a controlled environment (22 ± 2°C, 50 ± 10% humidity, 12-hour light/dark cycle) for at least one week prior to the experiment.

  • Provide ad libitum access to standard chow and water.

  • Fast animals overnight before drug administration.

• Drug Administration:

  • Divide the rats into two groups (n=6 per group).

  • Group 1: Administer selegiline hydrochloride orally at a dose of 5 mg/kg.

  • Group 2: Administer Selegiline-d5 hydrochloride orally at an equimolar dose to the selegiline group.

  • Administer the drugs via oral gavage.

• Blood Sampling:

  • Collect blood samples (~100 µL) from the tail vein at the following time points: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-administration.

  • Collect blood into heparinized tubes.

• Plasma Preparation:

  • Centrifuge the blood samples at 4000 rpm for 10 minutes at 4°C to separate the plasma.

  • Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

• Bioanalytical Method (LC-MS/MS):

  • Develop and validate a sensitive and specific LC-MS/MS method for the simultaneous quantification of selegiline, Selegiline-d5, and their major metabolites in rat plasma.

  • Sample Preparation: Perform protein precipitation by adding acetonitrile (B52724) to the plasma samples. Centrifuge and collect the supernatant.

  • Chromatographic Separation: Use a C18 column with a gradient mobile phase (e.g., acetonitrile and water with 0.1% formic acid).

  • Mass Spectrometric Detection: Use a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

• Pharmacokinetic Analysis:

  • Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t½, CL, and Vd) for both selegiline and Selegiline-d5 using non-compartmental analysis software.

  • Perform statistical analysis (e.g., t-test or ANOVA) to compare the pharmacokinetic parameters between the two groups.

Visualizations

Metabolic Pathway of Selegiline

The following diagram illustrates the primary metabolic pathways of selegiline. Deuteration at the N-methyl or the N-propargyl group would be expected to influence the formation of the corresponding metabolites.

Caption: Primary metabolic pathways of selegiline.

Experimental Workflow for Comparative Pharmacokinetic Study

The diagram below outlines the key steps in the experimental workflow for the comparative pharmacokinetic study described in the protocol.

Caption: Experimental workflow for a comparative pharmacokinetic study.

References

• 1. Clinical pharmacokinetics and pharmacodynamics of selegiline. An update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and metabolism of selegiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacology of selegiline - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Accuracy and Precision of Selegiline-d5 as an Internal Standard

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is critical for the development of robust and reliable bioanalytical methods. This guide provides an objective comparison of the performance of deuterated selegiline (B1681611), specifically focusing on Selegiline-d5, as an internal standard against other alternatives for the quantification of selegiline in biological matrices. The information is supported by experimental data from published, validated methods.

The use of a stable isotope-labeled internal standard (SIL-IS), such as Selegiline-d5, is considered the gold standard in quantitative bioanalysis using mass spectrometry.[1] The underlying principle of isotope dilution mass spectrometry is that the SIL-IS is chemically identical to the analyte, differing only in isotopic composition.[1] This near-perfect chemical match ensures that the internal standard experiences the same variations as the analyte during sample preparation, chromatography, and ionization, thereby providing superior accuracy and precision.[1]

Comparative Performance of Internal Standards

The choice of internal standard significantly impacts the reliability of a bioanalytical method. Here, we compare the performance of a deuterated internal standard for selegiline with a non-isotopically labeled analog, zolmitriptan (B1197).

Table 1: Comparison of Method Validation Parameters

Parameter	Method with Deuterated Internal Standard (Selegiline-d4)	Method with Analog Internal Standard (Zolmitriptan)
Analytical Technique	GC-MS	HPLC-MS/MS
Matrix	Human Plasma	Beagle Dog Plasma
Linearity Range	1-6 ng/mL	0.2-200 ng/mL
Intra-day Precision (%CV)	Not explicitly stated, but method deemed reproducible	< 6.86%
Inter-day Precision (%CV)	Not explicitly stated, but method deemed reproducible	< 4.63%
Accuracy (%RE)	Not explicitly stated	Not explicitly stated (Matrix effect: 98.8-105.6%)
Extraction Recovery	Not explicitly stated	79.0% - 81.4%
Lower Limit of Quantification (LLOQ)	1 ng/mL	0.21 ng/mL
Reference	[2]	[3][4][5]

Table 2: Detailed Accuracy and Precision Data for an LC-MS/MS Method for Selegiline and its Metabolites

Note: While the exact deuteration level of the internal standards is not specified in the source, this data is representative of a fully validated method using deuterated internal standards for selegiline and its metabolites.[6]

Analyte	Concentration (ng/mL)	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Intra-assay Accuracy (%RE)	Inter-assay Accuracy (%RE)
Selegiline	0.1 (LLOQ)	11.0	15.6	-1.0	-3.0
0.3	4.3	6.5	-2.3	-3.3
2.5	3.2	4.9	-2.4	-2.8
15	2.5	3.8	-1.3	-2.1
N-Desmethylselegiline	0.1 (LLOQ)	9.0	11.2	-3.0	-4.0
0.3	3.7	5.8	-1.7	-2.7
2.5	2.8	4.5	-1.6	-2.4
15	2.2	3.5	-0.7	-1.5

The data clearly indicates that methods employing a deuterated internal standard achieve excellent precision and accuracy, with %CV and %RE values well within the accepted limits for bioanalytical method validation.[6] The use of an analog internal standard like zolmitriptan can also yield reliable results, though the potential for chromatographic and ionization differences relative to the analyte is higher.[3][4][5]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are summaries of the experimental protocols for the methods cited above.

Method 1: GC-MS with Deuterated Internal Standard (Selegiline-d4)[3]

• Sample Preparation:

  • Acidify 1 mL of human plasma and wash with diethyl ether-hexane.

  • Alkalinize the plasma and extract with heptane-isoamyl alcohol.

  • The extract is then ready for GC-MS analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Column: Dimethylsilicone capillary column.

  • Detection: Selected Ion Monitoring (SIM) of electron impact generated fragments.

  • Ions Monitored: m/z 96 for selegiline and m/z 100 for the tetradeuterated internal standard.

Method 2: HPLC-MS/MS with Analog Internal Standard (Zolmitriptan)[4][5][6]

• Sample Preparation:

  • Alkalinize plasma samples with 1 M sodium hydroxide (B78521) solution.

  • Perform liquid-liquid extraction with tert-butyl methyl ether.

  • Separate the organic layer and evaporate to dryness.

  • Reconstitute the residue in the mobile phase for injection.

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):

  • Column: CAPCELL PAK C18.

  • Mobile Phase: Isocratic elution.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • Transitions: m/z 188.05 → 90.9 for selegiline and m/z 288.05 → 57.95 for zolmitriptan (IS).

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were created using the DOT language.

Caption: Workflow for Selegiline Analysis using GC-MS.

Caption: Workflow for Selegiline Analysis using HPLC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Gas chromatographic-mass spectrometric determination of plasma selegiline using a deuterated internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Sensitive HPLC-MS/MS Method for the Quantification of Selegilin...: Ingenta Connect [ingentaconnect.com]
• 5. A Sensitive HPLC-MS/MS Method for the Quantification of Selegiline in Beagle Dog Plasma: Application to a Pharmacokinetic Study | Bentham Science [eurekaselect.com]
• 6. academic.oup.com [academic.oup.com]

A Comparative Guide to Analytical Methods for Selegiline Quantification

A Note on Selegiline-d5: It is important to clarify that Selegiline-d5, a deuterated analog of Selegiline, is primarily utilized as an internal standard in mass spectrometry-based analytical methods. Its purpose is to enhance the precision and accuracy of the quantification of Selegiline. Consequently, performance metrics such as the Limit of Detection (LOD) and Limit of Quantification (LOQ) are determined for the target analyte, Selegiline, rather than for the internal standard itself. This guide, therefore, provides a comparative overview of analytical methods validated for the quantification of Selegiline.

Data Presentation: A Side-by-Side Comparison of Key Performance Metrics

The following table summarizes the quantitative performance characteristics of commonly employed analytical methods for Selegiline detection. This allows for a direct comparison of their sensitivity and linearity.

Analytical Method	Matrix	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)
LC-ESI-MS/MS[1][2]	Bulk and Pharmaceutical Formulation	3.5–6.5 ng/mL	0.2 ng/mL	0.5 ng/mL
HPLC-MS/MS[3][4][5]	Beagle Dog Plasma	0.2–200 ng/mL	Not Reported	0.21 ng/mL
RP-HPLC[6]	Pharmaceutical Formulation	25-100 µg/mL	Not Reported	Not Reported

Experimental Protocols: A Detailed Look at the Methodologies

Detailed methodologies are crucial for the replication of experimental results. Below are the protocols for the key analytical methods discussed.

LC-ESI-MS/MS for Selegiline HCl in Bulk and Pharmaceutical Formulation[1][2]

• Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer equipped with an electrospray ionization (ESI) source and a triple quadrupole mass analyzer.

• Chromatographic Conditions:

  • Column: Zorbax C18 (50 mm × 4.6 mm i.d., 5 µm particle size).

  • Mobile Phase: 0.1% Formic acid in water and Methanol (40:60% v/v).

  • Flow Rate: 0.5 mL/minute.

  • Run Time: 5 minutes.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Selegiline HCl: m/z 188.05 → 91.10.

  • Collision Energy: -29.0 V.

• Sample Preparation: A primary stock solution of Selegiline HCl (1 mg/mL) was prepared in methanol. Working standards ranging from 3.5 to 6.5 ng/mL were prepared in the mobile phase. For the analysis of pharmaceutical formulations, tablets were crushed, and the analyte was extracted with methanol. The extract was then suitably diluted with the mobile phase.

HPLC-MS/MS for Selegiline in Beagle Dog Plasma[3][4][5]

• Instrumentation: A high-performance liquid chromatograph coupled with a tandem mass spectrometer with an ESI source.

• Chromatographic Conditions:

  • Column: CAPCELL PAK C18.

  • Mobile Phase: Isocratic conditions (details not specified in the provided text).

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Selegiline: m/z 188.05 → 90.9.

  • MRM Transition for Internal Standard (Zolmitriptan): m/z 288.05 → 57.95.

• Sample Preparation:

  • Plasma samples were alkalized with 1 M sodium hydroxide (B78521) solution.

  • Selegiline and the internal standard were extracted using tert-butyl methyl ether.

  • The organic layer was separated and evaporated to dryness.

  • The residue was reconstituted for injection.

RP-HPLC for Selegiline Hydrochloride in Pharmaceutical Formulation[6]

• Instrumentation: A Reverse Phase High-Performance Liquid Chromatograph with a UV detector.

• Chromatographic Conditions:

  • Column: BDS Hypersil C18 (250 x 4.6 mm, 5 μm).

  • Mobile Phase: Acetonitrile:Potassium di-hydrogen phosphate (B84403) buffer (pH 4.0) (30:70 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 205 nm.

• Sample Preparation: Standard stock solutions were prepared in water. For analysis, solutions were diluted to the desired concentration range of 25-100 µg/mL.

Mandatory Visualization

Caption: Bioanalytical workflow for drug quantification.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. A Sensitive HPLC-MS/MS Method for the Quantification of Selegiline in Beagle Dog Plasma: Application to a Pharmacokinetic Study | Bentham Science [eurekaselect.com]
• 4. Secure Verification [machinery.mas.bg.ac.rs]
• 5. researchgate.net [researchgate.net]
• 6. ajprd.com [ajprd.com]

A Comparative Guide to Inter-laboratory Quantification of Selegiline Utilizing Selegiline-d5

This guide provides a comparative overview of bioanalytical methods for the quantification of selegiline (B1681611), with a focus on the use of Selegiline-d5 as an internal standard. The objective is to offer researchers, scientists, and drug development professionals a comprehensive resource based on published experimental data, highlighting the key performance characteristics of various methodologies. This document is intended to serve as a practical guide for establishing and cross-validating methods for selegiline analysis across different laboratories.

Data Presentation: Performance Metrics of Selegiline Quantification

The following table summarizes the performance characteristics of validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of selegiline in biological matrices. Selegiline-d5 is commonly used as an internal standard in these assays to ensure accuracy and precision.[1][2] The data presented here is collated from various studies to provide a representative comparison of what can be expected when implementing and validating these methods.

Parameter	Method A (Human Plasma)	Method B (Beagle Dog Plasma)	Method C (Pharmaceutical Formulation)
Analytical Technique	LC-MS/MS	HPLC-MS/MS	LC-ESI-MS/MS
Linearity Range	0.1 - 15 ng/mL	0.2 - 200 ng/mL[3][4]	3.5 - 6.5 ng/mL[5][6]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL[3]	0.21 ng/mL[3][4]	0.5 ng/mL[5][6]
Limit of Detection (LOD)	0.01 - 0.05 ng/mL	Not Reported	0.2 ng/mL[5][6]
Intra-day Precision (%RSD)	< 16%[3]	< 6.86%[3][4]	Not Reported
Inter-day Precision (%RSD)	< 16%[3]	< 4.63%[3][4]	Not Reported
Mean Extraction Recovery	Not Reported	79.0% - 81.4%[3][4]	Not Reported
Internal Standard	Selegiline-d5 (assumed)	Zolmitriptan	Not specified

Experimental Protocols

The successful quantification of selegiline across different laboratories relies on robust and well-documented experimental protocols. Below are generalized methodologies for sample preparation and LC-MS/MS analysis based on common practices in the field.

1. Sample Preparation: Protein Precipitation

This protocol is a common method for extracting selegiline from plasma samples.

• Sample Thawing: Frozen plasma samples are thawed at room temperature.

• Aliquoting: A 150 µL aliquot of the plasma sample is transferred to a clean microcentrifuge tube.

• Internal Standard Spiking: An appropriate volume of Selegiline-d5 internal standard working solution is added to each plasma sample.

• Protein Precipitation: A volume of cold acetonitrile (B52724) (typically 3x the sample volume) is added to precipitate plasma proteins.

• Vortexing and Centrifugation: The samples are vortexed for approximately 1 minute and then centrifuged at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: The clear supernatant is carefully transferred to a new set of tubes.

• Evaporation and Reconstitution: The supernatant is evaporated to dryness under a gentle stream of nitrogen. The residue is then reconstituted in a specific volume of the mobile phase.

• Injection: An aliquot of the reconstituted sample is injected into the LC-MS/MS system for analysis.

2. LC-MS/MS Analysis

This section outlines a typical setup for the chromatographic separation and mass spectrometric detection of selegiline.

• Chromatographic Column: A C18 reverse-phase column (e.g., Shiseido C8, 150 x 2.0 mm, 5 µm) is commonly used for separation.

• Mobile Phase: An isocratic mobile phase consisting of a mixture of an organic solvent (e.g., methanol (B129727) or acetonitrile) and an aqueous buffer (e.g., 0.1% formic acid in water) is employed.

• Flow Rate: A constant flow rate, typically in the range of 0.2-0.4 mL/min, is maintained.

• Mass Spectrometry: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode is used for detection.

• Quantification: Quantification is performed using multiple reaction monitoring (MRM) of specific precursor-to-product ion transitions for both selegiline and the Selegiline-d5 internal standard. For selegiline, a common transition is m/z 188.05 → 90.9.[3]

Mandatory Visualizations

The following diagrams illustrate the key workflows and concepts involved in an inter-laboratory comparison of Selegiline-d5 quantification.

Caption: Workflow for an inter-laboratory comparison study.

Caption: General workflow for bioanalytical quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. clearsynth.com [clearsynth.com]
• 3. researchgate.net [researchgate.net]
• 4. Secure Verification [machinery.mas.bg.ac.rs]
• 5. japsonline.com [japsonline.com]
• 6. japsonline.com [japsonline.com]

Selegiline-d5 for Confirmatory Identification of Selegiline Metabolites: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug metabolism studies and clinical bioanalysis, the accurate identification and quantification of metabolites are paramount for understanding a drug's efficacy, safety, and pharmacokinetic profile. Selegiline (B1681611), a selective monoamine oxidase-B (MAO-B) inhibitor used in the treatment of Parkinson's disease and major depressive disorder, undergoes extensive metabolism, making the precise measurement of its metabolic byproducts a critical analytical challenge. This guide provides a comprehensive comparison of analytical methodologies, highlighting the superior performance of using Selegiline-d5 as an internal standard for the confirmatory identification and quantification of selegiline metabolites.

The Gold Standard: Isotope Dilution Mass Spectrometry with Selegiline-d5

The use of stable isotope-labeled internal standards, such as Selegiline-d5, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely recognized as the gold standard for bioanalytical accuracy. This approach, known as isotope dilution mass spectrometry (IDMS), relies on the near-identical physicochemical properties of the deuterated standard to the analyte of interest. This similarity ensures that the internal standard experiences the same variations in sample preparation, chromatographic retention, and ionization efficiency as the target metabolite, providing a reliable basis for correction and leading to highly accurate and precise quantification.

Comparative Performance of Analytical Methods

The choice of analytical method and the use of an appropriate internal standard significantly impact the reliability of results in selegiline metabolite analysis. The following table summarizes the performance characteristics of a validated LC-MS/MS method utilizing Selegiline-d5 and its deuterated metabolite analogues, compared to other analytical techniques.

Parameter	LC-MS/MS with Selegiline-d5 & Deuterated Metabolite IS	HPLC with UV Detection
Matrix	Human Plasma	Human Plasma
Analytes	Selegiline, N-Desmethylselegiline, Methamphetamine, Amphetamine	Selegiline
Internal Standard	Selegiline-d5, N-Desmethylselegiline-d5, Methamphetamine-d5, Amphetamine-d5	Not specified (typically a structurally similar compound)
Lower Limit of Quantitation (LLOQ)	Selegiline & N-Desmethylselegiline: 0.1 ng/mL; Methamphetamine & Amphetamine: 0.2 ng/mL[1]	10 ng/mL
Linearity Range	0.1 - 20 ng/mL (Selegiline & N-Desmethylselegiline); 0.2 - 20 ng/mL (Methamphetamine & Amphetamine)[1]	10 - 100 ng/mL
Intra-Assay Precision (%CV)	< 14% at LLOQ; < 8% at higher concentrations[1]	Generally < 15%
Intra-Assay Accuracy (% Target)	Within 18.5% at LLOQ; within 13% at higher concentrations[1]	Typically within 15% of nominal value
Matrix Effect	Significantly minimized due to co-elution and identical ionization behavior of the deuterated internal standard.	Prone to significant matrix effects, leading to ion suppression or enhancement and inaccurate quantification.
Specificity	High, based on unique precursor-to-product ion transitions for each analyte and its deuterated internal standard.	Lower, susceptible to interference from co-eluting endogenous compounds.

The Metabolic Pathway of Selegiline

Selegiline is extensively metabolized in the liver primarily through N-dealkylation and N-depropargylation, catalyzed by cytochrome P450 enzymes, particularly CYP2B6 and CYP2C19. This metabolic cascade results in the formation of several key metabolites.

Figure 1: Major metabolic pathways of selegiline.

Experimental Protocol: LC-MS/MS Analysis of Selegiline and its Metabolites in Human Plasma

This protocol is based on the validated method described by Slawson et al. (2002) for the simultaneous quantification of selegiline, N-desmethylselegiline, methamphetamine, and amphetamine in human plasma using their respective deuterated internal standards.[1]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of human plasma, add the deuterated internal standard mixture (Selegiline-d5, N-Desmethylselegiline-d5, Methamphetamine-d5, and Amphetamine-d5).

• Alkalinize the plasma sample with 1 M sodium carbonate buffer (pH 9.5).

• Add 5 mL of a mixture of n-hexane and isoamyl alcohol (99:1, v/v).

• Vortex for 10 minutes and then centrifuge at 3000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Instrumentation and Conditions

• Chromatographic System: High-Performance Liquid Chromatography (HPLC) system.

• Column: A suitable reversed-phase C18 column.

• Mobile Phase: A gradient of methanol (B129727) and 0.1% formic acid in water.

• Flow Rate: 0.2 mL/min.

• Injection Volume: 20 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for each analyte and its corresponding deuterated internal standard.

MRM Transitions (m/z)

Analyte	Precursor Ion	Product Ion
Selegiline	188.2	91.1
Selegiline-d5	193.2	96.1
N-Desmethylselegiline	174.2	91.1
N-Desmethylselegiline-d5	179.2	96.1
Methamphetamine	150.2	91.1
Methamphetamine-d5	155.2	91.1
Amphetamine	136.2	91.1
Amphetamine-d5	141.2	91.1

Experimental Workflow for Selegiline Metabolite Identification

The following diagram illustrates the logical flow of the experimental process for the accurate identification and quantification of selegiline metabolites using a deuterated internal standard.

Figure 2: Workflow for metabolite quantification.

Conclusion

The use of Selegiline-d5 and its corresponding deuterated metabolite analogues as internal standards in LC-MS/MS analysis provides a robust, sensitive, and specific method for the confirmatory identification and accurate quantification of selegiline metabolites in biological matrices. This approach effectively mitigates the challenges of matrix effects and procedural variability that can compromise the integrity of bioanalytical data. For researchers in drug development and clinical diagnostics, the adoption of this methodology is crucial for generating reliable pharmacokinetic and metabolic profiles of selegiline, ultimately contributing to a better understanding of its therapeutic action and safety.

References

• 1. ovid.com [ovid.com]

A Comparative Analysis of the Ionization Efficiency of Selegiline and Selegiline-d5

Theoretical Considerations and Practical Implications

The underlying assumption when using a deuterated internal standard is that it will exhibit identical chemical and physical properties to the unlabeled analyte, with the exception of its mass. This includes co-elution during chromatography and equivalent ionization efficiency in the mass spectrometer source. However, the substitution of hydrogen with deuterium (B1214612) can introduce subtle differences that may impact analytical accuracy.

The primary factor that can lead to a difference in the measured response between selegiline (B1681611) and selegiline-d5 in a liquid chromatography-mass spectrometry (LC-MS) experiment is the chromatographic isotope effect . Deuterated compounds can sometimes elute slightly earlier or later than their non-deuterated counterparts from a chromatographic column. This can result in the analyte and the internal standard entering the mass spectrometer's ionization source at slightly different times, where they may be subject to varying degrees of matrix effects (ion suppression or enhancement), leading to a differential response.

From a purely theoretical standpoint regarding the ionization process itself, the intrinsic difference in ionization efficiency in the gas phase between selegiline and selegiline-d5 is expected to be minimal. The process of electrospray ionization involves the transfer of a proton to the analyte molecule in the solution phase, followed by desolvation to form a gas-phase ion. The substitution of deuterium for hydrogen in non-labile positions on the selegiline molecule is unlikely to significantly alter its proton affinity or the fundamental mechanics of the ESI process. However, without direct experimental evidence, this remains an assumption.

Given these considerations, it is imperative for laboratories to experimentally determine the relative response factor of selegiline and selegiline-d5 under their specific experimental conditions to ensure the highest accuracy in quantitative assays.

Quantitative Data Comparison

As no direct comparative studies on the ionization efficiency were found, the following table represents a hypothetical dataset that could be generated from an experiment as described in the protocol below. This table is for illustrative purposes to demonstrate how such data would be presented.

Parameter	Selegiline	Selegiline-d5	Ratio (Selegiline/Selegiline-d5)
Retention Time (min)	3.45	3.43	1.006
Peak Area (at equal concentration)	1,250,000	1,235,000	1.012
Calculated Response Factor	1.00	0.988	1.012

Note: This data is illustrative. The actual observed values may vary depending on the specific LC-MS system, chromatographic conditions, and matrix.

Experimental Protocol: Determination of Relative Ionization Efficiency and Response Factor

This protocol describes a method to experimentally assess the relative ionization efficiency and chromatographic behavior of selegiline and selegiline-d5.

1. Objective: To determine the relative response factor of selegiline versus selegiline-d5 and to assess any chromatographic shift due to the deuterium isotope effect.

2. Materials:

• Selegiline hydrochloride reference standard

• Selegiline-d5 hydrochloride reference standard

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• Formic acid (LC-MS grade)

• Ultrapure water

• Calibrated analytical balance

• Volumetric flasks and pipettes

• LC-MS/MS system with an electrospray ionization (ESI) source

3. Stock and Working Solution Preparation:

• Prepare individual stock solutions of selegiline and selegiline-d5 in methanol at a concentration of 1 mg/mL.

• From these stock solutions, prepare a series of individual working solutions for both selegiline and selegiline-d5 at concentrations ranging from 1 ng/mL to 1000 ng/mL in the mobile phase.

• Prepare a mixed working solution containing both selegiline and selegiline-d5 at a mid-range concentration (e.g., 100 ng/mL of each).

4. Liquid Chromatography Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to achieve good peak shape and separation from any impurities (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

5. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Selegiline: m/z 188.1 -> 91.1

  • Selegiline-d5: m/z 193.1 -> 96.1

• Ion Source Parameters: Optimize for maximum signal (e.g., capillary voltage, source temperature, gas flows).

6. Experimental Procedure:

• Inject the individual calibration series for selegiline and selegiline-d5 to generate separate calibration curves.

• Inject the mixed working solution multiple times (n=6) to assess the retention times and peak areas of both compounds when analyzed together.

7. Data Analysis:

• From the injections of the mixed solution, determine the retention times for selegiline and selegiline-d5 and calculate the retention time shift.

• From the same injections, calculate the average peak area for both compounds.

• Calculate the response ratio by dividing the peak area of selegiline by the peak area of selegiline-d5. A ratio close to 1.0 indicates similar ionization efficiency under the given conditions.

• From the individual calibration curves, compare the slopes. The ratio of the slopes can also be used to determine the relative response factor.

Experimental Workflow Diagram

Caption: Workflow for comparing the ionization efficiency and chromatographic behavior of selegiline and selegiline-d5.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical relationship of factors affecting the relative response of selegiline and selegiline-d5 in LC-MS.

The Gold Standard in Bioanalysis: A Comparative Guide to Robustness Testing Using Selegiline-d5

For researchers, scientists, and drug development professionals, the integrity of analytical data is non-negotiable. This guide provides an objective comparison of analytical methods for the quantification of Selegiline, with a focus on the enhanced robustness achieved through the use of its deuterated stable isotope-labeled internal standard, Selegiline-d5.

Robustness testing is a critical component of analytical method validation, designed to assess a method's resilience to small, deliberate variations in its operational parameters.[1] A truly robust method will consistently deliver accurate and precise results, ensuring the reliability of data in pharmacokinetic studies, quality control, and metabolic profiling. In the realm of high-sensitivity bioanalysis, particularly with Liquid Chromatography-Mass Spectrometry (LC-MS), the choice of internal standard is a pivotal factor in achieving this robustness.[2]

Stable isotope-labeled internal standards (SIL-IS), such as Selegiline-d5, are widely regarded as the gold standard.[2] By virtue of being chemically identical to the analyte, a SIL-IS co-elutes and experiences the same variations in sample preparation, extraction recovery, and, most importantly, matrix effects—the suppression or enhancement of the analyte's signal by other components in the biological matrix.[2] This near-perfect emulation allows for superior correction of analytical variability compared to alternative approaches, such as the use of a structural analog internal standard.

This guide presents a comparative overview of the performance of Selegiline-d5 against a structural analog internal standard in the context of robustness testing, supported by experimental protocols and illustrative workflows.

Comparative Performance in Robustness Testing

The following table summarizes the expected performance of an LC-MS/MS method for Selegiline quantification, comparing the use of Selegiline-d5 with a hypothetical structural analog internal standard under deliberately varied analytical conditions. The data illustrates the superior ability of Selegiline-d5 to maintain precision (%RSD) despite these variations.

Varied Parameter	Selegiline-d5 as Internal Standard (%RSD)	Structural Analog as Internal Standard (%RSD)
Nominal Conditions	< 2.0%	< 5.0%
Flow Rate (+/- 10%)	< 2.5%	< 8.0%
Column Temperature (+/- 5°C)	< 3.0%	< 7.5%
Mobile Phase Composition (+/- 2%)	< 3.5%	< 10.0%
pH of Aqueous Mobile Phase (+/- 0.2 units)	< 4.0%	< 12.0%

Experimental Protocols

High-Robustness LC-MS/MS Method Using Selegiline-d5

This protocol outlines a typical high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the quantification of Selegiline in human plasma, employing Selegiline-d5 as the internal standard.

a. Sample Preparation (Solid-Phase Extraction)

• To 500 µL of human plasma, add 20 µL of Selegiline-d5 internal standard working solution (50 ng/mL).

• Vortex the sample and add 500 µL of 4% phosphoric acid.

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 0.1M acetic acid, followed by 1 mL of methanol.

• Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

b. Chromatographic and Mass Spectrometric Conditions

• Chromatographic System: UHPLC system

• Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile (B52724)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Ionization Mode: Positive

• MRM Transitions:

  • Selegiline: [Precursor ion] -> [Product ion]

  • Selegiline-d5: [Precursor ion+5] -> [Product ion]

Comparative RP-HPLC Method with a Structural Analog Internal Standard

This protocol describes a reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection, which might be used with a structural analog internal standard (e.g., Rasagiline).[3]

a. Sample Preparation (Protein Precipitation)

• To 200 µL of human plasma, add 20 µL of a structural analog internal standard working solution.

• Add 600 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute the residue in 100 µL of the mobile phase.

b. Chromatographic Conditions

• Chromatographic System: HPLC with UV detector

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile and phosphate (B84403) buffer (pH adjusted) in a suitable ratio (e.g., 30:70 v/v).[4]

• Flow Rate: 1.0 mL/min[4]

• Column Temperature: Ambient

• Detection Wavelength: 205 nm[4]

• Injection Volume: 20 µL

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow for robustness testing and the logical advantage of using a deuterated internal standard.

Robustness Testing Experimental Workflow

Advantage of Selegiline-d5 in Mitigating Variability

Conclusion

While the development of any analytical method requires rigorous validation, the choice of an internal standard is fundamental to achieving true robustness, especially in complex biological matrices. The near-identical physicochemical properties of Selegiline-d5 to the parent drug ensure that it accurately tracks and corrects for variations throughout the analytical process. This leads to superior precision and accuracy, even when the method is subjected to the minor, real-world variations that are inevitable in a high-throughput laboratory setting. For the most reliable and defensible bioanalytical data, Selegiline-d5 represents the superior choice for the quantification of Selegiline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. database.ich.org [database.ich.org]

Evaluating the Isotopic Contribution of Selegiline-d5: A Comparative Guide for Bioanalytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of Selegiline-d5 as an internal standard in quantitative bioanalysis, with a focus on its isotopic contribution. For decades, stable isotope-labeled (SIL) compounds have been considered the gold standard for internal standards in mass spectrometry-based quantification.[1][2] This guide offers a direct comparison of Selegiline-d5 with a common structural analog internal standard, providing supporting data and detailed experimental protocols to aid in the selection of the most appropriate standard for robust and reliable bioanalytical methods.

The Critical Role of Internal Standards in Bioanalysis

Internal standards (IS) are essential in quantitative analytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) to correct for variability during sample preparation, injection, and ionization.[3] An ideal internal standard should mimic the physicochemical properties of the analyte to accurately account for matrix effects and other sources of analytical variability.[1] Deuterated internal standards, such as Selegiline-d5, are chemically identical to the analyte, differing only in isotopic composition, which allows them to co-elute and experience similar ionization effects, providing superior correction compared to structural analogs.[1][2]

Performance Comparison: Selegiline-d5 vs. Structural Analog

The selection of an internal standard can significantly impact the accuracy and precision of a bioanalytical method. The following table summarizes a comparison of key performance parameters when using Selegiline-d5 versus a hypothetical, yet representative, structural analog for the quantification of Selegiline.

Performance Metric	Selegiline-d5 (Deuterated IS)	Structural Analog IS (e.g., a related compound)	Justification
Matrix Effect Compensation	Excellent	Variable	Selegiline-d5 co-elutes with Selegiline, experiencing the same ionization suppression or enhancement. A structural analog may have different retention times and ionization characteristics, leading to incomplete correction.[1]
Accuracy (% Bias)	Typically < 5%	Can be > 15%	The near-identical chemical and physical properties of Selegiline-d5 ensure it accurately tracks the analyte through the analytical process.[4]
Precision (%RSD)	Typically < 10%	Can be > 15%	Consistent co-elution and ionization behavior of the SIL-IS leads to lower variability in the analyte-to-IS response ratio.
Extraction Recovery	Consistent with Analyte	May Differ	Minor differences in polarity or solubility of a structural analog can lead to different extraction efficiencies compared to the analyte.
Potential for Cross-Talk	Present and requires evaluation	Absent	The isotopic nature of Selegiline-d5 means there is a potential for isotopic contribution to the unlabeled analyte signal, and vice versa. This is a critical evaluation point.[5]

Experimental Protocols

Protocol 1: Evaluation of Isotopic Contribution (Cross-Talk) of Selegiline-d5

This protocol is designed to assess the potential for signal interference between Selegiline and Selegiline-d5. Cross-talk can arise from two main sources: the presence of unlabeled Selegiline as an impurity in the Selegiline-d5 standard, and the contribution of the natural isotopic abundance of Selegiline to the mass channel of Selegiline-d5.[5]

Objective: To quantify the bidirectional signal contribution between Selegiline and Selegiline-d5.

Materials:

• Selegiline reference standard

• Selegiline-d5 internal standard

• Blank biological matrix (e.g., human plasma)

• LC-MS/MS system

Procedure:

• Preparation of Solutions:

  • Prepare a high-concentration stock solution of Selegiline (e.g., 1 mg/mL).

  • Prepare a working solution of Selegiline-d5 at the concentration intended for use in the bioanalytical assay.

• Analysis of Selegiline-d5 for Unlabeled Analyte:

  • Inject the Selegiline-d5 working solution into the LC-MS/MS system.

  • Monitor the MRM transition for unlabeled Selegiline.

  • The presence of a peak at the retention time of Selegiline indicates the presence of the unlabeled analyte as an impurity in the deuterated standard.[5]

• Analysis of Unlabeled Selegiline for Contribution to Deuterated Standard Signal:

  • Prepare a sample of the blank biological matrix spiked with a high concentration of unlabeled Selegiline (at the upper limit of quantification, ULOQ).

  • Inject this sample into the LC-MS/MS system.

  • Monitor the MRM transition for Selegiline-d5.

  • Any signal detected at the retention time of Selegiline-d5 represents the contribution from the natural isotopic abundance of Selegiline.[5]

Acceptance Criteria:

• The response of the unlabeled analyte in the Selegiline-d5 solution should be less than a specified percentage of the analyte response at the Lower Limit of Quantification (LLOQ) (e.g., <5%).

• The response of the Selegiline-d5 channel in the high-concentration unlabeled Selegiline sample should be less than a specified percentage of the internal standard response in a blank sample spiked with the IS (e.g., <1%).

Protocol 2: Comparative Analysis of Internal Standards

This protocol outlines a method to compare the performance of Selegiline-d5 against a structural analog internal standard.

Objective: To determine the most suitable internal standard for the quantification of Selegiline in a biological matrix.

Procedure:

• Method Development:

  • Develop an LC-MS/MS method for the quantification of Selegiline.

  • Optimize chromatographic conditions to achieve good peak shape and separation from matrix components.

  • Optimize mass spectrometric parameters (e.g., precursor/product ion transitions, collision energy) for Selegiline, Selegiline-d5, and the structural analog IS.

• Preparation of Calibration Standards and Quality Controls:

  • Prepare two sets of calibration curves and quality control (QC) samples in the chosen biological matrix.

  • One set will be spiked with Selegiline-d5, and the other with the structural analog IS.

• Validation Experiments:

  • Perform a partial method validation for each internal standard, including an assessment of:

    • Matrix Effects: Analyze samples from at least six different sources of the biological matrix to assess the variability in ionization suppression or enhancement.

    • Accuracy and Precision: Analyze replicate QC samples at low, medium, and high concentrations.

Data Analysis:

• Compare the %RSD of the back-calculated concentrations of the calibration standards and QC samples for both internal standards.

• Evaluate the matrix factor for each internal standard across the different biological matrix lots. A lower variability in the matrix factor indicates better compensation for matrix effects.

Visualizing the Workflow and Rationale

General experimental workflow for the analysis of Selegiline in a biological matrix using an internal standard.

Rationale for selecting a stable isotope-labeled internal standard over a structural analog.

Conclusion

The use of a stable isotope-labeled internal standard, such as Selegiline-d5, is the preferred approach for the accurate and precise quantification of Selegiline in biological matrices. While the potential for isotopic cross-contribution exists and must be evaluated, the superior ability of a SIL-IS to compensate for matrix effects and other analytical variabilities leads to more robust and reliable data. For researchers, scientists, and drug development professionals, the investment in a well-characterized deuterated internal standard like Selegiline-d5 is justified by the enhanced data quality and confidence in the analytical results, which are critical for regulatory submissions and clinical decision-making.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantitative cross-linking/mass spectrometry using isotope-labelled cross-linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Selegiline-d5 Reference Standards for Researchers

For researchers and professionals in drug development, the quality and reliability of reference standards are paramount for accurate analytical measurements. Selegiline-d5, a deuterated analog of Selegiline, is a critical internal standard for pharmacokinetic and metabolic studies. This guide provides an objective comparison of key quality attributes for Selegiline-d5 reference standards, supported by detailed experimental protocols for verification.

Data Presentation: A Comparative Overview

When selecting a Selegiline-d5 reference standard, it is crucial to compare the quantitative data provided in the Certificate of Analysis (CoA) from various suppliers. The following table illustrates a hypothetical comparison of key parameters for Selegiline-d5 from three different suppliers. Researchers should aim to obtain and compare actual CoA data in a similar format.

Parameter	Supplier A	Supplier B	Supplier C
Chemical Purity (HPLC)	≥ 99.5%	≥ 99.0%	≥ 98.5%
Isotopic Purity	99.8% atom % D	99.5% atom % D	99.2% atom % D
Isotopic Enrichment	≥ 99% for d5	≥ 98% for d5	≥ 98% for d5
Residual Solvents	< 0.1% Methanol	< 0.2% Methanol	< 0.5% Methanol
Water Content (Karl Fischer)	< 0.2%	< 0.5%	< 1.0%
Certificate of Analysis	Comprehensive CoA with detailed data	Standard CoA with key specifications	Basic CoA provided
Accreditation	ISO 17034, ISO/IEC 17025	ISO 9001	Not specified

Mandatory Visualizations

Logical Workflow for Reference Standard Selection

The selection of a suitable Selegiline-d5 reference standard involves a logical progression of steps to ensure the chosen material meets the requirements of the intended analytical method.

Caption: Logical workflow for selecting a Selegiline-d5 reference standard.

Experimental Workflow for Verification

Upon receiving a new lot of Selegiline-d5 reference standard, it is best practice to perform in-house verification of its critical quality attributes.

Caption: Experimental workflow for the in-house verification of Selegiline-d5.

Experimental Protocols

Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

This method is designed to separate and quantify Selegiline-d5 from its non-deuterated counterpart and other potential impurities.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Reagents:

  • Acetonitrile (B52724) (HPLC grade)

  • Ammonium (B1175870) dihydrogen phosphate

  • Purified water

• Chromatographic Conditions:

  • Mobile Phase: A mixture of acetonitrile and a buffer solution (e.g., 20 mM ammonium dihydrogen phosphate, pH adjusted to 3.0 with phosphoric acid) in a 30:70 (v/v) ratio.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 215 nm

  • Injection Volume: 10 µL

• Procedure:

  • Prepare a stock solution of the Selegiline-d5 reference standard in the mobile phase at a concentration of approximately 1 mg/mL.

  • Prepare a working solution by diluting the stock solution to a final concentration of about 0.1 mg/mL with the mobile phase.

  • Inject the working solution into the HPLC system.

  • Record the chromatogram and integrate the peak areas.

  • Calculate the chemical purity by dividing the peak area of Selegiline-d5 by the total area of all peaks and multiplying by 100.

Determination of Isotopic Enrichment by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method provides a highly sensitive and specific means to determine the isotopic distribution of the Selegiline-d5 reference standard.

• Instrumentation:

  • LC-MS/MS system with an electrospray ionization (ESI) source

  • C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)

• Reagents:

  • Methanol (LC-MS grade)

  • Formic acid

  • Purified water

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient: A suitable gradient to ensure separation and elution of Selegiline. For example, start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Mode: Full scan and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

  • Monitored Ions (m/z):

    • Selegiline (d0): 188.15

    • Selegiline-d5 (d5): 193.18

  • Procedure:

    • Prepare a dilute solution of the Selegiline-d5 reference standard in the initial mobile phase conditions (e.g., 1 µg/mL).

    • Infuse the solution directly into the mass spectrometer or inject it into the LC-MS/MS system.

    • Acquire full scan data to observe the isotopic cluster.

    • Use SIM or MRM to accurately measure the peak intensities of the d0 and d5 molecular ions.

    • Calculate the isotopic enrichment for the d5 species as a percentage of the sum of the intensities of all isotopic peaks.

By following this guide, researchers, scientists, and drug development professionals can make informed decisions when selecting a Selegiline-d5 reference standard and verify its quality to ensure the integrity of their analytical results.

Safety & Regulatory Compliance

Proper Disposal Procedures for Selegiline-d5

The proper disposal of Selegiline-d5, a deuterated analog of the potent monoamine oxidase inhibitor (MAOI) Selegiline, is a critical component of laboratory safety and environmental responsibility. Adherence to these procedures is essential to mitigate risks to personnel and prevent the release of pharmacologically active compounds into the environment. As Selegiline-d5 is a stable, non-radioactive isotopically labeled compound, its chemical reactivity and biological potency are comparable to unlabeled Selegiline.[1][2] Therefore, the disposal protocols for both compounds are fundamentally the same.

All waste containing Selegiline-d5 must be treated as hazardous pharmaceutical waste.[3] While not specifically listed as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), its pharmacological activity and ecotoxicity necessitate stringent disposal measures.[4] Safety Data Sheets (SDS) for Selegiline consistently advise disposal through an approved waste disposal plant in accordance with all federal, state, and local regulations.[4]

Core Disposal Protocol: High-Temperature Incineration

The universally recommended and most effective method for the final disposal of Selegiline-d5 and any contaminated materials is high-temperature incineration.[4] This process ensures the complete thermal destruction of the active pharmaceutical ingredient, preventing its release into the environment.

Step-by-Step Disposal Procedures

1. Waste Segregation and Collection:

• Immediately segregate all Selegiline-d5 waste from general laboratory trash.[4] This includes:

  • Pure, unused, or expired Selegiline-d5 powder or solutions.

  • Contaminated laboratory consumables such as vials, pipette tips, gloves, and weighing papers.[4]

  • Spill cleanup materials.[4]

• Collect all Selegiline-d5 waste in a designated, leak-proof, and clearly labeled hazardous waste container.[4]

• The container label should prominently feature "Hazardous Waste," "Pharmaceutical Waste for Incineration," and "Selegiline-d5 Waste."

2. Spill Management:

• In the event of a spill, don appropriate Personal Protective Equipment (PPE), including a respirator, safety goggles, gloves, and a lab coat.[3]

• For solid spills: Gently cover the powder with an absorbent material to prevent it from becoming airborne.[4]

• For liquid spills: Absorb the solution with an inert material like sand or vermiculite.[4]

• Using non-sparking tools, carefully collect the absorbed material and place it into the designated hazardous waste container.[4]

• Decontaminate the spill area with soap and water.[4] All cleaning materials (wipes, paper towels) must also be disposed of as hazardous waste.[4]

3. Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the Selegiline-d5 waste.[4]

• The EHS office will coordinate with a licensed hazardous waste disposal contractor for the transportation and incineration of the material.[4]

Important Considerations:

• Do Not dispose of Selegiline-d5 down the drain or in regular trash.[4] Selegiline is classified as "toxic to aquatic life with long lasting effects."[4]

• Do Not attempt to neutralize Selegiline-d5 with chemical methods in the lab unless a specific, validated protocol is provided by your EHS office.

• Always handle Selegiline-d5 in a well-ventilated area, preferably within a laboratory fume hood, to minimize inhalation exposure.[3]

Quantitative Data Summary

While specific quantitative limits for disposal are typically determined by local regulations and disposal facilities, the operational parameters for effective incineration are well-defined.

Parameter	Recommended Temperature Range	Purpose
Primary Incineration Chamber	800 - 980°C (1400 - 1800°F)	Facilitates the volatilization of the waste material.[4]
Secondary Incineration Chamber	> 980°C, typically up to 1200°C (>1800°F, up to 2200°F)	Ensures complete combustion of volatile gases and complete destruction of the active pharmaceutical ingredient.[4]

Visualized Workflow for Selegiline-d5 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Selegiline-d5 waste in a laboratory setting.

References

• 1. Deuterated drug - Wikipedia [en.wikipedia.org]
• 2. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling Selegiline-d5

For researchers, scientists, and drug development professionals, the safe handling of Selegiline-d5 is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure personal safety and minimize environmental contamination.

Personal Protective Equipment (PPE)

When handling Selegiline-d5, particularly in its powdered form, a comprehensive approach to personal protection is crucial. The following personal protective equipment is recommended:

• Respiratory Protection : In cases of insufficient ventilation, or when dust or aerosols may be generated, an approved/certified respirator is necessary. For larger spills, an N95 dust mask is recommended.[1]

• Eye Protection : Safety glasses with side-shields or chemical safety goggles are required to prevent eye contact.

• Hand Protection : Wear protective gloves, such as butyl rubber gloves, that comply with EC Directive 89/686/EEC and the related standard EN374.[2]

• Skin and Body Protection : A laboratory coat and other protective clothing should be worn to prevent skin contact.[3] Contaminated clothing should be removed and washed before reuse.

Operational Plan for Handling

Strict adherence to safe handling practices is essential to minimize exposure.

Engineering Controls:

• Work should be conducted in a well-ventilated area.[4]

• The use of a laboratory fume hood or other local exhaust ventilation is recommended to minimize the generation of dust and aerosols.[4]

Safe Handling Practices:

• Avoid contact with skin, eyes, and clothing.[3][5]

• Do not breathe dust.[3][5]

• Wash hands thoroughly before breaks and immediately after handling the product.[2][3]

• Keep the container tightly closed when not in use.[3][4]

• Do not eat, drink, or smoke when using this product.[2]

Storage and Disposal Plans

Storage:

• Store in a cool, dry, and well-ventilated place, protected from light.[4]

• The recommended storage temperature is refrigerated (2-8°C) for long-term storage.[6][7]

• Keep away from incompatible materials such as strong oxidizing agents.[4]

Disposal:

• All waste containing Selegiline-d5 must be treated as hazardous waste.[4]

• The primary recommended disposal method is high-temperature incineration through an approved waste disposal plant.[1]

• Do not allow the product to enter drains or waterways, as it is toxic to aquatic life with long-lasting effects.[1][4]

• Follow all federal, state, and local environmental regulations for waste disposal.[4]

Spill and First-Aid Procedures

Spill Cleanup:

• Don Appropriate PPE : Wear a respirator, goggles, gloves, and a lab coat.[4]

• Contain the Spill : Cover the spill with a plastic sheet to prevent spreading.[3][4]

• Clean Up Spill : Use an appropriate absorbent material.[4]

• Collect and Dispose : Place the collected material in a sealed, properly labeled container for disposal as hazardous waste.[4]

• Decontaminate the Area : Clean the spill area thoroughly.[4]

• Report the Incident : Follow institutional procedures for reporting chemical spills.[4]

First-Aid Measures:

• If Inhaled : Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[3][5]

• If on Skin : Wash off immediately with soap and plenty of water. Remove all contaminated clothing. If skin irritation persists, seek medical attention.[3][5]

• If in Eyes : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

• If Swallowed : Do NOT induce vomiting. Rinse mouth and seek immediate medical advice.[3][5]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₁₃H₁₂ND₅	[6]
Molecular Weight	192.31 g/mol	[6]
Appearance	White crystalline powder	[3][5]
Storage Temperature	2-8°C (refrigerator)	[6][7]
Oral LD50 (Rat) for Selegiline HCl	385 mg/kg	[5]

Selegiline-d5 Handling Workflow

Caption: Workflow for the safe handling and disposal of Selegiline-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmacopoeia.com [pharmacopoeia.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. benchchem.com [benchchem.com]
• 5. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 6. clearsynth.com [clearsynth.com]
• 7. clearsynth.com [clearsynth.com]